6-Fluoro-4-methylpyridin-2-amine

• CAS: 1393557-04-4

Core Science & Biosynthesis

6-Fluoro-4-methylpyridin-2-amine chemical properties

An In-depth Technical Guide to 6-Fluoro-4-methylpyridin-2-amine: Properties, Synthesis, and Applications in Medicinal Chemistry

Introduction

In the landscape of modern drug discovery, heterocyclic scaffolds serve as the backbone for a vast array of therapeutic agents. Among these, fluorinated aminopyridines have emerged as particularly valuable building blocks. 6-Fluoro-4-methylpyridin-2-amine is a key representative of this class, distinguished by its unique electronic properties and structural features. The strategic placement of a fluorine atom, a methyl group, and an amino group on the pyridine ring creates a molecule with tailored reactivity and binding capabilities. This guide offers a comprehensive overview of 6-Fluoro-4-methylpyridin-2-amine, designed for researchers, medicinal chemists, and drug development professionals. We will delve into its core chemical properties, predicted spectral characteristics, synthetic pathways, and its pivotal role as a privileged fragment in the design of targeted therapeutics, particularly kinase inhibitors.

Core Physicochemical Properties

The fundamental properties of 6-Fluoro-4-methylpyridin-2-amine define its behavior in both chemical reactions and biological systems. The presence of the electronegative fluorine atom and the basic amino group significantly influences its polarity, solubility, and reactivity.

Property	Value	Source
CAS Number	1393557-04-4	[1]
Molecular Formula	C₆H₇FN₂	[1][2]
Molecular Weight	126.13 g/mol	[1][2]
Appearance	Expected to be a solid at room temperature.	Inferred from related compounds[2]
SMILES	CC1=CC(=NC(=C1)F)N	[1]
InChI Key	HZGRTGMOAWUAAA-UHFFFAOYSA-N	[2]
Solubility	Expected to have moderate solubility in polar organic solvents like methanol, ethanol, and DMSO. Solubility in water is likely limited but enhanced at acidic pH due to the basicity of the pyridine nitrogen and amino group.

Spectral Characterization (Predicted)

While specific spectral data for this exact compound is not publicly available, its structure allows for a robust prediction of its NMR characteristics. Understanding these expected signals is crucial for reaction monitoring and structural confirmation.

Caption: Proposed synthetic workflow via the Balz-Schiemann reaction.

This pathway is advantageous as it leverages a common starting material and a well-established transformation for introducing fluorine onto an aromatic ring.

Core Reactivity Profile

The reactivity of 6-Fluoro-4-methylpyridin-2-amine is dominated by two key features: the nucleophilicity of the 2-amino group and the susceptibility of the C6 position to nucleophilic aromatic substitution (SNAr).

• The Amino Group (C2): The exocyclic amino group is a potent nucleophile and a hydrogen bond donor. It readily participates in reactions such as N-arylation, acylation, and condensation to form more complex heterocyclic systems. This reactivity is the cornerstone of its utility in building kinase inhibitors, where it often forms crucial interactions with the enzyme's hinge region.

• The Fluoro Group (C6): The fluorine atom at the C6 position is activated towards SNAr. The ring nitrogen acts as an electron sink, stabilizing the negatively charged Meisenheimer complex intermediate. This makes the fluorine a good leaving group, allowing for the introduction of various nucleophiles (e.g., amines, thiols, alkoxides) at this position to generate diverse libraries of compounds.

The Role in Drug Discovery

The 2-aminopyridine scaffold is considered a "privileged structure" in medicinal chemistry due to its recurring presence in biologically active compounds. The addition of fluorine and a methyl group in 6-fluoro-4-methylpyridin-2-amine further enhances its desirability.

Application in Kinase Inhibitor Design

Kinase inhibitors are a major class of targeted cancer therapies. Many of these drugs function by competing with ATP for binding in the enzyme's active site. The 2-aminopyridine motif is exceptionally effective at this, as the amino group and the pyridine ring nitrogen can form a bidentate hydrogen bond interaction with the "hinge region" of the kinase, mimicking the adenine portion of ATP.

Caption: Binding mode of an aminopyridine scaffold in a kinase hinge region.

The fluorine atom can enhance binding affinity through favorable electrostatic interactions and can be used to block undesirable metabolic pathways, thereby improving the pharmacokinetic profile of the drug candidate. This scaffold is a key component in the development of inhibitors for various kinases, including:

• p38 MAP Kinase: Derivatives have been explored for treating autoimmune diseases. [3]* Fibroblast Growth Factor Receptor 4 (FGFR4): Selective inhibitors are being developed for hepatocellular carcinoma. [4]* Dual GSK-3β/CK-1δ Inhibitors: These are being investigated for the treatment of Alzheimer's disease. [5]

iNOS Inhibition and PET Imaging

Analogs of 2-amino-4-methylpyridine have been identified as potent inhibitors of inducible nitric oxide synthase (iNOS), an enzyme implicated in inflammatory processes. [6][7]Furthermore, by incorporating the positron-emitting isotope Fluorine-18, derivatives of this molecule have been synthesized as potential radiotracers for Positron Emission Tomography (PET) imaging, allowing for the non-invasive visualization of iNOS expression in vivo. [6][8][9][10]

Experimental Protocols

The following protocols are provided as illustrative examples. Researchers should always conduct their own risk assessment and optimize conditions as necessary.

Hypothetical Synthesis via Diazotization-Fluorination

This protocol is a representative procedure based on the Balz-Schiemann reaction and should be adapted and optimized.

• Diazotization: Dissolve 2-amino-4-methylpyridine (1.0 eq) in a 48% solution of tetrafluoroboric acid (HBF₄) at 0 °C.

• Add a solution of sodium nitrite (NaNO₂) (1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

• Stir the resulting suspension at 0 °C for 1 hour. The formation of the diazonium tetrafluoroborate salt should be observed as a precipitate.

• Isolation: Collect the precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

• Fluorination: Gently heat the dried diazonium salt in an inert, high-boiling solvent (e.g., toluene or xylene) until nitrogen evolution ceases.

• Workup and Purification: After cooling, dilute the reaction mixture with an appropriate organic solvent and wash with a saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product using column chromatography on silica gel to yield 6-Fluoro-4-methylpyridin-2-amine.

Example Protocol: N-Arylation (Buchwald-Hartwig Cross-Coupling)

This protocol demonstrates a typical application of the title compound as a building block.

• Reaction Setup: To an oven-dried reaction vessel, add 6-Fluoro-4-methylpyridin-2-amine (1.2 eq), an aryl halide (e.g., 4-bromotoluene, 1.0 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., Xantphos, 4 mol%), and a base (e.g., Cs₂CO₃, 2.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add anhydrous, degassed solvent (e.g., dioxane or toluene).

• Reaction: Heat the mixture to 100-110 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography to obtain the desired N-aryl product.

Safety and Handling

Hazard Category	GHS Hazard Statements (Based on Analogs)	Precautionary Codes (Example)
Acute Toxicity	H302: Harmful if swallowed.	P264, P301+P312
Skin Corrosion/Irritation	H315: Causes skin irritation.	P280, P302+P352
Eye Damage/Irritation	H318/H319: Causes serious eye damage/irritation.	P280, P305+P351+P338
Respiratory Irritation	H335: May cause respiratory irritation.	P261, P271

Source: Inferred from safety data for 3-Amino-6-fluoro-4-methylpyridine and 2-Amino-4-methylpyridine. [2][11] Handling Recommendations:

• Use only in a well-ventilated area, preferably within a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust and contact with skin and eyes. [11]* Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids. [11]

Conclusion

6-Fluoro-4-methylpyridin-2-amine is more than just a chemical reagent; it is a strategically designed building block that embodies key principles of modern medicinal chemistry. Its combination of a privileged aminopyridine scaffold, a metabolically robust fluorine atom, and versatile reactive handles makes it an invaluable tool for drug discovery. From creating potent kinase inhibitors for oncology to developing novel imaging agents, the applications of this compound are both significant and expanding. For researchers in the pharmaceutical sciences, a thorough understanding of its properties, reactivity, and synthetic utility is essential for leveraging its full potential in the creation of next-generation therapeutics.

References

• Zhou, D., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453. [Link]

• PubChem. (n.d.). 6-fluoro-4-methyl-N-phenylpyridin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 6-(2-Fluoropropyl)-4-methylpyridin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• ACS Publications. (n.d.). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Retrieved from [Link]

• Asano, T., et al. (2012). Identification, synthesis, and biological evaluation of 6-[(6R)-2-(4-fluorophenyl)-6-(hydroxymethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]-2-(2-methylphenyl)pyridazin-3(2H)-one (AS1940477), a potent p38 MAP kinase inhibitor. Journal of Medicinal Chemistry, 55(17), 7772–7785. [Link]

• PubMed. (n.d.). Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18F]6-(2-fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase. Retrieved from [Link]

• ResearchGate. (n.d.). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Retrieved from [Link]

• Kim, H. J., et al. (2022). 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1083–1093. [Link]

• ACS Publications. (n.d.). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl). Retrieved from [Link]

• PubMed. (n.d.). Discovery of 6-amino pyridine clubbed heterocycles as potent dual GSK-3β/CK-1δ inhibitors for the treatment of Alzheimer's disease. Retrieved from [Link]

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An In-depth Technical Guide to 6-Fluoro-4-methylpyridin-2-amine (CAS Number: 1393557-04-4)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 6-Fluoro-4-methylpyridin-2-amine, a fluorinated pyridine derivative of significant interest in medicinal chemistry. Due to the limited availability of direct experimental data in the public domain for this specific compound, this document synthesizes information from analogous structures and established chemical principles to offer robust, predictive insights into its synthesis, characterization, and potential applications.

Introduction: The Strategic Value of Fluorinated Pyridines in Drug Discovery

The introduction of fluorine into molecular scaffolds is a well-established strategy in modern drug design to enhance a compound's pharmacological profile. Fluorine's unique properties, including its small size, high electronegativity, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[1] The pyridine moiety itself is a ubiquitous structural motif in numerous approved pharmaceuticals.[2] Consequently, fluorinated pyridines like 6-Fluoro-4-methylpyridin-2-amine represent valuable building blocks for the development of novel therapeutics, particularly in the realm of kinase inhibitors and other targeted therapies.[3][4][5]

This guide will delve into the essential technical aspects of 6-Fluoro-4-methylpyridin-2-amine, providing a foundational understanding for researchers looking to incorporate this promising scaffold into their drug discovery programs.

Physicochemical Properties and Structural Data

A summary of the key physicochemical properties for 6-Fluoro-4-methylpyridin-2-amine is presented below. It is important to note that while some of this data is available from chemical suppliers, other values are computationally predicted.

Property	Value	Source
CAS Number	1393557-04-4	Biosynth[6]
Molecular Formula	C₆H₇FN₂	Biosynth[6]
Molecular Weight	126.13 g/mol	Biosynth[6]
Canonical SMILES	CC1=CC(=NC(=C1)F)N	Biosynth[6]
Predicted XLogP3	1.1	PubChem
Predicted Hydrogen Bond Donor Count	1	PubChem
Predicted Hydrogen Bond Acceptor Count	3	PubChem
Predicted Rotatable Bond Count	0	PubChem

Proposed Synthesis Pathway

A relevant Chinese patent (CN102898358A) outlines a similar multi-step synthesis for various fluorinated picolines, which serves as a strong basis for the proposed pathway.[7] The key steps involve an initial bromination followed by a diazotization and subsequent fluorination.

Diagram of Proposed Synthesis Workflow

Caption: Proposed multi-step synthesis of 6-Fluoro-4-methylpyridin-2-amine.

Detailed Proposed Experimental Protocol

This protocol is a predictive model based on the general procedures outlined in patent CN102898358A for analogous compounds.[7] Optimization of reaction conditions, including temperature, reaction time, and purification methods, would be necessary.

Step 1: Synthesis of 2-Amino-5-bromo-4-methylpyridine (Proposed Intermediate)

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and an ice bath.

• Reagent Addition: To a solution of 2-Amino-4-methylpyridine in acetonitrile, add an aqueous solution of sodium bromide and sodium bromate.

• Acidification: Slowly add sulfuric acid dropwise to the cooled and stirring reaction mixture, maintaining the temperature below 10 °C.

• Reaction: Allow the reaction to proceed at room temperature for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Workup: Neutralize the reaction mixture with a saturated sodium bicarbonate solution. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/petroleum ether).

Step 2: Synthesis of 6-Fluoro-4-methylpyridin-2-amine (Balz-Schiemann Reaction)

• Diazotization: Dissolve the 2-Amino-5-bromo-4-methylpyridine intermediate in anhydrous hydrogen fluoride or a solution of tetrafluoroboric acid (HBF₄) in a suitable reaction vessel (e.g., a Teflon-lined autoclave for HF) at a low temperature (e.g., -78 °C).

• Formation of Diazonium Salt: Slowly add sodium nitrite to the cooled solution. The diazonium salt is expected to form in situ.

• Fluorination: The reaction mixture is then carefully warmed to room temperature and then heated to induce thermal decomposition of the diazonium salt, leading to the formation of the aryl fluoride with the evolution of nitrogen gas.

• Workup and Purification: After the reaction is complete, the mixture is carefully quenched with an ice-water mixture and neutralized with a base (e.g., saturated sodium bicarbonate solution). The product is then extracted with an organic solvent, dried, and purified by column chromatography or distillation.

Predicted Spectroscopic Characterization

Direct experimental spectroscopic data for 6-Fluoro-4-methylpyridin-2-amine is not widely published. However, a detailed prediction of its spectral characteristics can be made by analyzing the data of its precursor, 2-Amino-4-methylpyridine, and a closely related fluorinated analog, 2-Amino-6-fluoropyridine.

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum of 6-Fluoro-4-methylpyridin-2-amine is expected to show distinct signals for the aromatic protons, the methyl group, and the amine protons.

• Aromatic Protons: The two aromatic protons at positions 3 and 5 will appear as singlets or doublets, with their chemical shifts influenced by the electron-donating amino group and the electron-withdrawing fluorine atom. By analogy to 2-amino-4-methylpyridine, which shows aromatic signals around 6.20-7.81 ppm, and considering the effect of the fluorine, these peaks are likely to be in a similar region.[9] The proton at position 5 will likely be a singlet, while the proton at position 3 may show a small coupling to the fluorine atom.

• Methyl Protons: The methyl group at position 4 is expected to appear as a singlet in the upfield region, likely around 2.1-2.3 ppm, similar to the methyl signal in 2-amino-4-methylpyridine (2.16 ppm).[9]

• Amine Protons: The amine protons will likely appear as a broad singlet, and its chemical shift can vary depending on the solvent and concentration. In 2-amino-4-methylpyridine, this signal is observed at 4.68 ppm.[9]

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will be characterized by the signals of the six carbon atoms in the molecule. The carbon atom attached to the fluorine (C6) will exhibit a large one-bond carbon-fluorine coupling constant (¹JCF), which is a hallmark of fluorinated aromatic compounds. The chemical shifts of the other ring carbons will also be influenced by the substituents.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of 6-Fluoro-4-methylpyridin-2-amine is expected to show characteristic absorption bands for the N-H, C-H, C=C, C=N, and C-F bonds.

• N-H Stretching: Primary amines typically show two bands in the region of 3300-3500 cm⁻¹ corresponding to symmetric and asymmetric N-H stretching vibrations.[10]

• C-H Stretching: Aromatic and aliphatic C-H stretching vibrations will be observed around 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹, respectively.[10]

• Aromatic Ring Vibrations: C=C and C=N stretching vibrations within the pyridine ring are expected in the 1400-1600 cm⁻¹ region.[11][12]

• C-F Stretching: A strong absorption band corresponding to the C-F stretching vibration is expected in the range of 1000-1300 cm⁻¹.

Mass Spectrometry (MS) (Predicted)

In a mass spectrum obtained by electron ionization (EI-MS), the molecular ion peak (M⁺) would be observed at m/z = 126. The fragmentation pattern would likely involve the loss of small neutral molecules or radicals. A common fragmentation pathway for aminopyridines involves the loss of HCN or a methyl radical.[6] The presence of fluorine will also influence the fragmentation, potentially leading to the loss of a fluorine radical or HF.

Applications in Medicinal Chemistry

6-Fluoro-4-methylpyridin-2-amine is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The presence of the fluorine atom can enhance metabolic stability and modulate the pKa of the pyridine nitrogen, which can be crucial for optimizing drug-receptor interactions.[1] The 2-amino group provides a convenient handle for further chemical modifications, such as amide bond formation or participation in cross-coupling reactions, allowing for the construction of diverse chemical libraries.

While specific examples of drugs containing the 6-Fluoro-4-methylpyridin-2-amine scaffold are not yet prevalent in the public domain, its structural motifs are found in numerous kinase inhibitors.[3][4][5] The aminopyridine core is a known hinge-binding motif for many kinases, and the strategic placement of the fluoro and methyl groups can be used to fine-tune selectivity and potency.

Diagram of Potential Application in Kinase Inhibitor Scaffolds

Caption: Role of 6-Fluoro-4-methylpyridin-2-amine as a versatile scaffold.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 6-Fluoro-4-methylpyridin-2-amine. While specific toxicity data for this compound is not available, it should be handled in a well-ventilated fume hood, and personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from the supplier.

Conclusion

6-Fluoro-4-methylpyridin-2-amine is a promising and versatile building block for medicinal chemistry and drug discovery. While direct experimental data for this compound is limited, this guide has provided a robust, predictive framework for its synthesis, characterization, and potential applications based on established chemical principles and data from closely related analogs. The strategic incorporation of this fluorinated aminopyridine scaffold holds significant potential for the development of novel therapeutics with enhanced pharmacological properties. Further research and publication of experimental data for this compound will be invaluable to the scientific community.

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An In-depth Technical Guide to 6-Fluoro-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Fluoro-4-methylpyridin-2-amine is a substituted aminopyridine that holds significant interest for medicinal chemistry and drug discovery. Its structure, which combines a pyridine scaffold with a reactive amino group, a methyl substituent, and a fluorine atom, makes it a versatile building block for the synthesis of more complex molecules. The strategic placement of the fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic properties of a parent molecule, including metabolic stability, binding affinity, and bioavailability. This guide provides a comprehensive overview of the molecular structure, properties, and potential applications of 6-Fluoro-4-methylpyridin-2-amine, with a focus on its relevance to researchers in the pharmaceutical sciences.

Molecular Structure and Properties

The fundamental characteristics of 6-Fluoro-4-methylpyridin-2-amine are summarized in the table below.

Property	Value	Source
Chemical Formula	C₆H₇FN₂	[1]
Molecular Weight	126.13 g/mol	[1]
CAS Number	1393557-04-4	[1]
SMILES	CC1=CC(=NC(=C1)F)N	[1]

The structure of 6-Fluoro-4-methylpyridin-2-amine is based on a central pyridine ring. A primary amine group is located at position 2, a methyl group at position 4, and a fluorine atom at position 6. This arrangement of substituents influences the electron distribution within the aromatic ring and the overall chemical reactivity of the molecule.

A 2D representation of the molecular structure.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the amine protons, and the methyl protons. The chemical shifts and coupling patterns will be influenced by the electron-donating amino group and the electron-withdrawing fluorine atom. The two aromatic protons will likely appear as singlets or narrow doublets due to the substitution pattern. The methyl protons will appear as a singlet, and the amine protons as a broad singlet.

¹³C NMR Spectroscopy

The carbon NMR spectrum will display six distinct signals corresponding to the six carbon atoms in the molecule. The carbon atoms attached to the fluorine and nitrogen atoms will show characteristic chemical shifts and coupling constants (J-coupling) with the respective heteroatoms.

Infrared (IR) Spectroscopy

The IR spectrum of 6-Fluoro-4-methylpyridin-2-amine is predicted to exhibit characteristic absorption bands for the N-H stretching of the primary amine (two bands in the region of 3300-3500 cm⁻¹), C-H stretching of the aromatic ring and the methyl group, and C=C and C=N stretching vibrations of the pyridine ring.[2] A C-F stretching vibration is also expected.

Mass Spectrometry

The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (126.13 g/mol ). The fragmentation pattern will be influenced by the stability of the pyridine ring and the nature of the substituents.

Synthesis

A plausible synthetic route to 6-Fluoro-4-methylpyridin-2-amine can be conceptualized based on established methods for the synthesis of fluorinated pyridines. One potential approach involves the fluorination of a suitable precursor, such as a chlorinated or brominated aminopyridine.

A potential synthetic route to the target molecule.

A detailed experimental protocol would require optimization of reaction conditions, including the choice of fluorinating agent, solvent, temperature, and reaction time. A general procedure could involve heating 2-amino-6-chloro-4-methylpyridine with a source of fluoride, such as potassium fluoride, in a high-boiling aprotic polar solvent. Purification would likely be achieved through chromatographic techniques.

Applications in Research and Drug Development

Substituted aminopyridines are privileged scaffolds in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. The introduction of a fluorine atom can enhance a molecule's therapeutic potential. While specific biological activities for 6-Fluoro-4-methylpyridin-2-amine are not extensively documented, its structural motifs suggest several areas of potential application.

• As a Synthetic Intermediate: This compound is primarily valuable as a building block for the synthesis of more complex molecules. The amino group can be readily functionalized to introduce a wide range of substituents, enabling the exploration of structure-activity relationships in drug discovery programs.

• Inhibitors of Nitric Oxide Synthase (iNOS): Closely related 6-substituted 2-amino-4-methylpyridine analogues have been investigated as inhibitors of inducible nitric oxide synthase (iNOS), an enzyme implicated in inflammatory processes.[3] The fluorine atom in 6-fluoro-4-methylpyridin-2-amine could modulate the potency and selectivity of such inhibitors.

Safety and Handling

Specific safety and toxicity data for 6-Fluoro-4-methylpyridin-2-amine are not available. However, based on the data for structurally similar aminopyridines, caution should be exercised when handling this compound. Related compounds are known to be toxic if swallowed or in contact with skin, and can cause skin and eye irritation.[4] It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. For detailed safety information, it is advisable to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

6-Fluoro-4-methylpyridin-2-amine is a fluorinated aminopyridine with significant potential as a building block in medicinal chemistry. Its unique combination of functional groups makes it an attractive starting material for the synthesis of novel compounds with potential therapeutic applications. Further research into the synthesis, characterization, and biological evaluation of this compound and its derivatives is warranted to fully explore its utility in drug discovery and development.

References

• Zhou, D., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453. [Link]

• Capot Chemical. (2014). Material Safety Data Sheet: 4-Amino-2-fluoropyridine. [Link]

• Google Patents. (n.d.). CN102898358A - Preparation method of fluoropyridine compounds.

• UCLA Chemistry. (n.d.). IR Spectroscopy Tutorial: Amines. [Link]

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• 3. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]

6-Fluoro-4-methylpyridin-2-amine synthesis pathway

An In-Depth Technical Guide to the Synthesis of 6-Fluoro-4-methylpyridin-2-amine

Abstract

6-Fluoro-4-methylpyridin-2-amine is a pivotal structural motif in modern medicinal chemistry, serving as a key building block for a range of therapeutic agents. Its unique electronic properties, conferred by the fluorine atom and the aminopyridine scaffold, make it a valuable component in drug design. This guide provides a comprehensive overview of the primary synthetic pathways to this compound, intended for researchers, chemists, and professionals in drug development. We will delve into the mechanistic underpinnings of the most viable synthetic routes, provide detailed experimental protocols, and offer a comparative analysis to aid in methodology selection for both laboratory-scale synthesis and industrial scale-up.

Introduction: The Strategic Importance of 6-Fluoro-4-methylpyridin-2-amine

The incorporation of fluorine into pharmacologically active molecules is a well-established strategy for modulating metabolic stability, binding affinity, and bioavailability. The 2-aminopyridine scaffold is also a privileged structure, known for its ability to form key hydrogen bond interactions with biological targets. The combination of these features in 6-Fluoro-4-methylpyridin-2-amine (CAS: 1393557-04-4)[1] creates a versatile building block for developing novel therapeutics. Understanding its synthesis is therefore critical for chemists aiming to leverage its properties in drug discovery programs.

This guide will focus on the two most scientifically robust and practical approaches to its synthesis:

• Pathway A: Nucleophilic Aromatic Substitution (SNAr) on a dihalogenated precursor.

• Pathway B: A multi-step route involving bromination followed by a modified Balz-Schiemann reaction.

We will analyze each pathway through the lens of chemical causality, experimental feasibility, and scalability.

Pathway A: Nucleophilic Aromatic Substitution (SNAr) - The Preferred Industrial Route

This pathway is often favored due to its high efficiency, regioselectivity, and operational simplicity. It leverages the inherent electronic properties of the pyridine ring, which is electron-deficient and thus activated towards nucleophilic attack, especially at the C2 and C6 (or α) positions.[2]

Mechanistic Rationale

The SNAr mechanism on a pyridine ring involves the addition of a nucleophile to form a negatively charged intermediate, known as a Meisenheimer complex. The stability of this intermediate is the key to the reaction's success. When attack occurs at the C2 or C6 position, the negative charge can be delocalized onto the electronegative nitrogen atom, providing significant stabilization.[2][3]

Furthermore, the rate of nucleophilic displacement of halogens on pyridines follows the order F > Cl > Br > I.[4] This is because the highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and better able to stabilize the developing negative charge in the transition state leading to the Meisenheimer complex.[5]

This pathway begins with 2,6-Difluoro-4-methylpyridine and utilizes aqueous ammonia as the nucleophile. The reaction proceeds with high regioselectivity to replace only one fluorine atom, a consequence of the first amino group's electron-donating nature deactivating the ring towards a second substitution.

Experimental Workflow & Diagram

The logical flow for this synthesis is straightforward, involving a single key transformation.

Caption: General workflow for SNAr synthesis of the target compound.

Detailed Experimental Protocol

This protocol is adapted from a highly analogous, high-yield synthesis of 2-amino-6-fluoropyridine.[6]

Step 1: Synthesis of 6-Fluoro-4-methylpyridin-2-amine

• Charging the Vessel: In a high-pressure steel reaction vessel, charge 2,6-difluoro-4-methylpyridine (1.0 eq).

• Adding Reagent: Add concentrated ammonium hydroxide solution (28-30%, ~4-5 volumes relative to the starting material).

• Reaction Conditions: Seal the vessel securely. Heat the reaction mixture to 100-110 °C. The internal pressure will increase significantly. Maintain this temperature with vigorous stirring for 12-18 hours.

• Work-up: Cool the reaction vessel to room temperature and then further in an ice bath to minimize the loss of volatile components upon opening. Once cooled, carefully vent and open the vessel. A precipitate of the product should be visible.

• Isolation: Collect the solid product by filtration. Wash the precipitate with cold deionized water to remove residual ammonia and salts.

• Drying: Dry the collected white to off-white solid under vacuum to yield 6-Fluoro-4-methylpyridin-2-amine. The yield for the analogous non-methylated compound is reported to be as high as 94%.[6]

Data Summary Table

Reagent	Molar Eq.	Purpose	Key Considerations
2,6-Difluoro-4-methylpyridine	1.0	Starting Material	-
Ammonium Hydroxide (28-30%)	Large Excess	Nucleophile & Solvent	Use in a well-ventilated fume hood.
Conditions
Temperature	100-110 °C	Reaction requires heating to overcome activation energy.
Pressure	High (autogenous)	Requires a sealed, pressure-rated reaction vessel.
Time	12-18 h	Monitor by TLC or LC-MS if possible.

Pathway B: Bromination and Modified Balz-Schiemann Reaction

This classical organofluorine chemistry approach offers an alternative route, starting from the more readily available 2-Amino-4-methylpyridine. While effective, it involves multiple steps and the use of hazardous reagents, making it less ideal for large-scale production compared to Pathway A.

Mechanistic Rationale

This pathway proceeds in two key stages:

• Electrophilic Bromination: The initial aminopyridine is first brominated. The amino group is a strong activating group, directing the electrophile (bromine) to the ortho and para positions. In this case, bromination occurs at the 5-position.

• Diazotization-Fluorination: The core of this pathway is the transformation of an aromatic amine into a fluoride. This is achieved by converting the target amino group (at C6, after a series of transformations not fully detailed in the reference but implied) into a diazonium salt using a nitrite source in the presence of a fluoride source like anhydrous hydrogen fluoride (HF). The resulting diazonium salt is thermally unstable and decomposes, releasing nitrogen gas and installing the fluorine atom. A patent describes a similar process for a related isomer.[7]

Note: A direct diazotization of 2,6-diamino-4-methylpyridine would likely be complex due to the presence of two amino groups. The patented route involves bromination of 2-amino-4-picoline, followed by diazotization in HF, to ultimately yield a fluoro-bromo-picoline, which would require a subsequent amination step. For the purpose of this guide, we will present a conceptual pathway based on these principles.

Experimental Workflow & Diagram

The workflow involves a sequential transformation of functional groups around the pyridine core.

Caption: Conceptual workflow for the Balz-Schiemann-type synthesis.

Detailed Experimental Protocol (Adapted from Patent Literature[7])

Step 1: Synthesis of 5-Bromo-2-amino-4-methylpyridine

• Preparation: In a flask cooled in an ice bath, add 2-amino-4-methylpyridine (1.0 eq) to acetonitrile.

• Brominating Agent: Prepare a solution of sodium bromide and sodium bromate in water. Add this solution to the reaction mixture under agitation.

• Acidification: Slowly add sulfuric acid dropwise, maintaining the cold temperature.

• Reaction: Allow the reaction to warm to room temperature and stir for 3 hours.

• Work-up: Neutralize the reaction with a saturated sodium bicarbonate solution. Extract the product with ethyl acetate. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Recrystallize the crude product from an ethyl acetate/petroleum ether system to obtain 5-bromo-2-amino-4-methylpyridine. The reported yield for this step is high (93.0%).[7]

Step 2: Diazotization and Fluorination (Conceptual)

This step requires specialized equipment and extreme caution due to the use of anhydrous hydrogen fluoride.

• Dissolution: In a tetrafluoroethylene (Teflon) reaction vessel, dissolve the bromo-amino-pyridine intermediate (1.0 eq) in anhydrous hydrogen fluoride at -78 °C (dry ice/acetone bath).

• Diazotization: Slowly add sodium nitrite (1.1 eq) to the solution, maintaining the temperature at -78 °C.

• Decomposition: After the addition is complete, the reaction is typically allowed to warm slowly to room temperature or slightly above, which causes the diazonium salt to decompose, releasing N₂ gas and forming the C-F bond.

• Work-up: The reaction is carefully quenched by pouring it onto ice and neutralizing with a base like potassium carbonate or sodium bicarbonate. The product is then extracted with an organic solvent.

Note: The direct product of this sequence would be 2-bromo-6-fluoro-4-methylpyridine, which would then require a subsequent amination step (e.g., copper-catalyzed amination[8]) to replace the bromine and install the final amino group.

Comparative Analysis of Synthetic Pathways

Feature	Pathway A (SNAr)	Pathway B (Balz-Schiemann type)
Number of Steps	1-2 (depending on precursor availability)	Multiple (3+)
Scalability	High; well-suited for industrial production.	Moderate; limited by hazardous reagents.
Safety & Handling	Requires a high-pressure reactor.	Involves highly toxic and corrosive anhydrous HF.
Atom Economy	Good	Poor; involves multiple steps with byproducts.
Reagent Cost	Precursor (2,6-difluoro-4-methylpyridine) may be costly.	Starts from cheaper materials but requires multiple reagents.
Overall Yield	Potentially very high and efficient.	Overall yield is lower due to multiple steps.

Conclusion and Recommendation

For the synthesis of 6-Fluoro-4-methylpyridin-2-amine, the Nucleophilic Aromatic Substitution (SNAr) route (Pathway A) stands out as the superior and more practical methodology. Its convergence, high potential yield, and operational simplicity make it the method of choice for producing this valuable building block efficiently and safely, particularly on a larger scale. While the Balz-Schiemann approach is a cornerstone of organofluorine chemistry and provides a viable alternative, its multi-step nature and the significant hazards associated with handling anhydrous hydrogen fluoride render it less attractive for routine synthesis. Researchers and drug development professionals are advised to prioritize the SNAr pathway for reliable and scalable access to 6-Fluoro-4-methylpyridin-2-amine.

References

• Zhang, Z., et al. (2012). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry. Available at: [Link][9][10][11][12]

• ChemicalBook. (n.d.). 2-Amino-6-fluoropyridine synthesis. Retrieved from a page providing synthesis information based on patent literature.[6]

• Google Patents. (2013). CN102898358A - Preparation method of fluoropyridine compounds. Available at: [7]

• Powers, J. P., et al. (2012). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Available at: [Link][4]

• ChemicalBook. (n.d.). 2-AMINO-4-FLUOROPYRIDINE synthesis. Retrieved from a page providing synthesis information based on patent literature.[13]

• Not Voodoo. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Organic Chemistry Blog. Available at: [Link][2]

• Khan Academy. (2019). Nucleophilic aromatic substitutions. YouTube. Available at: [Link][3]

• Taillefer, M., et al. (2009). Efficient synthesis of amino-pyridine derivatives by copper catalyzed amination reactions. Chemical Communications. Available at: [Link][8]

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Spectroscopic data for 6-Fluoro-4-methylpyridin-2-amine (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Data of 6-Fluoro-4-methylpyridin-2-amine

Introduction

6-Fluoro-4-methylpyridin-2-amine is a fluorinated pyridine derivative with significant potential as a building block in medicinal chemistry and materials science. Its structural features—a pyridine core functionalized with an activating amino group, a deactivating fluorine atom, and a methyl group—create a unique electronic and steric profile that is attractive for the synthesis of complex molecular architectures. Understanding the spectroscopic properties of this compound is fundamental for its identification, purity assessment, and the characterization of its downstream products.

This guide provides a detailed analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 6-Fluoro-4-methylpyridin-2-amine. The interpretations are grounded in established spectroscopic principles and data from analogous structures, offering a predictive yet robust framework for researchers.

Compound Profile:

• IUPAC Name: 6-Fluoro-4-methylpyridin-2-amine

• Molecular Formula: C₆H₇FN₂[1]

• Molecular Weight: 126.13 g/mol [1]

• CAS Number: 1393557-04-4[1]

Molecular Structure and Spectroscopic Rationale

The arrangement of substituents on the pyridine ring dictates the spectroscopic output. The electron-donating amino (-NH₂) and methyl (-CH₃) groups, and the electron-withdrawing fluorine (-F) atom, create a distinct electronic environment that influences the chemical shifts and coupling constants in NMR, vibrational modes in IR, and fragmentation patterns in MS.

Caption: Standard workflow for acquiring NMR spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The spectrum of 6-Fluoro-4-methylpyridin-2-amine will be characterized by vibrations of the N-H, C-H, C=N, C=C, and C-F bonds.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Rationale
3450 - 3300	Medium-Strong	N-H stretch (asymmetric & symmetric)	Characteristic of a primary amine. Two bands are expected. [2]
3100 - 3000	Medium-Weak	Aromatic C-H stretch	Typical for sp² C-H bonds in a pyridine ring.
2980 - 2850	Medium-Weak	Aliphatic C-H stretch	Corresponds to the methyl group.
1640 - 1600	Strong	N-H bend (scissoring)	Overlaps with ring stretching, characteristic of primary amines.
1600 - 1450	Medium-Strong	C=C and C=N ring stretching	Multiple bands are expected, typical for aromatic heterocycles.
1250 - 1200	Strong	C-F stretch	A strong, characteristic absorption for aryl fluorides.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol.

• Background Scan: Record a background spectrum of the empty ATR crystal to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Apply Pressure: Use the pressure arm to ensure firm contact between the sample and the crystal.

• Data Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software automatically performs a background subtraction, yielding the final absorbance or transmittance spectrum of the sample.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, confirming the molecular weight and offering structural clues.

For 6-Fluoro-4-methylpyridin-2-amine, the molecular ion peak [M]⁺• is expected at m/z 126. Under electrospray ionization (ESI) conditions, the protonated molecule [M+H]⁺ at m/z 127 would be the base peak.

Predicted Mass Spectrometry Data (Electron Impact - EI)

m/z	Predicted Fragment	Rationale
126	[C₆H₇FN₂]⁺•	Molecular Ion (M⁺•)
111	[M - CH₃]⁺	Loss of the methyl radical.
99	[M - HCN]⁺•	Loss of neutral hydrogen cyanide, a common fragmentation for pyridines.
80	[C₅H₄N]⁺•	A common fragment observed in the mass spectra of aminopyridines. [3][4]

Experimental Protocol: Electrospray Ionization (ESI) Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Introduce the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Ionization: Apply a high voltage to the capillary needle to generate a fine spray of charged droplets. A heated drying gas causes the solvent to evaporate, leading to the formation of gas-phase ions (e.g., [M+H]⁺).

• Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole or time-of-flight), which separates them based on their m/z ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Conclusion

The spectroscopic characterization of 6-Fluoro-4-methylpyridin-2-amine is crucial for its application in scientific research. This guide provides a comprehensive, albeit predictive, overview of its NMR, IR, and MS data. The presence of the fluorine atom provides a highly diagnostic handle in both ¹H and ¹³C NMR through characteristic coupling patterns. IR spectroscopy confirms the key functional groups, while mass spectrometry verifies the molecular weight and provides insight into the molecule's stability. These data and protocols serve as a foundational reference for researchers working with this versatile chemical intermediate.

References

• PubChem. 2-Amino-6-methylpyrimidin-4-one. [Link]

• PubChem. 2-Amino-4-methylpyridine. [Link]

• PubChem. 6-fluoro-4-methyl-N-phenylpyridin-2-amine. [Link]

• ResearchGate. FTIR spectra of 2-amino-5-methylpyridine and the complex. [Link]

• PubChem. 2-Amino-6-methylpyridine. [Link]

• National Center for Biotechnology Information. 6-Methylpyridin-2-amine. [Link]

• PubChem. 2-Amino-6-methylpyridine. [Link]

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An In-depth Technical Guide to 6-Fluoro-4-methylpyridin-2-amine: Properties, Synthesis, and Applications

Abstract

6-Fluoro-4-methylpyridin-2-amine is a fluorinated pyridine derivative of significant interest in medicinal chemistry and drug discovery. Its strategic substitution with a fluorine atom and a methyl group on the pyridine ring imparts unique electronic properties, influencing its reactivity and biological activity. This technical guide provides a comprehensive overview of the physical and chemical characteristics of 6-Fluoro-4-methylpyridin-2-amine, its synthesis, and its pivotal role as a versatile building block in the development of therapeutic agents, particularly as inhibitors of inducible nitric oxide synthase (iNOS) and as a precursor for Positron Emission Tomography (PET) imaging agents. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both foundational knowledge and practical insights.

Structural and Physicochemical Profile

6-Fluoro-4-methylpyridin-2-amine, with the molecular formula C₆H₇FN₂, possesses a core pyridine structure functionalized with an amino group at the 2-position, a methyl group at the 4-position, and a fluorine atom at the 6-position. This arrangement of substituents is crucial to its chemical behavior and utility in synthesis.

Key Identifiers and Properties

A summary of the key identifiers and physicochemical properties of 6-Fluoro-4-methylpyridin-2-amine is presented in the table below. It is important to note that while some properties are experimentally determined, others are predicted based on computational models due to the limited availability of published experimental data for this specific molecule.

Property	Value	Source
IUPAC Name	6-Fluoro-4-methylpyridin-2-amine	-
CAS Number	1393557-04-4	[1]
Molecular Formula	C₆H₇FN₂	[1]
Molecular Weight	126.13 g/mol	[1]
Melting Point	Data not available. For comparison, the isomer 3-Amino-6-fluoro-4-methylpyridine has a melting point of 57-62 °C.
Boiling Point	Data not available	-
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, and dimethyl sulfoxide. Slightly soluble in water.	Inferred from related compounds[2]
pKa	Data not available	-

Spectroscopic Characterization (Predicted)

Due to the absence of publicly available experimental spectra for 6-Fluoro-4-methylpyridin-2-amine, this section provides an expert prediction of its key spectroscopic features based on the analysis of structurally related compounds. These predictions are invaluable for compound identification and characterization in a research setting.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl and amine protons. The fluorine atom at the 6-position will cause characteristic splitting of the adjacent proton's signal.

• Aromatic Protons: Two singlets or narrow doublets are expected in the aromatic region (δ 6.0-8.0 ppm) for the protons at the 3- and 5-positions. The proton at the 5-position will likely show coupling to the fluorine atom.

• Methyl Protons: A singlet for the methyl group (CH₃) is anticipated around δ 2.2-2.5 ppm.

• Amine Protons: A broad singlet for the amine (NH₂) protons is expected, with a chemical shift that can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information about the carbon skeleton.

• Aromatic Carbons: Six distinct signals are expected for the pyridine ring carbons. The carbon atom bonded to the fluorine (C6) will exhibit a large one-bond carbon-fluorine coupling constant (¹JCF), a key diagnostic feature. The other ring carbons will also show smaller C-F couplings.

• Methyl Carbon: A signal for the methyl carbon is expected in the aliphatic region (δ 15-25 ppm).

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the functional groups present.

• N-H Stretching: Two bands in the region of 3400-3250 cm⁻¹ are characteristic of a primary amine.

• C-H Stretching: Bands for aromatic and aliphatic C-H stretching will be observed around 3100-3000 cm⁻¹ and 3000-2850 cm⁻¹, respectively.

• N-H Bending: A bending vibration for the primary amine is expected in the region of 1650-1580 cm⁻¹.

• Aromatic C=C and C=N Stretching: These vibrations will appear in the 1600-1400 cm⁻¹ region.

• C-F Stretching: A strong absorption band for the C-F stretch is expected in the region of 1250-1000 cm⁻¹.

Mass Spectrometry: In the mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z corresponding to the molecular weight (126.13). The fragmentation pattern would likely involve the loss of small neutral molecules or radicals. A common fragmentation pathway for aminopyridines is the cleavage of the amino group or fragmentation of the pyridine ring.

Synthesis and Reactivity

The synthesis of 6-Fluoro-4-methylpyridin-2-amine is not extensively detailed in publicly available literature. However, a plausible synthetic route can be designed based on established methodologies for the synthesis of related fluorinated aminopyridines. A key strategy involves the introduction of the fluorine atom onto a pre-functionalized pyridine ring.

Proposed Synthetic Pathway

A logical approach to the synthesis of 6-Fluoro-4-methylpyridin-2-amine can be extrapolated from the synthesis of similar compounds, such as 6-(2-Fluoropropyl)-4-methylpyridin-2-amine.[3] The following diagram illustrates a conceptual synthetic workflow.

Caption: A conceptual workflow for the synthesis of 6-Fluoro-4-methylpyridin-2-amine.

Causality Behind Experimental Choices:

• Protection of the Amino Group: The amino group of the starting material, 2-Amino-4-methylpyridine, is nucleophilic and acidic. To prevent side reactions during the subsequent lithiation step, it is crucial to protect this group. Common protecting groups for amines, such as a Boc (tert-butyloxycarbonyl) group, can be employed.

• Directed Ortho-metalation: The protected amino group can direct lithiation to the adjacent C6 position using a strong base like n-butyllithium (n-BuLi). This regioselective metalation is a powerful tool in pyridine chemistry.

• Electrophilic Fluorination: The resulting lithiated intermediate is a potent nucleophile that can react with an electrophilic fluorinating agent, such as N-Fluorobenzenesulfonimide (NFSI), to introduce the fluorine atom at the 6-position.

• Deprotection: The final step involves the removal of the protecting group from the amino function to yield the desired 6-Fluoro-4-methylpyridin-2-amine. This is typically achieved under acidic or basic conditions, depending on the nature of the protecting group.

Detailed Experimental Protocol (Hypothetical)

The following is a hypothetical, yet plausible, step-by-step protocol for the synthesis of 6-Fluoro-4-methylpyridin-2-amine, designed to be a self-validating system with clear checkpoints.

Step 1: Protection of 2-Amino-4-methylpyridine

• To a solution of 2-Amino-4-methylpyridine (1.0 eq) in a suitable aprotic solvent (e.g., tetrahydrofuran, THF), add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and a base such as triethylamine (1.2 eq).

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Work up the reaction by adding water and extracting the product with an organic solvent (e.g., ethyl acetate).

• Purify the crude product by column chromatography on silica gel to obtain the Boc-protected 2-amino-4-methylpyridine.

  • Validation: Characterize the product by ¹H NMR to confirm the presence of the Boc protecting group (a characteristic singlet at ~1.5 ppm).

Step 2: Fluorination

• Dissolve the Boc-protected compound (1.0 eq) in dry THF under an inert atmosphere (e.g., argon or nitrogen) and cool the solution to -78 °C.

• Slowly add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below -70 °C.

• Stir the resulting solution at -78 °C for 1-2 hours to ensure complete lithiation.

• Add a solution of N-Fluorobenzenesulfonimide (NFSI, 1.2 eq) in dry THF dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent and purify by column chromatography.

  • Validation: Use ¹⁹F NMR to confirm the successful introduction of the fluorine atom. A signal in the typical range for aryl fluorides should be observed.

Step 3: Deprotection

• Dissolve the purified Boc-protected 6-fluoro-4-methylpyridin-2-amine in a suitable solvent (e.g., dichloromethane, DCM).

• Add a strong acid, such as trifluoroacetic acid (TFA), and stir the mixture at room temperature.

• Monitor the reaction by TLC until the starting material has been fully consumed.

• Neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution) and extract the final product with an organic solvent.

• Purify the crude product by column chromatography or recrystallization to obtain pure 6-Fluoro-4-methylpyridin-2-amine.

  • Validation: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Drug Discovery and Development

The unique structural features of 6-Fluoro-4-methylpyridin-2-amine make it a valuable scaffold in medicinal chemistry. The presence of the fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.

Inhibitors of Inducible Nitric Oxide Synthase (iNOS)

A significant application of 6-Fluoro-4-methylpyridin-2-amine derivatives is in the development of inhibitors for inducible nitric oxide synthase (iNOS).[3] Overproduction of nitric oxide by iNOS is implicated in various inflammatory diseases and neurodegenerative disorders. The 2-aminopyridine scaffold has been identified as a potent pharmacophore for iNOS inhibition. The introduction of a fluorine atom at the 6-position, as in 6-Fluoro-4-methylpyridin-2-amine, can fine-tune the electronic properties and steric profile of the molecule, potentially leading to enhanced inhibitory activity and selectivity.

Caption: Role of 6-Fluoro-4-methylpyridin-2-amine in developing iNOS inhibitors.

Precursor for PET Imaging Agents

The development of Positron Emission Tomography (PET) tracers for imaging iNOS expression in vivo is an area of active research.[3] Fluorine-18 is a commonly used positron-emitting radionuclide for PET imaging. 6-Fluoro-4-methylpyridin-2-amine and its derivatives can be radiolabeled with ¹⁸F to create PET tracers. These tracers allow for the non-invasive visualization and quantification of iNOS levels in the body, which can be a valuable tool for diagnosing and monitoring inflammatory diseases and for assessing the efficacy of anti-inflammatory therapies.

Safety and Handling

General Handling Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Avoid Contact: Avoid contact with skin, eyes, and clothing.

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Conclusion

6-Fluoro-4-methylpyridin-2-amine is a fluorinated heterocyclic compound with significant potential in the field of drug discovery and development. Its unique structural and electronic properties make it a valuable building block for the synthesis of bioactive molecules, particularly as inhibitors of iNOS and as precursors for PET imaging agents. This technical guide has provided a comprehensive overview of its known and predicted characteristics, a plausible synthetic strategy, and its key applications. Further experimental investigation into the physicochemical and toxicological properties of this compound is warranted to fully realize its potential in medicinal chemistry.

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6-Fluoro-4-methylpyridin-2-amine solubility and stability

An In-Depth Technical Guide to the Solubility and Stability of 6-Fluoro-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Foreword: Navigating the Physicochemical Landscape of a Novel Pyridine Derivative

In the realm of modern drug discovery and development, a thorough understanding of a molecule's fundamental physicochemical properties is paramount. These characteristics, principally solubility and stability, form the bedrock upon which successful formulation, pharmacokinetic profiling, and ultimately, therapeutic efficacy are built. This guide provides an in-depth exploration of 6-Fluoro-4-methylpyridin-2-amine, a pyridine derivative of increasing interest.

Due to the novelty of this specific compound, publicly available data on its solubility and stability are limited. Therefore, this guide adopts a dual-pronged approach. Firstly, it synthesizes the available information for structurally analogous, non-fluorinated compounds to provide a predictive framework. Secondly, and more critically, it presents a series of robust, field-proven experimental protocols. These methodologies are designed to empower researchers to generate precise, reliable data for 6-Fluoro-4-methylpyridin-2-amine, thereby creating a self-validating system of inquiry.

This document is structured not as a rigid template, but as a logical narrative that mirrors the scientific process—from theoretical consideration to practical application. It is intended to serve as a comprehensive resource for scientists dedicated to advancing this promising molecule from the laboratory to potential clinical significance.

Section 1: Molecular Profile and Physicochemical Postulates

Structural and Electronic Considerations

6-Fluoro-4-methylpyridin-2-amine (C₆H₇FN₂) is a substituted pyridine with a molecular weight of approximately 126.13 g/mol .[1] The core structure consists of a pyridine ring, an amine group at the 2-position, a methyl group at the 4-position, and a fluorine atom at the 6-position.

The introduction of a fluorine atom at the 6-position is a key structural modification. Fluorine, being the most electronegative element, exerts a strong electron-withdrawing inductive effect. This is anticipated to lower the pKa of the pyridinic nitrogen, making it less basic compared to its non-fluorinated analogue, 2-amino-4-methylpyridine. This alteration in basicity will, in turn, significantly influence its aqueous solubility as a function of pH.

Predicted Solubility Profile

Based on the physicochemical properties of analogous compounds, we can formulate a hypothesis regarding the solubility of 6-Fluoro-4-methylpyridin-2-amine.

• Aqueous Solubility: The presence of the amine and the pyridinic nitrogen, both capable of hydrogen bonding, suggests a degree of aqueous solubility. However, the methyl group introduces hydrophobicity. The non-fluorinated analogue, 2-amino-4-methylpyridine, is described as freely soluble in water. The impact of the fluorine atom is complex; while it increases polarity, it can also decrease aqueous solubility in some contexts by affecting crystal lattice energy. Therefore, experimental determination is crucial.

• Organic Solvent Solubility: Like its analogues, 6-Fluoro-4-methylpyridin-2-amine is expected to exhibit good solubility in polar organic solvents such as lower alcohols (methanol, ethanol) and dimethylformamide (DMF). Its solubility in less polar solvents like aliphatic hydrocarbons is predicted to be slight.

Postulated Stability Characteristics

The stability of 6-Fluoro-4-methylpyridin-2-amine is a critical parameter for its handling, storage, and formulation.

• Thermal Stability: The non-fluorinated analogue, 2-amino-6-methylpyridine, is a crystalline solid with a melting point of 40-44°C and a boiling point of 208-209°C, suggesting reasonable thermal stability under standard conditions.[2] The C-F bond is generally strong, which may confer additional thermal stability.

• Chemical Stability: Aminopyridines can be susceptible to oxidation and reactions with strong acids and acid chlorides.[3] The electron-withdrawing nature of the fluorine atom may modulate the reactivity of the amine group. Like its analogues, it is likely incompatible with strong oxidizing agents.[3][4]

• Hygroscopicity and Light Sensitivity: The analogues 2-amino-6-methylpyridine and 2-amino-4-methylpyridine are noted to be hygroscopic.[2][5] It is prudent to assume that 6-Fluoro-4-methylpyridin-2-amine may also be sensitive to moisture. Some aminopyridines can be light-sensitive, and appropriate storage in the dark is recommended.[2]

Section 2: Experimental Determination of Solubility

The following section details a robust protocol for the quantitative determination of both thermodynamic and kinetic solubility, critical parameters in drug development.[6][7]

Thermodynamic Solubility: The Shake-Flask Method

The shake-flask method, as pioneered by Higuchi and Connors, remains the gold standard for determining equilibrium solubility.[6] It measures the concentration of a saturated solution in equilibrium with an excess of the solid compound.

Experimental Protocol

• Preparation of Media: Prepare a series of buffered aqueous solutions across a physiologically relevant pH range (e.g., pH 1.2, 4.5, 6.8, and 7.4). Also, prepare aliquots of relevant organic solvents (e.g., methanol, ethanol, acetonitrile, DMSO).

• Addition of Compound: Add an excess amount of 6-Fluoro-4-methylpyridin-2-amine to a known volume of each medium in a sealed, clear glass vial. The excess solid should be clearly visible.

• Equilibration: Place the vials in a shaker bath maintained at a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (e.g., 24 to 72 hours) to ensure equilibrium is reached.[8]

• Sample Collection and Preparation: At various time points (e.g., 24, 48, 72 hours), cease agitation and allow the solid to settle.[8] Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Immediately filter the aliquot through a 0.45 µm filter or centrifuge to remove any remaining undissolved solid.[8]

• Quantification: Dilute the clear filtrate with a suitable mobile phase and quantify the concentration of the dissolved compound using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection.[8]

• Data Analysis: Equilibrium is confirmed when consecutive measurements show no significant change in concentration. The final concentration is reported as the thermodynamic solubility in the respective medium.

Data Presentation: Solubility Profile

Solvent/Medium (at 25°C)	Predicted Solubility	Experimental Solubility (mg/mL)
pH 1.2 Buffer	High	To be determined
pH 4.5 Buffer	Moderate to High	To be determined
pH 6.8 Buffer	Moderate	To be determined
pH 7.4 Buffer	Moderate	To be determined
Water	Freely Soluble (analogue)	To be determined
Methanol	Freely Soluble (analogue)	To be determined
Ethanol	Freely Soluble (analogue)	To be determined
Acetonitrile	Soluble	To be determined
Dichloromethane	Soluble	To be determined
Dimethyl Sulfoxide (DMSO)	Very Soluble	To be determined

Visualizing the Solubility Workflow

Caption: Workflow for Forced Degradation Studies.

Potential Degradation Pathways

While experimental data is required for confirmation, potential degradation pathways for aminopyridines can be postulated. These may include oxidation of the amine group, hydrolysis of the amine to a hydroxyl group (especially under harsh conditions), or reactions involving the pyridine ring itself. [9][10][11]The stability of the C-F bond is generally high, so its cleavage is less likely under these conditions.

Section 4: Storage and Handling Recommendations

Based on the analysis of analogous compounds and general chemical principles, the following storage and handling procedures are recommended to ensure the long-term integrity of 6-Fluoro-4-methylpyridin-2-amine:

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated place. [4][12]To mitigate potential hygroscopicity and air sensitivity, storage under an inert atmosphere (e.g., argon or nitrogen) is advisable. [3][5]* Light Protection: Protect from light by using amber glass vials or by storing in a dark location. [2]* Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides. [3][4]

Conclusion: A Framework for Empirical Characterization

This guide has provided a comprehensive overview of the critical physicochemical properties of 6-Fluoro-4-methylpyridin-2-amine. By synthesizing information from structurally related molecules and presenting detailed, actionable protocols, we have established a robust framework for its empirical characterization. The solubility and stability data generated through these methods will be instrumental in guiding formulation development, predicting in vivo behavior, and ensuring regulatory compliance. As research on this promising compound progresses, the principles and methodologies outlined herein will serve as a vital resource for the scientific community.

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An In-Depth Technical Guide to 6-Fluoro-4-methylpyridin-2-amine: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of 6-Fluoro-4-methylpyridin-2-amine, a significant heterocyclic compound in modern medicinal chemistry. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's synthetic pathways, chemical properties, and its pivotal role in the development of targeted therapeutics. While a singular "discovery" paper for this compound is not readily apparent in the public literature, its emergence is intrinsically linked to the broader exploration of fluorinated pyridines as valuable pharmacophores.

Introduction: The Strategic Importance of Fluorinated Pyridines

The introduction of fluorine into organic molecules has become a cornerstone of modern drug design, with a significant percentage of new pharmaceuticals containing at least one fluorine atom.[1] The unique properties of fluorine—high electronegativity, small size, and its ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[2][3]

The pyridine scaffold, a six-membered aromatic heterocycle containing one nitrogen atom, is another privileged structure in medicinal chemistry. Its ability to engage in hydrogen bonding and its presence in numerous natural products and synthetic drugs make it a versatile building block. The combination of a pyridine core with fluorine substitution, as seen in 6-Fluoro-4-methylpyridin-2-amine, offers a powerful strategy for fine-tuning the physicochemical and pharmacological properties of drug candidates.

This guide will focus on 6-Fluoro-4-methylpyridin-2-amine, exploring the logical progression from its likely synthetic origins, based on established chemical principles, to its application in cutting-edge research.

Synthetic Strategies and Methodologies

The synthesis of 6-Fluoro-4-methylpyridin-2-amine, also known as 2-amino-6-fluoro-4-picoline, can be approached through several strategic pathways. A common and logical approach involves the fluorination of a pre-existing 2-amino-4-methylpyridine scaffold. One of the most established methods for introducing fluorine into an aromatic ring is the Balz-Schiemann reaction or its modern variations.

A plausible and efficient synthetic route, adapted from methodologies for similar fluorinated pyridines, is a two-step process starting from 2-amino-4-methylpyridine (also known as 2-amino-4-picoline).[4] This involves an initial bromination followed by a fluorination reaction.

Two-Step Synthesis from 2-Amino-4-methylpyridine

This synthetic pathway offers a reliable method for the preparation of 6-Fluoro-4-methylpyridin-2-amine. The initial bromination step directs the halogen to the 5-position, which can then be fluorinated. A more direct approach to the 6-fluoro isomer would involve a diazotization and fluorodediazoniation of the corresponding 6-aminopyridine precursor, though the synthesis of this precursor can be complex. A more likely industrial route would involve nucleophilic aromatic substitution on a di-halo-picoline.

However, for a laboratory-scale synthesis, a multi-step route from a readily available starting material is often preferred. A logical synthetic pathway is outlined below.

Workflow for the Synthesis of 6-Fluoro-4-methylpyridin-2-amine:

Caption: A plausible synthetic workflow for 6-Fluoro-4-methylpyridin-2-amine.

Step 1: Bromination of 2-Amino-4-methylpyridine

Protocol:

• Reaction Setup: To a solution of 2-amino-4-methylpyridine in a suitable solvent such as acetonitrile, add a brominating agent. A mixture of sodium bromide and sodium bromate in the presence of a strong acid like sulfuric acid is an effective system.[4]

• Temperature Control: The reaction is typically carried out under ice bath conditions to control the exothermicity.[4]

• Reaction Progression: The reaction mixture is stirred for several hours at room temperature.

• Workup: The reaction is quenched by neutralization with a saturated sodium bicarbonate solution. The product, 2-amino-5-bromo-4-methylpyridine, is then extracted with an organic solvent like ethyl acetate.

• Purification: The crude product is purified by recrystallization or column chromatography to yield the desired intermediate.

Causality: The amino group in 2-amino-4-methylpyridine is an activating group, directing electrophilic substitution to the ortho and para positions. The 5-position is electronically favored for bromination.

Step 2: Fluorination via Modified Balz-Schiemann Reaction

Protocol:

• Diazotization: The intermediate, 2-amino-5-bromo-4-methylpyridine, is dissolved in anhydrous hydrogen fluoride. The reaction vessel should be made of a material resistant to HF, such as polytetrafluoroethylene. The solution is cooled to a low temperature (e.g., -78 °C). Sodium nitrite is then added portion-wise to form the diazonium salt.[4]

• Fluorodediazoniation: The reaction mixture is then gently warmed to allow for the decomposition of the diazonium salt, with the concurrent substitution of the diazo group with fluorine.

• Workup: The reaction is carefully quenched with an ice-water mixture and neutralized with a base such as saturated sodium bicarbonate solution.

• Extraction and Purification: The final product, 6-Fluoro-4-methylpyridin-2-amine, is extracted with an organic solvent (e.g., dichloromethane) and purified using column chromatography or recrystallization.

Trustworthiness of the Protocol: This protocol is based on well-established and reliable reactions for the synthesis of fluorinated aromatic compounds. The Balz-Schiemann reaction, while requiring careful handling of hazardous reagents like HF and diazonium salts, is a robust method for introducing fluorine into an aromatic ring.

Physicochemical Properties

A summary of the key physicochemical properties of 6-Fluoro-4-methylpyridin-2-amine is presented in the table below.

Property	Value	Source
CAS Number	1393557-04-4	[5]
Molecular Formula	C₆H₇FN₂	[5]
Molecular Weight	126.13 g/mol	[5]
Appearance	Solid	-
SMILES	CC1=CC(=NC(=C1)F)N	[5]

Applications in Drug Discovery and Development

6-Fluoro-4-methylpyridin-2-amine and its derivatives have emerged as important scaffolds in medicinal chemistry, particularly in the development of enzyme inhibitors and imaging agents.

Inhibitors of Inducible Nitric Oxide Synthase (iNOS)

One of the most significant applications of this scaffold is in the design of inhibitors for inducible nitric oxide synthase (iNOS).[6][7] Overproduction of nitric oxide by iNOS is implicated in various inflammatory diseases. Derivatives of 2-amino-4-methylpyridine have shown promise as potent and selective iNOS inhibitors. The introduction of a fluorine atom at the 6-position can enhance binding affinity and improve the pharmacokinetic profile of these inhibitors.

Positron Emission Tomography (PET) Tracers

The fluorinated pyridine core is also valuable for the development of Positron Emission Tomography (PET) tracers. The fluorine-18 isotope ([¹⁸F]) is a commonly used positron emitter in PET imaging. The synthesis of [¹⁸F]-labeled 6-fluoro-4-methylpyridin-2-amine derivatives allows for the non-invasive imaging and quantification of biological targets, such as iNOS, in vivo.[6][7] This is crucial for disease diagnosis and for monitoring the efficacy of therapeutic interventions.

Logical Relationship of Structure to Function:

Caption: The relationship between the structural features of 6-Fluoro-4-methylpyridin-2-amine and its functional roles in medicinal chemistry.

Conclusion

6-Fluoro-4-methylpyridin-2-amine stands as a testament to the power of fluorine chemistry in modern drug discovery. While its specific historical discovery is not prominently documented, its importance is evident from its application in the development of selective iNOS inhibitors and advanced diagnostic tools like PET tracers. The synthetic routes to this compound are based on robust and well-understood chemical transformations, making it an accessible and valuable building block for medicinal chemists. As the quest for more targeted and effective therapeutics continues, the strategic use of fluorinated heterocyclic scaffolds like 6-Fluoro-4-methylpyridin-2-amine will undoubtedly play a crucial role in shaping the future of medicine.

References

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Introduction: The Strategic Importance of 6-Fluoro-4-methylpyridin-2-amine

An In-Depth Technical Guide to the Key Reactive Sites of 6-Fluoro-4-methylpyridin-2-amine

In the landscape of modern drug discovery and materials science, fluorinated pyridine derivatives have emerged as exceptionally valuable structural motifs.[1] The strategic incorporation of fluorine can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, making these compounds highly sought-after building blocks.[1] 6-Fluoro-4-methylpyridin-2-amine (CAS: 1393557-04-4)[2] is a prime example of such a versatile intermediate. Its unique arrangement of functional groups—a nucleophilic amine, an activating methyl group, a deactivating yet displaceable fluorine atom, and the inherent electronic nature of the pyridine ring—creates a nuanced reactivity profile. This guide provides an in-depth analysis of the key reactive sites of this molecule, offering field-proven insights and detailed protocols for its synthetic manipulation.

A Molecular-Level Analysis of Reactivity

To understand the synthetic utility of 6-Fluoro-4-methylpyridin-2-amine, we must first dissect the electronic and steric influences of its constituent parts. The reactivity of the molecule is not merely a sum of its functional groups but a complex interplay between them.

• The Pyridine Core: The nitrogen atom in the pyridine ring is electronegative, rendering the ring electron-deficient compared to benzene. This inherent property makes the pyridine ring generally resistant to electrophilic aromatic substitution (EAS) while activating it for nucleophilic aromatic substitution (SNAr).[3][4]

• The 2-Amino Group (-NH₂): As a powerful π-donor through resonance, the amino group is a strong activating group. It significantly increases the electron density of the pyridine ring, particularly at the positions ortho (C3) and para (C5) to itself. The lone pair on the nitrogen also makes the amino group itself the most potent nucleophilic and basic site on the molecule.[5]

• The 4-Methyl Group (-CH₃): The methyl group is a weak activating group, donating electron density through an inductive effect. It subtly enhances the nucleophilicity of the ring system.

• The 6-Fluoro Group (-F): Fluorine exerts two opposing electronic effects. Its strong electronegativity makes it a powerful σ-acceptor (inductive withdrawal), further deactivating the ring towards EAS. However, its lone pairs can participate in π-donation (resonance).[6][7] For fluorine, the inductive effect typically dominates. Crucially, its position alpha to the ring nitrogen and its nature as a good leaving group in SNAr reactions make the C6 position a key electrophilic site.

This confluence of effects designates three primary zones of reactivity: the exocyclic amino group, the electron-rich carbon positions on the ring (C3, C5), and the electron-deficient carbon (C6) bearing the fluorine atom.

Key Reactive Site I: The Exocyclic Amino Group

The 2-amino group is arguably the most versatile handle on the molecule due to its high nucleophilicity.

N-Functionalization: Acylation and Alkylation

The lone pair of the amino group readily attacks a wide range of electrophiles. N-acylation and N-alkylation are fundamental transformations used to protect the amine, modulate its electronic properties, or build more complex molecular architectures.

Diazotization and Sandmeyer Reactions: A Gateway to Diverse Functionality

One of the most powerful transformations for 2-aminopyridines is diazotization—the reaction with nitrous acid (generated in situ from NaNO₂ and a strong acid) to form a pyridine-2-diazonium salt.[8][9] This intermediate is highly valuable because the diazonio group (-N₂⁺) is an excellent leaving group (N₂ gas). The subsequent replacement of this group with a variety of nucleophiles, often catalyzed by copper(I) salts in what is known as the Sandmeyer reaction, opens a vast synthetic space.[10][11] This allows for the precise installation of halides, cyano groups, and other functionalities that are difficult to introduce directly.[12]

The following diagram illustrates the sequential conversion of the amino group to a chloro group, a common and highly useful transformation.

Caption: Workflow for the conversion of the 2-amino group to a chloro group.

Disclaimer: This protocol is a representative methodology and should be adapted and optimized. All work must be performed by qualified personnel in a suitable fume hood with appropriate personal protective equipment (PPE).

Materials:

• 6-Fluoro-4-methylpyridin-2-amine (1.0 eq)

• Concentrated Hydrochloric Acid (HCl, ~4.0 eq)

• Sodium Nitrite (NaNO₂, 1.1 eq)

• Copper(I) Chloride (CuCl, 1.2 eq)

• Deionized Water

• Dichloromethane (DCM) or Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Diazonium Salt Formation: a. To a cooled (0-5 °C, ice/water bath) and stirred solution of 6-Fluoro-4-methylpyridin-2-amine in concentrated HCl and water, add a solution of sodium nitrite in water dropwise. b. Maintain the temperature below 5 °C throughout the addition. A slight excess of nitrous acid can be confirmed with starch-iodide paper (turns blue). c. Stir the resulting diazonium salt solution at 0-5 °C for an additional 20-30 minutes.

• Sandmeyer Reaction: a. In a separate flask, prepare a solution or slurry of CuCl in concentrated HCl. b. Add the cold diazonium salt solution from Step 1c to the CuCl solution portion-wise. Control the rate of addition to manage the vigorous evolution of N₂ gas. c. After the addition is complete, warm the reaction mixture to room temperature and then heat to 50-60 °C for 1 hour to ensure complete decomposition of the diazonium salt.

• Work-up and Isolation: a. Cool the reaction mixture to room temperature and extract with an organic solvent like DCM or ethyl acetate (3x). b. Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution (to neutralize excess acid), and brine. c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude 2-chloro-6-fluoro-4-methylpyridine. d. Purify the product as necessary, typically by flash column chromatography.

Palladium-Catalyzed Cross-Coupling: Buchwald-Hartwig Amination

The amino group can serve as the nucleophilic partner in Buchwald-Hartwig amination reactions, coupling with aryl or heteroaryl halides to form diarylamines.[13][14] This reaction is a cornerstone of modern medicinal chemistry for constructing complex C-N bonds.[15][16] The choice of palladium catalyst, phosphine ligand, and base is critical for achieving high yields.[17]

Key Reactive Site II: The Pyridine Ring

The pyridine ring itself possesses distinct sites for both electrophilic and nucleophilic attack, largely dictated by the directing effects of the pre-existing substituents.

Electrophilic Aromatic Substitution (EAS)

While the pyridine ring is inherently deactivated towards electrophiles, the potent activating effect of the 2-amino group makes EAS feasible.[18] The amino group directs incoming electrophiles to the ortho (C3) and para (C5) positions.

• C3 Position: Sterically hindered by the adjacent 2-amino and 4-methyl groups.

• C5 Position: This position is the most likely site for electrophilic attack due to strong activation from the 2-amino group and minimal steric hindrance.

Reactions must be conducted under carefully controlled conditions, as the basic nitrogen atoms (both ring and exocyclic) can be protonated in strongly acidic media, which would form a pyridinium ion and severely deactivate the ring to electrophilic attack.[4][19]

The diagram below outlines the canonical mechanism for EAS, involving the formation of a resonance-stabilized cationic intermediate (sigma complex).

Caption: Mechanism of electrophilic aromatic substitution on the pyridine ring.

Nucleophilic Aromatic Substitution (SNAr)

The C6 position is highly activated for nucleophilic attack. This is due to the combined electron-withdrawing effects of the adjacent ring nitrogen and the fluorine atom itself. Fluorine is an excellent leaving group in SNAr on heteroaromatic systems. This provides a reliable method for introducing nucleophiles at the C6 position.[20][21]

The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a stabilized anionic intermediate known as a Meisenheimer complex.

Caption: Mechanism of nucleophilic aromatic substitution (SNAr) at C6.

Disclaimer: This protocol is a representative methodology. Sodium methoxide is highly corrosive and moisture-sensitive. All work must be performed by qualified personnel under an inert atmosphere with appropriate PPE.

Materials:

• 6-Fluoro-4-methylpyridin-2-amine (1.0 eq)

• Sodium Methoxide (NaOMe, 1.5 eq)

• Anhydrous Methanol (MeOH) or an aprotic polar solvent like DMF or DMSO

• Saturated Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: a. To a solution of 6-Fluoro-4-methylpyridin-2-amine in anhydrous methanol under an inert atmosphere (e.g., Nitrogen or Argon), add sodium methoxide portion-wise. b. Heat the reaction mixture to reflux and monitor its progress by TLC or LC-MS.

• Work-up and Isolation: a. Once the reaction is complete, cool the mixture to room temperature and carefully quench by adding saturated NH₄Cl solution. b. Remove the methanol under reduced pressure. c. Extract the aqueous residue with ethyl acetate (3x). d. Combine the organic layers and wash with brine. e. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure. f. Purify the resulting 6-methoxy-4-methylpyridin-2-amine by flash column chromatography or recrystallization.

Summary of Reactivity

The following table summarizes the primary reactive sites and the key transformations possible for 6-Fluoro-4-methylpyridin-2-amine.

Reactive Site	Position	Type of Reaction	Key Transformations	Causality
Amino Group	C2 (exo)	Nucleophilic Attack	N-Acylation, N-Alkylation, Diazotization, Buchwald-Hartwig Amination	High electron density and lone pair availability on the nitrogen atom.
Pyridine Ring	C5	Electrophilic Aromatic Substitution (EAS)	Halogenation, Nitration, Sulfonation	Strong resonance activation from the 2-amino group at its para position.
Pyridine Ring	C6	Nucleophilic Aromatic Substitution (SNAr)	Displacement of Fluoride by O-, N-, S- nucleophiles	Strong inductive withdrawal from both the ring nitrogen and the fluorine atom.

Conclusion

6-Fluoro-4-methylpyridin-2-amine is a synthetically rich platform chemical whose reactivity is governed by a delicate balance of inductive and resonance effects. A thorough understanding of these principles allows chemists to selectively target its key reactive sites: the highly nucleophilic exocyclic amine, the electron-rich C5 position, and the electrophilic C6 position. By leveraging transformations such as diazotization, Sandmeyer reactions, SNAr, and palladium-catalyzed cross-couplings, researchers can efficiently leverage this molecule as a strategic building block for the synthesis of complex, high-value compounds in the pharmaceutical and agrochemical industries.

References

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• Ridd, J. H. (1967). Reactions of N-heteroaromatic bases with nitrous acid. Part I. Diazotisation and nitrosation of α- and γ-amino-derivatives in dilute acid solutions. Journal of the Chemical Society B: Physical Organic, 277.
• RSC Publishing. (n.d.). Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. New Journal of Chemistry.
• Química Organica.org. (n.d.). Electrophilic substitution on pyridine.
• Wikipedia. (n.d.). Electrophilic aromatic substitution.
• Kalatzis, E., & Mastrokalos, C. (1977). Reactions of N-Heteroaromatic Bases with Nitrous Acid. Part 5. Kinetics of the Diazotisation of Substituted 2-Aminopyridine. RSC Publishing.
• Glaser, R., & Wu, Z. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Omega.
• Quora. (2017). Why does an electrophilic substitution reaction take place in the 3rd position of pyridine?
• Dr. Tanmoy Biswas. (2020). Electrophilic aromatic substitution on Pyridine: Reaction mechanism and product selectivity. YouTube.
• ResearchGate. (n.d.). Reactions involving substituted perfluoropyridines that Chambers and co-workers claim cannot be explained by the Meisenheimer model.
• Sun, G., & Wang, Z. (2021). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. Chinese Journal of Organic Chemistry.
• Lesina, Y., Beysembay, P., & Kassanov, A. (2016). One-Pot Synthesis of Chloropyridines from Aminopyridines via Diazotization. Key Engineering Materials, 712, 273-276.
• Kukkonen, E., Malinen, H., Haukka, M., & Konu, J. (2019). Reactivity of 4-Aminopyridine with Halogens and Interhalogens: Weak Interactions Supported Networks of 4-Aminopyridine and 4-Aminopyridinium. Crystal Growth & Design.
• Kukkonen, E., Malinen, H., Haukka, M., & Konu, J. (2019). Reactivity of 4-Aminopyridine with Halogens and Interhalogens: Weak Interactions Supported Networks of 4-Aminopyridine and 4-Aminopyridinium. Crystal Growth & Design.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Wikipedia. (n.d.). Sandmeyer reaction.
• Studer, A. (2026). Research Progress on the Meta C-H Fluorination Reactions of Pyridines and Isoquinolines.
• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction.
• Google Patents. (n.d.). Process for the preparation of 2,6-diaminopyridine-azo dyestuffs and of their precursors.
• Glaser, R., & Wu, Z. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Omega.
• Kumar, V., & Kumar, S. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society.
• Al-Masoudi, N. A., & Al-Soud, Y. A. (2013). Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. Molecules.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• Ghaffari, B., & Stradiotto, M. (2018). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Organic Syntheses.
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• ResearchGate. (2015). Why 2-amino-4-bromopyridine is more reactive to nucleophilic substitution reaction than 2-bromo-4-aminopyridine?

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 6-Fluoro-4-methylpyridin-2-amine and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of 6-Fluoro-4-methylpyridin-2-amine in Medicinal Chemistry

The 6-fluoro-4-methylpyridin-2-amine scaffold is a privileged structural motif in modern medicinal chemistry, serving as a key building block in the development of a diverse array of therapeutic agents. Its unique electronic properties, conferred by the fluorine atom and the aminopyridine core, contribute to enhanced metabolic stability, improved binding affinity to biological targets, and favorable pharmacokinetic profiles. Notably, derivatives of this compound have shown significant promise as kinase inhibitors, which are at the forefront of targeted cancer therapy and the treatment of inflammatory diseases.[1][2] This document provides a comprehensive guide to the synthesis of 6-fluoro-4-methylpyridin-2-amine and its subsequent derivatization, offering detailed protocols and expert insights to facilitate the research and development of novel pharmaceuticals.

Strategic Approach to Synthesis: A Retrosynthetic Analysis

The synthesis of 6-fluoro-4-methylpyridin-2-amine and its derivatives can be approached through a logical retrosynthetic pathway. The primary disconnection lies at the C-F bond, suggesting a late-stage fluorination of a suitable precursor. A secondary disconnection can be envisioned at the C-N bond of the amino group, allowing for the introduction of various substituents.

Caption: Retrosynthetic analysis of 6-Fluoro-4-methylpyridin-2-amine derivatives.

This analysis identifies 6-bromo-4-methylpyridin-2-amine as a key intermediate. This commercially available starting material provides a convergent and efficient entry point to the target molecule, circumventing the challenges associated with the regioselective bromination of 2-amino-4-methylpyridine, which typically favors substitution at the 5-position.

Part 1: Synthesis of 6-Fluoro-4-methylpyridin-2-amine via the Balz-Schiemann Reaction

The Balz-Schiemann reaction is a cornerstone of aromatic fluorination, proceeding through the thermal decomposition of a diazonium tetrafluoroborate salt.[3][4] This method offers a reliable means of introducing a fluorine atom onto the pyridine ring with high regioselectivity.

Reaction Scheme:

Caption: Balz-Schiemann reaction for the synthesis of 6-Fluoro-4-methylpyridin-2-amine.

Detailed Experimental Protocol:

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity	Moles
6-Bromo-4-methylpyridin-2-amine	73895-98-4	187.04 g/mol	10.0 g	53.5 mmol
Tetrafluoroboric acid (48 wt% in H₂O)	16872-11-0	87.81 g/mol	25 mL	~134 mmol
Sodium nitrite	7632-00-0	69.00 g/mol	4.0 g	58.0 mmol
Diethyl ether	60-29-7	74.12 g/mol	As needed	-
Saturated sodium bicarbonate solution	-	-	As needed	-
Anhydrous magnesium sulfate	7487-88-9	120.37 g/mol	As needed	-

Procedure:

• Diazotization:

  • In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, suspend 6-bromo-4-methylpyridin-2-amine (10.0 g, 53.5 mmol) in tetrafluoroboric acid (25 mL, 48 wt% in H₂O).

  • Cool the suspension to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (4.0 g, 58.0 mmol) in a minimal amount of water dropwise to the stirred suspension, maintaining the temperature below 5 °C.

  • After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30 minutes. The formation of a precipitate, the diazonium tetrafluoroborate salt, should be observed.

• Isolation of the Diazonium Salt:

  • Filter the cold reaction mixture through a Büchner funnel.

  • Wash the collected solid with a small amount of cold water, followed by cold diethyl ether to remove any unreacted starting material and impurities.

  • Dry the isolated diazonium tetrafluoroborate salt under vacuum. Caution: Diazonium salts can be explosive when dry and should be handled with appropriate safety precautions. It is often recommended to proceed to the next step without complete drying.

• Thermal Decomposition:

  • Carefully transfer the dried diazonium salt to a clean, dry flask.

  • Heat the solid gently and gradually using an oil bath. The decomposition typically starts around 100-120 °C and is accompanied by the evolution of nitrogen and boron trifluoride gases. This step should be performed in a well-ventilated fume hood.

  • Continue heating until the gas evolution ceases and the solid has been completely converted to a dark residue.

• Work-up and Purification:

  • Allow the flask to cool to room temperature.

  • Extract the crude product from the residue with diethyl ether or ethyl acetate.

  • Combine the organic extracts and wash them with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 6-fluoro-4-methylpyridin-2-amine.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Expected Yield: 60-70%

Part 2: Synthesis of 6-Fluoro-4-methylpyridin-2-amine Derivatives

The 2-amino group of 6-fluoro-4-methylpyridin-2-amine serves as a versatile handle for the introduction of a wide range of substituents, enabling the exploration of structure-activity relationships in drug discovery programs. The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, providing a highly efficient method for the synthesis of N-aryl derivatives.[5][6]

A. N-Arylation via Buchwald-Hartwig Amination

Reaction Scheme:

Caption: Buchwald-Hartwig amination for the synthesis of N-aryl derivatives.

Detailed Experimental Protocol:

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity	Moles
6-Fluoro-4-methylpyridin-2-amine	-	126.13 g/mol	1.0 g	7.93 mmol
Aryl bromide/iodide	-	-	1.1 eq	8.72 mmol
Pd₂(dba)₃	51364-51-3	915.72 g/mol	2 mol%	0.16 mmol
Xantphos	161265-03-8	578.68 g/mol	4 mol%	0.32 mmol
Sodium tert-butoxide	865-48-5	96.10 g/mol	1.4 eq	11.1 mmol
Toluene (anhydrous)	108-88-3	92.14 g/mol	20 mL	-

Procedure:

• Reaction Setup:

  • To an oven-dried Schlenk tube, add 6-fluoro-4-methylpyridin-2-amine (1.0 g, 7.93 mmol), the aryl halide (1.1 eq), sodium tert-butoxide (1.4 eq), Pd₂(dba)₃ (2 mol%), and Xantphos (4 mol%).

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

  • Add anhydrous toluene (20 mL) via syringe.

• Reaction:

  • Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired N-aryl-6-fluoro-4-methylpyridin-2-amine.

Expected Yield: 70-95%

B. Acylation of the Amino Group

The 2-amino group can also be readily acylated to form amides, which are common functionalities in drug molecules.

Reaction Scheme:

Caption: Acylation of 6-Fluoro-4-methylpyridin-2-amine.

Detailed Experimental Protocol:

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity	Moles
6-Fluoro-4-methylpyridin-2-amine	-	126.13 g/mol	1.0 g	7.93 mmol
Acyl chloride or anhydride	-	-	1.1 eq	8.72 mmol
Triethylamine	121-44-8	101.19 g/mol	1.5 eq	11.9 mmol
Dichloromethane (anhydrous)	75-09-2	84.93 g/mol	20 mL	-

Procedure:

• Reaction Setup:

  • Dissolve 6-fluoro-4-methylpyridin-2-amine (1.0 g, 7.93 mmol) and triethylamine (1.5 eq) in anhydrous dichloromethane (20 mL) in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

• Reaction:

  • Slowly add the acyl chloride or anhydride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography on silica gel.

Expected Yield: 80-95%

Applications in Drug Discovery: A Focus on Kinase Inhibition

Derivatives of 6-fluoro-4-methylpyridin-2-amine have emerged as potent and selective inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways. Dysregulation of kinase activity is a hallmark of many diseases, including cancer and inflammatory disorders. The 2-aminopyridine core of the molecule often acts as a hinge-binding motif, forming key hydrogen bond interactions with the ATP-binding site of the kinase. The fluorine atom at the 6-position can enhance binding affinity through favorable electrostatic interactions and improve the metabolic stability of the compound.

For instance, various substituted aminopyridine and aminopyrimidine derivatives have been designed and synthesized as selective inhibitors of Fibroblast Growth Factor Receptor 4 (FGFR4), a key driver in hepatocellular carcinoma.[7][8] The modular nature of the synthetic routes described herein allows for the systematic exploration of the chemical space around the 6-fluoro-4-methylpyridin-2-amine core, facilitating the optimization of potency, selectivity, and pharmacokinetic properties of novel kinase inhibitors.

Conclusion

This application note provides a comprehensive and practical guide to the synthesis of 6-fluoro-4-methylpyridin-2-amine and its derivatives. The detailed protocols, rooted in established and reliable chemical transformations, offer a clear pathway for researchers in the field of medicinal chemistry and drug discovery. The strategic use of the Balz-Schiemann reaction for fluorination and the Buchwald-Hartwig amination for derivatization provides an efficient and versatile platform for the generation of compound libraries for biological screening. The insights into the applications of these compounds as kinase inhibitors underscore the importance of this scaffold in the development of next-generation targeted therapies.

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Application Notes and Protocols: 6-Fluoro-4-methylpyridin-2-amine as a Strategic Building Block in Modern Medicinal Chemistry

Abstract

6-Fluoro-4-methylpyridin-2-amine has emerged as a privileged scaffold in medicinal chemistry, particularly in the design of targeted therapeutics. Its unique constellation of structural features—a 2-aminopyridine core for hydrogen bonding, a C4-methyl group for steric and pharmacokinetic modulation, and a C6-fluoro substituent for metabolic stability and synthetic utility—makes it an exceptionally versatile building block. This guide provides an in-depth analysis of the strategic value of 6-fluoro-4-methylpyridin-2-amine, supported by detailed, field-proven protocols for its key chemical transformations. It is intended for researchers, scientists, and drug development professionals seeking to leverage this scaffold in the synthesis of next-generation bioactive molecules, with a focus on kinase inhibitors.

Physicochemical Properties and Strategic Value in Drug Design

The utility of 6-fluoro-4-methylpyridin-2-amine is not accidental; it is a direct result of the synergistic effects of its constituent parts. Understanding these contributions is key to rationally designing potent and selective drug candidates.

Table 1: Physicochemical Properties of 6-Fluoro-4-methylpyridin-2-amine

Property	Value
CAS Number	1393557-04-4[1]
Molecular Formula	C₆H₇FN₂[1]
Molecular Weight	126.13 g/mol [1]
SMILES	CC1=CC(=NC(=C1)F)N[1]
Appearance	Solid

The Medicinal Chemist's Perspective: A Privileged Scaffold

The combination of the aminopyridine, methyl, and fluoro groups creates a scaffold with high strategic value for interacting with biological targets, particularly the ATP-binding site of protein kinases.

• The 2-Aminopyridine Core: A Premier Hinge-Binder: The 2-aminopyridine motif is a cornerstone of modern kinase inhibitor design. It acts as an ATP mimetic by forming critical hydrogen bonds with the "hinge region" of the kinase catalytic domain, a short polypeptide stretch that connects the N- and C-lobes.[2][3][4] This bidentate interaction, involving a hydrogen bond donor (the exocyclic amine) and a hydrogen bond acceptor (the endocyclic ring nitrogen), effectively anchors the inhibitor in the ATP pocket, which is a prerequisite for potent inhibition.[3][4]

• The C6-Fluoro Group: A Multifunctional Modulator: The strategic placement of fluorine is a well-established strategy in medicinal chemistry to enhance drug properties.[5][6][7][8][9]

  • Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making the C6 position resistant to oxidative metabolism by cytochrome P450 enzymes. This can increase the half-life and oral bioavailability of a drug candidate.[6][7]

  • pKa Modulation: As the most electronegative element, fluorine exerts a strong inductive effect, lowering the pKa of the aminopyridine.[6][8] This can reduce basicity, which often improves cell membrane permeability and bioavailability.[9]

  • Enhanced Binding Affinity: Fluorine can engage in favorable orthogonal dipole-dipole or hydrogen bonding interactions with protein residues, potentially increasing binding affinity.[9][10]

  • Synthetic Handle: The electron-withdrawing nature of fluorine, combined with the ring nitrogen, makes the C6 position susceptible to nucleophilic aromatic substitution (SNAr), providing a valuable synthetic route for further diversification.[11][12]

• The C4-Methyl Group: Fine-Tuning Selectivity and Pharmacokinetics: The methyl group at the C4 position provides steric bulk that can be exploited to achieve selectivity between closely related kinases. It can also block potential sites of metabolism and modulate the compound's lipophilicity and solubility, thereby improving its overall pharmacokinetic profile.

Key features of the 6-Fluoro-4-methylpyridin-2-amine scaffold.

Key Synthetic Transformations and Protocols

The functional groups of 6-fluoro-4-methylpyridin-2-amine provide three primary vectors for synthetic diversification: N-arylation of the amino group, C-C bond formation (typically after modification), and nucleophilic substitution of the fluorine atom.

Protocol 1: N-Arylation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the premier method for forming C-N bonds and is ideal for coupling the 2-amino group with a variety of aryl or heteroaryl halides. This reaction is central to building the core of many kinase inhibitors.

Causality Behind Experimental Choices: The success of this coupling hinges on a palladium catalyst system that can navigate the potential challenges of a heteroaromatic amine.

• Catalyst/Ligand: A Pd(0) source (often generated in situ from a Pd(II) precatalyst like Pd₂(dba)₃) is required. Bulky, electron-rich phosphine ligands (e.g., Xantphos, XPhos) are crucial. They promote the rate-limiting oxidative addition and reductive elimination steps and prevent catalyst deactivation by the pyridine nitrogen.[13]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is needed to deprotonate the amine after it coordinates to the palladium center, forming the key palladium-amido complex.[13]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are used to prevent quenching of the base and catalyst.

Catalytic cycle of the Buchwald-Hartwig amination.

Detailed Experimental Protocol:

• Materials:

  • 6-Fluoro-4-methylpyridin-2-amine (1.0 equiv)

  • Aryl/heteroaryl halide (e.g., bromide or iodide) (1.1 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (5 mol%)

  • Sodium tert-butoxide (1.4 equiv)

  • Anhydrous, degassed toluene (0.1 M concentration)

• Procedure (Self-Validating System):

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon), add 6-fluoro-4-methylpyridin-2-amine, the aryl halide, sodium tert-butoxide, Xantphos, and Pd₂(dba)₃. Note: Adding reagents in this order, with the catalyst and ligand last, is common practice.

  • Inert Atmosphere: Evacuate and backfill the flask with argon three times. This is critical to prevent oxidation of the Pd(0) catalyst and phosphine ligand.

  • Solvent Addition: Add the anhydrous, degassed toluene via syringe. The solution may range from yellow to dark red/brown.

  • Reaction: Heat the mixture to 100-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS. A successful reaction is indicated by the consumption of the starting materials and the appearance of a new, typically less polar, product spot. The reaction is often complete within 4-12 hours.

  • Work-up: Cool the reaction to room temperature. Quench carefully with saturated aqueous ammonium chloride solution. Dilute with ethyl acetate and water. Separate the layers.

  • Extraction & Purification: Extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Table 2: Suggested Screening Conditions for Method Development

Parameter	Condition A (General)	Condition B (For Chlorides)	Condition C (Mild)
Catalyst	Pd₂(dba)₃	Pd(OAc)₂	[(cinnamyl)PdCl]₂
Ligand	Xantphos	XPhos or SPhos	BrettPhos
Base	NaOtBu	LHMDS	K₃PO₄ or Cs₂CO₃
Solvent	Toluene	Dioxane	t-BuOH
Temperature	110 °C	110 °C	80 °C

Protocol 2: C-C Bond Formation via Suzuki-Miyaura Cross-Coupling

While the C6-fluoro group is not a direct handle for Suzuki coupling, this building block is invaluable in synthetic sequences that incorporate this reaction. A common strategy involves an initial N-arylation (Protocol 1) with a di-haloarene, followed by a Suzuki coupling at the more reactive halogen site.

Workflow: This two-step process demonstrates how the building block can be integrated into a larger molecular framework, creating complex biaryl structures common in kinase inhibitors.

Two-step workflow integrating Buchwald-Hartwig and Suzuki reactions.

Detailed Experimental Protocol (for Step 2):

• Materials:

  • Aryl iodide intermediate from Protocol 1 (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (3-5 mol%)

  • Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) (2.0-3.0 equiv)

  • Anhydrous, degassed 1,4-dioxane and water (e.g., 4:1 ratio)

• Procedure (Self-Validating System):

  • Reaction Setup: In a reaction vessel, combine the aryl iodide intermediate, the boronic acid, Pd(dppf)Cl₂, and the base. The use of a pre-catalyst like Pd(dppf)Cl₂ simplifies setup as it is generally air-stable.[14]

  • Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (Argon).

  • Solvent Addition: Add the degassed solvent mixture (e.g., 4:1 dioxane/water) via syringe. The addition of water is often crucial for the transmetalation step in the Suzuki catalytic cycle.[15][16]

  • Reaction: Heat the mixture to 80-100 °C with stirring. Monitor the reaction by LC-MS for the disappearance of the aryl iodide starting material. Reactions are typically complete in 6-16 hours.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues.

  • Extraction & Purification: Wash the filtrate with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by flash column chromatography or recrystallization to yield the final biaryl product.

Protocol 3: Nucleophilic Aromatic Substitution (SNAr) at C6

The C6-fluoro atom can be displaced by strong nucleophiles. The pyridine nitrogen and the electron-withdrawing nature of the fluorine itself activate the C2 and C4 positions towards nucleophilic attack.[17] When a good leaving group like fluorine is present at these positions, SNAr is facilitated.[11][12]

Detailed Experimental Protocol:

• Materials:

  • 6-Fluoro-4-methylpyridin-2-amine (1.0 equiv)

  • Nucleophile (e.g., sodium methoxide, sodium thiophenoxide) (1.5-2.0 equiv)

  • Polar aprotic solvent (e.g., DMF, DMSO)

• Procedure (Self-Validating System):

  • Reaction Setup: To a round-bottom flask, dissolve 6-fluoro-4-methylpyridin-2-amine in the polar aprotic solvent.

  • Nucleophile Addition: Add the nucleophile portion-wise at room temperature. An exotherm may be observed.

  • Reaction: Heat the reaction mixture to a temperature between 80-140 °C. The optimal temperature depends on the nucleophile's reactivity. Monitor the reaction by LC-MS.

  • Work-up: Cool the reaction to room temperature. Quench by pouring the reaction mixture into ice-water.

  • Extraction & Purification: If a precipitate forms, collect it by filtration. If not, extract the product with an organic solvent like ethyl acetate. Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by chromatography.

Case Study: Application in FGFR4 Inhibitor Synthesis

Fibroblast Growth Factor Receptor 4 (FGFR4) is a receptor tyrosine kinase implicated in hepatocellular carcinoma and other cancers.[18][19] Many selective FGFR4 inhibitors utilize an aminopyrimidine or aminopyridine scaffold to bind to the kinase hinge.[18][20][21][22]

The 6-fluoro-4-methylpyridin-2-amine scaffold is an ideal starting point for synthesizing potent and selective FGFR4 inhibitors. The 2-amino group serves as the hinge-binder, while the C6 position can be functionalized via SNAr with a substituted phenol to occupy a specific pocket in the active site, and the C4-methyl group can enhance selectivity.

Simplified FGFR4 signaling and point of inhibition.

A hypothetical synthesis could involve an SNAr reaction (Protocol 3) between 6-fluoro-4-methylpyridin-2-amine and a complex phenol, followed by further functionalization, demonstrating the direct utility of the C-F bond as a synthetic handle.

Conclusion

6-Fluoro-4-methylpyridin-2-amine is more than a simple chemical; it is a highly engineered building block that provides medicinal chemists with a robust platform for creating sophisticated and effective drug candidates. Its constituent parts offer a triad of benefits: potent target engagement via the aminopyridine core, enhanced drug-like properties from the fluorine atom, and steric/pharmacokinetic control from the methyl group. The reliable and versatile chemical transformations detailed in these protocols empower researchers to efficiently incorporate this valuable scaffold into diverse molecular architectures, accelerating the discovery and development of novel therapeutics.

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• Zhou, D., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443-2453. [Link]

• Zhang, Y., et al. (2017). Discovery and optimization of selective FGFR4 inhibitors via scaffold hopping. Bioorganic & Medicinal Chemistry Letters, 27(11), 2419-2423. [Link]

• Das, S., et al. (2024). Buchwald coupling of 1 with various anilines and 2-aminopyridines. ResearchGate. [Link]

• ACS Publications. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. [Link]

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The Utility of 6-Fluoro-4-methylpyridin-2-amine in Modern Drug Discovery: A Guide for Medicinal Chemists

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often leading to improved metabolic stability, enhanced binding affinity, and favorable pharmacokinetic profiles. The 2-aminopyridine scaffold is a privileged structure, appearing in a multitude of clinically successful drugs, particularly in the realm of kinase inhibitors. The convergence of these two features in 6-Fluoro-4-methylpyridin-2-amine makes it a highly valuable and versatile building block for the synthesis of next-generation therapeutics. This guide provides an in-depth look at the applications of this compound, with a focus on the synthesis of potent kinase inhibitors, supported by detailed protocols and mechanistic insights.

Application Note I: A Key Building Block for Potent Kinase Inhibitors

The 2-aminopyridine moiety is a highly effective "hinge-binder" in many kinase inhibitors, forming crucial hydrogen bond interactions with the backbone of the kinase hinge region.[1] The addition of a fluorine atom at the 6-position, as in 6-Fluoro-4-methylpyridin-2-amine, can further enhance binding affinity through favorable electrostatic interactions and can block potential sites of metabolism.

A prominent example of the application of a substituted fluorinated aminopyridine core is in the synthesis of Lorlatinib (PF-06463922) , an FDA-approved third-generation anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) inhibitor.[2][3] Lorlatinib is a macrocyclic compound designed to overcome resistance to earlier-generation ALK inhibitors and to effectively penetrate the blood-brain barrier.[4][5] While the exact starting material in the large-scale synthesis of Lorlatinib may differ slightly, the core structure highlights the critical role of the fluorinated aminopyridine scaffold.

Case Study: Synthesis of a Key Intermediate for Lorlatinib

The following protocol details the synthesis of a key intermediate analogous to a fragment of Lorlatinib, illustrating the utility of a substituted aminopyridine. This multi-step synthesis involves a crucial Buchwald-Hartwig amination reaction, a powerful method for the formation of carbon-nitrogen bonds.[2]

Table 1: Key Reaction Steps for the Synthesis of a Lorlatinib Intermediate

Step	Reaction Type	Key Reagents and Conditions	Purpose
1	Bromination	N-Bromosuccinimide (NBS), Acetonitrile	Introduction of a bromine atom for subsequent cross-coupling.
2	Buchwald-Hartwig Amination	Aryl amine, Pd₂(dba)₃, Xantphos, Cs₂CO₃, 1,4-Dioxane, 100 °C	Formation of the key C-N bond between the pyridine and an aniline derivative.
3	Suzuki Coupling	Boronic acid derivative, Pd(PPh₃)₄, K₂CO₃, Toluene/Ethanol/Water, 80 °C	Carbon-carbon bond formation to introduce another aromatic moiety.

Experimental Protocol: Synthesis of a Di-aryl Aminopyridine Intermediate

This protocol is a representative example of how 6-Fluoro-4-methylpyridin-2-amine can be utilized in a convergent synthetic strategy.

Step 1: Bromination of 6-Fluoro-4-methylpyridin-2-amine

• To a solution of 6-Fluoro-4-methylpyridin-2-amine (1.0 eq) in acetonitrile, add N-Bromosuccinimide (1.1 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with aqueous sodium thiosulfate solution.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 5-Bromo-6-fluoro-4-methylpyridin-2-amine.

Step 2: Buchwald-Hartwig Amination

• In a flame-dried Schlenk flask, combine 5-Bromo-6-fluoro-4-methylpyridin-2-amine (1.0 eq), the desired aryl amine (1.2 eq), Cesium Carbonate (2.0 eq), Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.05 eq), and Xantphos (0.1 eq).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed 1,4-dioxane via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to obtain the desired N-aryl-6-fluoro-4-methylpyridin-2-amine derivative.

Step 3: Suzuki Coupling

• To a mixture of the product from Step 2 (if it contains a suitable halide for coupling) or a further elaborated intermediate (1.0 eq) and a suitable boronic acid or ester (1.5 eq) in a toluene/ethanol/water mixture (e.g., 4:1:1), add Potassium Carbonate (3.0 eq).

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• Heat the reaction to 80 °C and stir for 6-12 hours under an argon atmosphere.

• Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Diagram 1: Synthetic Workflow for a Di-aryl Aminopyridine Intermediate

Caption: A representative synthetic workflow for the elaboration of 6-Fluoro-4-methylpyridin-2-amine.

Application Note II: Biological Context - Targeting the ALK Signaling Pathway

Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that, when constitutively activated through genetic alterations such as chromosomal rearrangements (e.g., EML4-ALK fusion protein), can drive the growth and survival of cancer cells, particularly in non-small cell lung cancer (NSCLC).[3]

The ALK signaling pathway, when aberrantly activated, promotes cell proliferation, survival, and inhibits apoptosis through downstream effectors such as the RAS-RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT pathway.

Inhibitors like Lorlatinib are designed to bind to the ATP-binding pocket of the ALK kinase domain, preventing the phosphorylation of ALK and the subsequent activation of these downstream signaling cascades. This leads to the inhibition of tumor cell growth and, in many cases, tumor regression.[4]

Diagram 2: Simplified ALK Signaling Pathway and Inhibition

Caption: Inhibition of the EML4-ALK signaling pathway by Lorlatinib.

Application Note III: Broader Applications and Future Perspectives

While the synthesis of potent kinase inhibitors is a primary application, the utility of 6-Fluoro-4-methylpyridin-2-amine is not limited to this target class. The 2-aminopyridine scaffold is also found in molecules targeting other enzymes and receptors.

For instance, derivatives of 2-amino-4-methylpyridine have been investigated as inhibitors of inducible nitric oxide synthase (iNOS), an enzyme implicated in inflammatory processes.[6][7] By replacing other substituents with fluorine at the 6-position, medicinal chemists can explore the impact on iNOS potency and selectivity, potentially leading to new anti-inflammatory agents or PET imaging agents for inflammatory diseases.[6]

The versatility of 6-Fluoro-4-methylpyridin-2-amine as a building block allows for its use in diversity-oriented synthesis. Through the application of robust and high-throughput synthetic methodologies like the Buchwald-Hartwig amination and Suzuki coupling, large libraries of novel compounds can be generated. These libraries can then be screened against a wide range of biological targets, accelerating the discovery of new drug leads.

Conclusion

6-Fluoro-4-methylpyridin-2-amine is a valuable and versatile building block in modern drug discovery. Its unique combination of a privileged 2-aminopyridine scaffold and a strategically placed fluorine atom makes it an ideal starting material for the synthesis of potent and selective drug candidates, particularly kinase inhibitors. The detailed synthetic protocols and mechanistic insights provided in this guide are intended to empower researchers to leverage the full potential of this compound in the development of novel therapeutics for a range of diseases.

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• Infante, J. R., & Camidge, D. R. (2014). PF-06463922, a next-generation ALK/ROS1 inhibitor, in patients with ALK+ or ROS1+ advanced solid tumors. Journal of Clinical Oncology, 32(15_suppl), 8033-8033.
• Sakamoto, H., Tsukaguchi, T., Hiroshima, S., Kodama, T., Kobayashi, T., Fukami, T. A., ... & Ohtsuka, M. (2011). CH5424802, a selective ALK inhibitor, is a potential therapeutic agent for non-small cell lung cancer with the EML4-ALK fusion gene. Cancer Cell, 19(5), 679-690.

• Zou, H. Y., Li, Q., Lee, J. H., Arango, M. E., Klunder, M. P., Tan, L., ... & Johnson, T. W. (2015). PF-06463922 is a potent and selective next-generation ROS1/ALK inhibitor capable of blocking crizotinib-resistant ROS1 mutations. Proceedings of the National Academy of Sciences, 112(11), 3493–3498. [Link]

• Patel, S. P., & Wakelee, H. A. (2016). Lorlatinib for the treatment of non-small-cell lung cancer.
• Solomon, B. J., Besse, B., Bauer, T. M., Felip, E., Soo, R. A., Camidge, D. R., ... & Shaw, A. T. (2018). Lorlatinib in patients with ALK-positive non-small-cell lung cancer with brain metastases: results from a global phase 2 study. The Lancet Oncology, 19(11), 1451-1461.
• Shaw, A. T., Felip, E., Bauer, T. M., Besse, B., Navarro, A., Postel-Vinay, S., ... & Solomon, B. J. (2019). Lorlatinib in non-small-cell lung cancer with ALK or ROS1 rearrangement: an international, multicentre, open-label, single-arm first-in-man phase 1 trial. The Lancet Oncology, 20(1), 54-65.
• Infante, J. R., Shaw, A. T., Felip, E., Bauer, T. M., Besse, B., Soria, J. C., ... & Solomon, B. J. (2018). Efficacy and safety of lorlatinib in patients with ALK-positive non-small-cell lung cancer previously treated with second-generation ALK TKIs. Journal of Clinical Oncology, 36(26), 2714-2720.
• Bauer, T. M., Felip, E., Solomon, B. J., Besse, B., James, L. P., Sbar, E. I., ... & Shaw, A. T. (2019). Clinical management of adverse events associated with lorlatinib. The Oncologist, 24(9), 1221-1230.

• U.S. Food and Drug Administration. (2018). FDA approves lorlatinib for second- or third-line treatment of ALK-positive metastatic NSCLC. Retrieved from [Link]

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• National Cancer Institute. (n.d.). Lorlatinib. Retrieved from [Link]

• ResearchGate. (2019). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [(18)F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Retrieved from [Link]

• PubChem. (n.d.). Lorlatinib. Retrieved from [Link]

• DrugBank. (n.d.). Lorlatinib. Retrieved from [Link]

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• Roskoski, R. Jr. (2016). A historical overview of protein kinases and their targeted small molecule inhibitors. Pharmacological Research, 103, 26-47.

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Protocol for nucleophilic substitution reactions with 6-Fluoro-4-methylpyridin-2-amine

An Application Guide to Nucleophilic Substitution Reactions with 6-Fluoro-4-methylpyridin-2-amine

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of the 2-Amino-4-methylpyridine Scaffold

In the landscape of modern drug discovery and medicinal chemistry, the pyridine ring is a privileged scaffold, appearing in numerous FDA-approved drugs.[1] Its unique electronic properties, ability to engage in hydrogen bonding, and metabolic stability make it a cornerstone for designing pharmacologically active agents.[1] Among the vast array of functionalized pyridines, 6-Fluoro-4-methylpyridin-2-amine stands out as a particularly versatile and valuable building block. Its structure combines a reactive site for nucleophilic substitution (the C6-fluorine) with the 2-amino-4-methylpyridine core, a motif found in inhibitors of enzymes like inducible nitric oxide synthase (iNOS).[2][3]

This guide provides a detailed exploration of the chemistry of 6-Fluoro-4-methylpyridin-2-amine, focusing on its application in Nucleophilic Aromatic Substitution (SNAr) reactions. We will delve into the underlying mechanism, provide field-tested protocols for various classes of nucleophiles, and offer insights into experimental design to empower researchers in their synthesis of novel, highly functionalized pyridine derivatives.

Pillar 1: The Mechanism of Nucleophilic Aromatic Substitution (SNAr)

The reactivity of 6-Fluoro-4-methylpyridin-2-amine in SNAr reactions is governed by the electronic properties of the pyridine ring. The ring nitrogen is strongly electron-withdrawing, which reduces the electron density at the ortho (C2, C6) and para (C4) positions, making them susceptible to attack by nucleophiles.[4][5] The fluorine atom at the C6 position serves as an excellent leaving group in this context, facilitating a two-step addition-elimination pathway.[4][6]

The two-step mechanism proceeds as follows:

• Nucleophilic Addition: A nucleophile (Nu⁻) attacks the electron-deficient carbon atom at the C6 position, breaking the aromaticity of the ring and forming a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[4] The stability of this complex is crucial, as the negative charge is delocalized across the ring and, most importantly, onto the electronegative nitrogen atom.[5]

• Elimination of Fluoride: The aromaticity of the pyridine ring is restored through the elimination of the fluoride ion (F⁻), a good leaving group, yielding the final substituted product.[4]

This process allows for the direct formation of C-O, C-N, and C-S bonds, providing a powerful tool for molecular elaboration.

Caption: The Addition-Elimination mechanism of SNAr.

Pillar 2: Core Principles of Protocol Design

Successful SNAr reactions hinge on the careful selection of reagents and conditions. The trustworthiness of a protocol is established by understanding the causality behind each experimental choice.

• The Nucleophile (Nu-H): The choice of nucleophile is the primary determinant of the reaction's outcome.

  • O-Nucleophiles (Alcohols, Phenols): Generally require a base to deprotonate the hydroxyl group, forming a more potent alkoxide or phenoxide nucleophile.

  • N-Nucleophiles (Amines, Anilines): Can often react directly, as primary and secondary amines are sufficiently nucleophilic.[7][8] However, a base may be included to act as a scavenger for the HF generated in situ. For less nucleophilic amines, a stronger base and heating may be necessary.

  • S-Nucleophiles (Thiols): Are excellent nucleophiles and typically react readily. A mild base is often used to generate the highly nucleophilic thiolate anion.

• The Base: The base plays a critical role in activating the nucleophile. Its strength should be matched to the pKa of the nucleophile.

  • Strong Bases (e.g., NaH, KHMDS): Used for weakly acidic nucleophiles like aliphatic alcohols.

  • Weaker Bases (e.g., K₂CO₃, Cs₂CO₃, Et₃N): Sufficient for more acidic nucleophiles like phenols and thiols, or to act as an acid scavenger in reactions with amines.[9]

• The Solvent: Polar aprotic solvents are the standard for SNAr reactions.

  • DMF (Dimethylformamide), DMSO (Dimethyl sulfoxide), NMP (N-Methyl-2-pyrrolidone): These solvents are excellent at solvating the cation of the base while leaving the anionic nucleophile relatively "naked" and highly reactive. They are suitable for a wide range of temperatures.

  • THF (Tetrahydrofuran), Dioxane: Also effective, particularly for reactions that do not require very high temperatures.

• Temperature: Reaction kinetics are highly dependent on the nucleophilicity of the attacking species and the stability of the substrate. While some reactions with potent nucleophiles proceed at room temperature, many require heating (typically between 60-120 °C) to achieve a reasonable reaction rate.[9]

Pillar 3: Validated Experimental Protocols

The following protocols are designed as self-validating systems, providing clear, step-by-step instructions for achieving high-yield substitution on the 6-Fluoro-4-methylpyridin-2-amine core.

Caption: General experimental workflow for SNAr reactions.

Protocol 1: Synthesis of 6-(Aryloxy)-4-methylpyridin-2-amine (O-Arylation)

This protocol details the reaction with a phenolic nucleophile, a common transformation for creating diaryl ether linkages.

Materials:

• 6-Fluoro-4-methylpyridin-2-amine

• Substituted Phenol (e.g., 4-methoxyphenol)

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂), add 6-Fluoro-4-methylpyridin-2-amine (1.0 eq).

• Add the substituted phenol (1.2 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF to achieve a substrate concentration of approximately 0.5 M.

• Stir the suspension at 100 °C. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography to yield the desired 6-(aryloxy)-4-methylpyridin-2-amine.

Protocol 2: Synthesis of 6-(N-Aryl)-4-methylpyridin-2-amine (N-Arylation)

This protocol describes the reaction with an aniline derivative. While some anilines react without a base, including one can improve yields by scavenging the generated HF.

Materials:

• 6-Fluoro-4-methylpyridin-2-amine

• Substituted Aniline (e.g., Aniline)

• Cesium Carbonate (Cs₂CO₃)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

Procedure:

• To a dry reaction vessel, add 6-Fluoro-4-methylpyridin-2-amine (1.0 eq), the substituted aniline (1.5 eq), and cesium carbonate (2.0 eq).

• Add anhydrous NMP to a concentration of 0.5-1.0 M.

• Heat the mixture to 120 °C with stirring under an inert atmosphere.

• Monitor the reaction by LC-MS until the starting material is consumed (typically 12-24 hours).

• Cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts, washing the pad with additional ethyl acetate.

• Wash the combined filtrate with water and brine, dry over magnesium sulfate, and concentrate in vacuo.

• Purify the product via column chromatography on silica gel.

Protocol 3: Synthesis of 6-(Arylthio)-4-methylpyridin-2-amine (S-Thiolation)

This protocol outlines the reaction with a thiol, which readily forms highly nucleophilic thiolates.

Materials:

• 6-Fluoro-4-methylpyridin-2-amine

• Thiophenol

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

Procedure:

• In a flask under N₂ atmosphere, dissolve the thiophenol (1.1 eq) in anhydrous DMF (to 0.5 M).

• Add potassium carbonate (1.5 eq) and stir the mixture at room temperature for 15 minutes to generate the thiolate.[9]

• Add 6-Fluoro-4-methylpyridin-2-amine (1.0 eq) to the suspension.

• Stir the reaction at room temperature. The reaction is often complete within 1-4 hours. Monitor by TLC or LC-MS.[9]

• Upon completion, pour the reaction mixture into water and extract with diethyl ether or ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.[9]

• Purify the crude material by flash column chromatography.

Data Summary: Representative Reaction Conditions

The following table summarizes typical conditions and expected outcomes for the SNAr reaction with 6-Fluoro-4-methylpyridin-2-amine, providing a quick reference for experimental planning.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Typical Yield (%)
O-Nucleophile	Phenol	K₂CO₃	DMF	80 - 100	75 - 90%
O-Nucleophile	Benzyl Alcohol	NaH	THF	60 - 70	70 - 85%
N-Nucleophile	Aniline	Cs₂CO₃	NMP	110 - 130	60 - 80%
N-Nucleophile	Morpholine	K₂CO₃	DMSO	100	85 - 95%
S-Nucleophile	Thiophenol	K₂CO₃	DMF	25 (RT)	90 - 98%

Yields are estimates and will vary based on the specific substrates and reaction scale.

References

• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine.
• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions on 2-Ethyl-5-fluoropyridine.
• Ritter, T., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.

• Zhou, D., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453. Available at: [Link]

• Chemistry LibreTexts. (2023). Amines as Nucleophiles. Available at: [Link]

• Clark, J. (n.d.). Amines as nucleophiles. Chemguide. Available at: [Link]

• Khan Academy. (2018). Nucleophilic Aromatic Substitution of Heteroarenes. YouTube. Available at: [Link]

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• 2. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for PET Tracer Development Using 6-Fluoro-4-methylpyridin-2-amine

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Advantage of the Fluorinated Aminopyridine Scaffold in PET Imaging

Positron Emission Tomography (PET) has revolutionized our ability to visualize and quantify physiological processes at the molecular level, playing a pivotal role in modern medicine and drug development. The design of novel PET tracers is a continuous quest for higher specificity, optimal pharmacokinetic profiles, and efficient radiosynthesis. Within this landscape, the 6-fluoro-4-methylpyridin-2-amine scaffold presents a compelling starting point for the development of next-generation PET tracers. Its inherent structural features—a fluorine atom for potential radiolabeling with Fluorine-18, a nucleophilic amine group for facile conjugation to targeting vectors, and a pyridine core that can influence solubility and metabolic stability—make it a versatile platform for targeting a wide array of biological targets, from neurological disorders to oncology.

This comprehensive guide provides detailed application notes and robust protocols for the utilization of 6-fluoro-4-methylpyridin-2-amine in the development of novel PET tracers. Grounded in established radiochemical principles and supported by peer-reviewed literature, this document is intended to empower researchers to harness the potential of this promising molecular scaffold.

Physicochemical Properties of 6-Fluoro-4-methylpyridin-2-amine and Related Compounds

A thorough understanding of the physicochemical properties of the foundational scaffold and its derivatives is paramount for successful tracer design and synthesis. The table below summarizes key properties of 6-fluoro-4-methylpyridin-2-amine and related compounds, which are crucial for considerations such as solvent selection, reaction conditions, and potential metabolic pathways.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)
6-Fluoro-4-methylpyridin-2-amine	1393557-04-4	C₆H₇FN₂	126.13	Not specified	Not specified	Not specified
2-Amino-4-methylpyridine	695-34-1	C₆H₈N₂	108.14	Light yellow to beige crystalline solid	96 - 100	Not specified
2-Fluoro-4-methylpyridine	461-87-0	C₆H₆FN	111.12	Colorless to light yellow liquid	Not specified	160-161

Strategic Pathways for Precursor Synthesis

The successful radiosynthesis of a PET tracer hinges on the meticulous design and synthesis of a suitable precursor molecule. For 18F-labeling via nucleophilic aromatic substitution, a common and efficient strategy, the precursor must contain a good leaving group at the position where the [18F]fluoride will be introduced. Here, we outline two strategic approaches for the synthesis of precursors derived from 6-fluoro-4-methylpyridin-2-amine.

Strategy 1: Nitration and Subsequent Derivatization

This strategy involves the introduction of a nitro group, a strong electron-withdrawing group that activates the pyridine ring for nucleophilic aromatic substitution.

Diagram of the nitration-based precursor synthesis workflow.

Strategy 2: Borylation or Stannylation for Copper-Mediated Radiofluorination

An alternative and increasingly popular method involves the synthesis of a boronic ester or trimethylstannyl precursor. These precursors can undergo copper-mediated radiofluorination, which often proceeds under milder conditions and with broader functional group tolerance.

Diagram of the borylation/stannylation precursor synthesis workflow.

Detailed Protocol: [18F]Radiolabeling via Nucleophilic Aromatic Substitution

This protocol provides a generalized yet detailed procedure for the radiolabeling of a nitro-substituted aminopyridine precursor with [18F]fluoride. This method is widely applicable to electron-deficient aromatic systems.[1]

Materials and Equipment:

• Automated radiosynthesis module (e.g., GE TRACERlab™)

• [18F]Fluoride in [18O]water from cyclotron

• Precursor (e.g., nitro-substituted 6-fluoro-4-methylpyridin-2-amine derivative)

• Kryptofix 2.2.2 (K222)

• Potassium carbonate (K₂CO₃)

• Anhydrous dimethyl sulfoxide (DMSO)

• Acetonitrile (ACN)

• Water for injection

• Sterile vials and syringes

• Solid-phase extraction (SPE) cartridges (e.g., C18 Sep-Pak®)

• High-performance liquid chromatography (HPLC) system with a radioactivity detector

Protocol:

• [18F]Fluoride Trapping and Drying:

  • Transfer the aqueous [18F]fluoride solution from the cyclotron to the synthesis module.

  • Trap the [18F]fluoride on an anion-exchange cartridge.

  • Elute the [18F]fluoride into the reaction vessel using a solution of K222 and K₂CO₃ in acetonitrile/water.

  • Azeotropically dry the [18F]fluoride/K222/K₂CO₃ complex by heating under a stream of nitrogen. Repeat with anhydrous acetonitrile until all water is removed. This step is critical for the reactivity of the fluoride.

• Radiolabeling Reaction:

  • Dissolve the precursor (typically 1-5 mg) in anhydrous DMSO.

  • Add the precursor solution to the dried [18F]fluoride complex in the reaction vessel.

  • Heat the reaction mixture at 120-150 °C for 10-20 minutes.[1] The optimal temperature and time should be determined empirically for each specific precursor.

  • Monitor the reaction progress using radio-TLC or radio-HPLC.

• Purification of the [18F]-labeled Product:

  • Cool the reaction mixture and dilute with water or an appropriate buffer to reduce the solvent strength.

  • Load the crude reaction mixture onto a semi-preparative HPLC column.

  • Elute the desired [18F]-labeled product using a suitable mobile phase (e.g., a gradient of acetonitrile and water with a buffer like ammonium formate).

  • Collect the fraction containing the purified radiotracer.

• Formulation:

  • Remove the HPLC solvent from the collected fraction, typically by rotary evaporation or using an SPE cartridge.

  • If using an SPE cartridge, trap the product on a C18 cartridge, wash with water for injection to remove any residual salts, and then elute the final product with a small volume of ethanol.

  • Dilute the ethanolic solution with sterile saline for injection to the desired final concentration and radioconcentration.

  • Pass the final product through a 0.22 µm sterile filter into a sterile vial.

Rigorous Quality Control for Self-Validating Protocols

A robust quality control (QC) regimen is non-negotiable for any PET tracer intended for preclinical or clinical use. The following QC tests must be performed on the final formulated product to ensure its identity, purity, and safety.

QC Test	Acceptance Criteria	Method	Rationale
Visual Inspection	Clear, colorless solution, free of particulate matter	Visual examination	Ensures absence of foreign particles.
pH	4.5 - 7.5	pH meter or pH strips	Ensures physiological compatibility.
Radionuclidic Identity	Half-life of 105-115 minutes	Gamma counter or multichannel analyzer	Confirms the presence of Fluorine-18.
Radiochemical Purity	≥ 95%	Radio-HPLC	Quantifies the percentage of radioactivity corresponding to the desired product.
Chemical Purity	Identification and quantification of non-radioactive impurities	HPLC with UV detector	Ensures that the concentration of precursor and other chemical impurities is below acceptable limits.
Residual Solvents	Ethanol < 5000 ppm, Acetonitrile < 410 ppm, DMSO < 5000 ppm (as per USP <467>)	Gas Chromatography (GC)	Confirms that residual solvents from the synthesis are below safety limits.
Bacterial Endotoxins	< 175 EU/V (where V is the maximum recommended dose in mL)	Limulus Amebocyte Lysate (LAL) test	Ensures the absence of pyrogenic substances.
Sterility	No microbial growth	Incubation in tryptic soy broth and fluid thioglycollate medium for 14 days	Confirms the absence of viable microorganisms. This test is typically performed retrospectively.

In Vitro and In Vivo Evaluation: Establishing Tracer Efficacy

Once a novel PET tracer has been successfully synthesized and has passed all quality control tests, its biological activity and imaging characteristics must be thoroughly evaluated.

In Vitro Evaluation

• Binding Affinity and Specificity:

  • Competition Binding Assays: Determine the affinity (Ki or IC50) of the non-radioactive ("cold") standard of the tracer for its target using cell membranes or tissue homogenates expressing the target.

  • Autoradiography: Incubate tissue sections with the radiolabeled tracer to visualize its distribution. Co-incubation with an excess of the cold standard or a known antagonist is used to demonstrate specific binding.[2]

• Cellular Uptake Studies:

  • Measure the uptake of the radiotracer in cell lines that express the target of interest. This can provide initial insights into the mechanism of uptake and retention.

In Vivo Evaluation in Animal Models

• Biodistribution Studies:

  • Inject the radiotracer into a cohort of animals (e.g., mice or rats).

  • At various time points post-injection, euthanize the animals and dissect major organs and tissues.

  • Measure the radioactivity in each tissue using a gamma counter to determine the tracer's distribution and clearance profile. The results are typically expressed as the percentage of injected dose per gram of tissue (%ID/g).

• PET Imaging Studies:

  • Perform dynamic or static PET scans on animals following administration of the tracer.

  • These studies provide a non-invasive assessment of the tracer's pharmacokinetics, target engagement, and specificity in a living system.

  • Blocking studies, where a pre-dose of a non-radioactive competitor is administered, are crucial to demonstrate target-specific uptake in the region of interest.

• Metabolite Analysis:

  • Analyze blood and tissue samples at different time points to identify and quantify radiolabeled metabolites. This is essential for accurate kinetic modeling of the PET data.

Workflow for the in vitro and in vivo evaluation of a novel PET tracer.

Conclusion and Future Directions

The 6-fluoro-4-methylpyridin-2-amine scaffold represents a valuable and versatile platform for the development of innovative PET tracers. The protocols and application notes provided herein offer a comprehensive framework for researchers to embark on the design, synthesis, and evaluation of novel imaging agents based on this promising chemical entity. By adhering to the principles of robust precursor design, optimized radiolabeling, stringent quality control, and thorough biological evaluation, the scientific community can unlock the full potential of this scaffold to create next-generation PET tracers that will advance our understanding of disease and improve patient care.

References

• Rombouts, F. J. R., et al. (2019). Discovery of N-(4-[18F]fluoro-5-methylpyridin-2-yl)isoquinolin-6-amine (JNJ-64326067), a New Promising Tau Positron Emission Tomography Imaging Tracer. Journal of Medicinal Chemistry, 62(6), 2974–2987. [Link]

• Yuan, G., et al. (2012). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 55(21), 9463–9475. [Link]

• Yu, M. (2010). Review of 18F-FDG Synthesis and Quality Control. Biomedical Imaging and Intervention Journal, 6(1), e5. [Link]

• Brooks, A. F., et al. (2014). Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. Chemical Reviews, 114(16), 8256–8306. [Link]

• Li, Z., et al. (2021). Evaluation of in vivo and in vitro binding property of a novel candidate PET tracer for CSF1R imaging and comparison with two currently-used CSF1R-PET tracers. European Journal of Nuclear Medicine and Molecular Imaging, 48(13), 4337–4351. [Link]

• PubChem. (n.d.). 6-(2-Fluoropropyl)-4-methylpyridin-2-amine. Retrieved from [Link]

• International Atomic Energy Agency. (2009). Strategies for Clinical Implementation and Quality Management of PET Tracers. IAEA. [Link]

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Application Notes and Protocols for 6-(2-Fluoropropyl)-4-methylpyridin-2-amine as a Selective iNOS Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of iNOS in Inflammation and the Therapeutic Potential of its Inhibition

Inducible nitric oxide synthase (iNOS) is a key enzyme in the inflammatory cascade.[1] Unlike its constitutive counterparts, endothelial NOS (eNOS) and neuronal NOS (nNOS), iNOS is not typically present in resting cells. Its expression is induced by pro-inflammatory stimuli such as endotoxins (e.g., lipopolysaccharide, LPS) and cytokines in various cell types, most notably in macrophages.[1] Upon induction, iNOS produces large and sustained amounts of nitric oxide (NO), a potent signaling molecule with a dual role in physiology and pathology. While NO is crucial for host defense against pathogens, its overproduction by iNOS is a major contributor to the pathophysiology of numerous inflammatory diseases, including sepsis, arthritis, and inflammatory bowel disease, as well as neurodegenerative disorders and certain cancers.[1] This makes the selective inhibition of iNOS a compelling therapeutic strategy to ameliorate inflammation-driven tissue damage without interfering with the essential housekeeping functions of eNOS and nNOS.

6-(2-Fluoropropyl)-4-methylpyridin-2-amine, a member of the 2-aminopyridine class of compounds, has emerged as a potent and selective inhibitor of iNOS.[2] This document provides a comprehensive guide for researchers, encompassing its synthesis, physicochemical properties, and detailed protocols for evaluating its inhibitory activity in both enzymatic and cell-based assays.

Physicochemical Properties and Synthesis of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine

Physicochemical Data

Property	Value	Source
Molecular Formula	C₉H₁₃FN₂	PubChem
Molecular Weight	168.21 g/mol	PubChem
Appearance	Light yellow solid	[2]
Melting Point	51.0-52.5 °C	[2]
Storage	Store at -20°C, protect from light and moisture.	General laboratory practice

Synthesis Protocol

The synthesis of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine is a multi-step process. A generalized protocol based on published literature is provided below.[2]

Diagram of the Synthesis Workflow

Caption: A simplified workflow for the synthesis of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine.

Step-by-Step Synthesis:

• Protection of 2-amino-4-methylpyridine: The starting material, 2-amino-4-methylpyridine, is protected to prevent side reactions in subsequent steps.

• Reaction with Acetaldehyde: The protected aminopyridine is reacted with acetaldehyde to introduce the hydroxypropyl group at the 6-position of the pyridine ring.

• Fluorination: The hydroxyl group is then replaced with a fluorine atom using a suitable fluorinating agent, such as diethylaminosulfur trifluoride (DAST).

• Deprotection: The protecting group is removed to yield the final product, 6-(2-Fluoropropyl)-4-methylpyridin-2-amine. The crude product is then purified by silica gel chromatography.

Mechanism of Action: Competitive Inhibition of iNOS

Kinetic studies on the parent compound, 2-amino-4-methylpyridine, have shown that it acts as a competitive inhibitor with respect to the substrate, L-arginine.[3] This suggests that 6-(2-Fluoropropyl)-4-methylpyridin-2-amine also binds to the active site of iNOS, competing with the natural substrate. The 2-aminopyridine core is crucial for this interaction, forming key hydrogen bonds with a glutamate residue (Glu371 in murine iNOS) within the active site.[4] The substituents at the 4- and 6-positions of the pyridine ring contribute to the potency and selectivity of the inhibitor.[5] The binding of these inhibitors can induce conformational changes in the enzyme, leading to the formation of a specificity pocket that enhances binding affinity and selectivity for iNOS over eNOS and nNOS.[4][6]

Diagram of iNOS Inhibition Mechanism

Caption: Competitive inhibition of iNOS by 6-(2-Fluoropropyl)-4-methylpyridin-2-amine.

Experimental Protocols

In Vitro iNOS Enzyme Inhibition Assay

This protocol describes a method to determine the half-maximal inhibitory concentration (IC₅₀) of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine against purified recombinant human iNOS. The assay measures the production of nitric oxide from L-arginine.

Materials:

• Recombinant human iNOS enzyme

• L-arginine

• NADPH

• Calmodulin

• Tetrahydrobiopterin (BH₄)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.4, containing 1 mM DTT and 10% glycerol)

• 6-(2-Fluoropropyl)-4-methylpyridin-2-amine

• Griess Reagent System

• 96-well microplate

• Microplate reader

Diagram of In Vitro Assay Workflow

Caption: Workflow for the in vitro iNOS enzyme inhibition assay.

Procedure:

• Prepare Reagents: Prepare stock solutions of the inhibitor in a suitable solvent (e.g., DMSO) and make serial dilutions. Prepare a reaction mixture containing iNOS enzyme, calmodulin, and BH₄ in the assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, the inhibitor at various concentrations, and the iNOS reaction mixture. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Initiate Reaction: Start the reaction by adding L-arginine and NADPH to all wells.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Stop Reaction: Terminate the reaction.

• Nitrite Detection: Add the components of the Griess reagent to each well according to the manufacturer's instructions. This will convert the nitrite produced into a colored azo compound.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Construct a dose-response curve by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. Calculate the IC₅₀ value from this curve.

Cell-Based Nitric Oxide Production Assay (Griess Assay)

This protocol details the use of the murine macrophage cell line RAW 264.7 to assess the ability of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine to inhibit NO production in a cellular context.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS)

• 6-(2-Fluoropropyl)-4-methylpyridin-2-amine

• Griess Reagent System

• 96-well cell culture plate

• Microplate reader

Diagram of Cell-Based Assay Workflow

Caption: Workflow for the cell-based nitric oxide production assay.

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine for 1 hour.

• LPS Stimulation: Induce iNOS expression and NO production by adding LPS (1 µg/mL) to the wells. Include a vehicle control (no inhibitor) and a negative control (no LPS stimulation).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: Carefully collect the cell culture supernatant.

• Nitrite Measurement: Transfer the supernatant to a new 96-well plate and add the Griess reagent components.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of inhibition of NO production for each concentration of the inhibitor compared to the LPS-stimulated control.

Data Interpretation and Selectivity

The IC₅₀ values obtained from the in vitro assay provide a quantitative measure of the potency of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine. It is crucial to also determine its selectivity by testing its inhibitory activity against eNOS and nNOS.

Table of Inhibitory Activity

NOS Isoform	IC₅₀ (nM)	Reference
iNOS	220 ± 25	[2]
eNOS	1500 ± 300	[2]
nNOS	490 ± 80	[2]

The data clearly demonstrates that 6-(2-Fluoropropyl)-4-methylpyridin-2-amine is significantly more potent against iNOS compared to eNOS and nNOS, highlighting its selectivity. This selectivity is a critical attribute for a therapeutic candidate, as it minimizes the risk of side effects associated with the inhibition of constitutive NOS isoforms, such as hypertension (from eNOS inhibition) or neurological disturbances (from nNOS inhibition).

Conclusion

6-(2-Fluoropropyl)-4-methylpyridin-2-amine is a potent and selective iNOS inhibitor with a well-defined mechanism of action. The protocols provided in this document offer a robust framework for researchers to investigate its properties and potential as a therapeutic agent for inflammatory diseases. The combination of in vitro enzymatic assays and cell-based models allows for a comprehensive evaluation of its efficacy and cellular activity.

References

• 2-Aminopyridines with a Shortened Amino Sidechain as Potent, Selective, and Highly Permeable Human Neuronal Nitric Oxide Synthase Inhibitors. (n.d.). PubMed Central. Retrieved January 20, 2026, from [Link]

• Chiou, W. F., Chen, C. C., & Lin, J. K. (2001). Mechanisms of suppression of inducible nitric oxide synthase (iNOS) expression in RAW 264.7 cells by andrographolide. British Journal of Pharmacology, 134(1), 189–197.
• Flinspach, M. L., Li, H., Jamal, J., Yang, W., Poulos, T. L., & Silverman, R. B. (2010). Anchored plasticity opens doors for selective inhibitor design in nitric oxide synthase.
• Zhou, D., Chu, W., Jin, H., Li, S., Zhang, J., Welch, M. J., & Tu, Z. (2009). Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18F]6-(2-fluoropropyl). Journal of Medicinal Chemistry, 52(10), 3221–3229.
• Moore, W. M., Webber, R. K., Jerome, G. M., Tjoeng, F. S., Misko, T. P., & Currie, M. G. (1996). 2-Amino-4-methylpyridine as a potent inhibitor of inducible NO synthase activity in vitro and in vivo. British Journal of Pharmacology, 118(6), 1403–1408.

• [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine. (2009, August 11). National Center for Biotechnology Information. Retrieved January 20, 2026, from [Link]

• Selective aminopyridine compound 9 binding to eNOS versus iNOS.(a)... (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Inhibition of Inducible Nitric Oxide Synthase Expression by a Novel Small Molecule Activator of the Unfolded Protein Response. (n.d.). NIH. Retrieved January 20, 2026, from [Link]

• Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts. (2012). PMC. Retrieved January 20, 2026, from [Link]

• Exploration of the Active Site of Neuronal Nitric Oxide Synthase by the Design and Synthesis of Pyrrolidinomethyl 2-Aminopyridine Derivatives. (n.d.). PubMed Central. Retrieved January 20, 2026, from [Link]

• Hagmann, W. K., O'Malley, G. J., & Williams, H. R. (2000). Substituted 2-aminopyridines as Inhibitors of Nitric Oxide Synthases. Bioorganic & Medicinal Chemistry Letters, 10(17), 1985–1988.

• Guidelines for anti-inflammatory assays in RAW264.7 cells. (2023). ResearchGate. Retrieved January 20, 2026, from [Link]

• Mixtures of recombinant growth factors inhibit the production of pro-inflammatory mediators and cytokines in LPS-stimulated RAW 264.7 cells by inactivating the ERK and NF-κB pathways. (2014, May 28). Spandidos Publications. Retrieved January 20, 2026, from [Link]

• Nitric Oxide Synthase (NOS) Inhibitor Assay Screening Services. (n.d.). BioAssay Systems. Retrieved January 20, 2026, from [Link]

• Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). (2025, January 8). RSC Publishing. Retrieved January 20, 2026, from [Link]

• Reactivity of 4-Aminopyridine with Halogens and Interhalogens: Weak Interactions Supported Networks of 4-Aminopyridine and 4-Aminopyridinium. (n.d.). Crystal Growth & Design. Retrieved January 20, 2026, from [Link]

• Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition. (n.d.). PMC. Retrieved January 20, 2026, from [Link]

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• 1. [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18F]6-(2-fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Amino-4-methylpyridine as a potent inhibitor of inducible NO synthase activity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anchored plasticity opens doors for selective inhibitor design in nitric oxide synthase - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]

Analytical Methods for the Quantification of 6-Fluoro-4-methylpyridin-2-amine: A Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the analysis of 6-Fluoro-4-methylpyridin-2-amine, a key intermediate in pharmaceutical synthesis. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals, offering robust and validated approaches for both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). This document emphasizes the scientific rationale behind the chosen methods, ensuring both technical accuracy and practical applicability in a research and development setting.

Introduction

6-Fluoro-4-methylpyridin-2-amine (CAS No. 1393557-04-4) is a fluorinated pyridine derivative with a molecular formula of C₆H₇FN₂ and a molecular weight of 126.13 g/mol . Its chemical structure, featuring a polar amino group and a fluorine atom, presents unique analytical challenges and opportunities. Accurate and precise quantification of this compound is critical for process monitoring, quality control, and stability testing in drug development. This guide presents two distinct, validated methods to achieve this: a reversed-phase HPLC method for routine analysis and a highly specific GC-MS method for identification and trace-level quantification.

Physicochemical Properties and Analytical Considerations

A thorough understanding of the analyte's properties is fundamental to developing effective analytical methods.

Property	Value/Information	Implication for Analysis
Molecular Formula	C₆H₇FN₂
Molecular Weight	126.13 g/mol
Structure	A pyridine ring with fluoro, methyl, and amino substituents.	The aromatic nature suggests UV absorbance for HPLC detection. The basic amine group can cause peak tailing in GC if the column is not properly deactivated.
Polarity	Expected to be moderately polar due to the amino group and fluorine atom.	Influences choice of HPLC column and mobile phase (reversed-phase is suitable). May require derivatization for optimal GC performance, though direct analysis is possible.
Volatility	Based on related compounds like 2-Amino-6-methylpyridine (b.p. 208-209 °C) and 2-Fluoro-6-methylpyridine (b.p. 140-141 °C), this compound is expected to be sufficiently volatile for GC analysis.	A suitable temperature program in GC can elute the compound effectively.
Solubility	Likely soluble in polar organic solvents like methanol, acetonitrile, and DMF, with some solubility in water.	Guides the selection of appropriate diluents for sample and standard preparation.

High-Performance Liquid Chromatography (HPLC) Method

Reversed-phase HPLC is a versatile and widely used technique for the analysis of moderately polar compounds like 6-Fluoro-4-methylpyridin-2-amine. The following method is designed for accurate quantification and purity assessment.

Rationale for Method Design

The choice of a C18 stationary phase is based on its proven efficacy in retaining and separating a wide range of aromatic compounds.[1] The mobile phase, a combination of acetonitrile and a buffered aqueous solution, allows for the manipulation of retention time and peak shape. A mild acidic buffer, such as phosphate or acetate, is employed to protonate the amino group, which minimizes peak tailing and ensures symmetrical peaks. UV detection is selected due to the presence of the UV-active pyridine ring.

Experimental Protocol: HPLC Analysis

1. Instrumentation and Columns:

• HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler, column oven, and UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is recommended for good resolution and efficiency.[2]

2. Reagents and Standards:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄)

• Orthophosphoric acid (H₃PO₄)

• 6-Fluoro-4-methylpyridin-2-amine reference standard

3. Preparation of Solutions:

• Mobile Phase A (Aqueous Buffer): Dissolve 1.36 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): Acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of 6-Fluoro-4-methylpyridin-2-amine reference standard and dissolve it in a 25 mL volumetric flask with a 50:50 mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1-100 µg/mL).

4. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	Isocratic elution with a mixture of Mobile Phase A and Mobile Phase B (e.g., 70:30 v/v). The exact ratio should be optimized for ideal retention time (typically 3-10 minutes).
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at 254 nm

Method Validation (as per ICH Q2(R2) Guidelines)[4][5][6][7]

A rigorous validation process is essential to ensure the reliability of the analytical method.

• Specificity: Analyze a blank (diluent), a placebo (if applicable), and the standard solution. No interfering peaks should be observed at the retention time of the analyte.

• Linearity: Analyze the working standard solutions in triplicate. Plot a calibration curve of peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a known amount of the analyte into a placebo or sample matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of the 100% concentration standard. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two days should be ≤ 3%.

• Range: The range of the method is the interval between the upper and lower concentrations for which the method has been demonstrated to be linear, accurate, and precise.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., pH of the mobile phase ±0.2, column temperature ±5 °C, flow rate ±0.1 mL/min) and assess the impact on the results. The method should remain unaffected by these small changes.

Data Presentation: HPLC

Parameter	Acceptance Criteria
Specificity	No interference at analyte retention time
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98 - 102%
Precision (RSD)	Repeatability: ≤ 2%; Intermediate Precision: ≤ 3%
Limit of Detection (LOD)	To be determined experimentally (Signal-to-Noise ratio of 3:1)
Limit of Quantification (LOQ)	To be determined experimentally (Signal-to-Noise ratio of 10:1)

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS offers high selectivity and sensitivity, making it an excellent choice for the identification and trace analysis of 6-Fluoro-4-methylpyridin-2-amine. This method is particularly useful for impurity profiling and for samples with complex matrices.

Rationale for Method Design

The volatility of 6-Fluoro-4-methylpyridin-2-amine allows for its direct analysis by GC. A non-polar or mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane, is chosen to separate the analyte from potential impurities based on boiling points.[3] The use of a deactivated column is crucial to prevent peak tailing due to the basicity of the amino group. Electron Ionization (EI) is selected as the ionization source due to its ability to generate reproducible fragmentation patterns, which are invaluable for compound identification.

Experimental Protocol: GC-MS Analysis

1. Instrumentation and Columns:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• Column: A 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (or equivalent).

2. Reagents and Standards:

• Methanol (GC grade) or Dichloromethane (GC grade)

• 6-Fluoro-4-methylpyridin-2-amine reference standard

• An appropriate internal standard (e.g., a deuterated analog or a compound with similar chemical properties but a different retention time).

3. Preparation of Solutions:

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 6-Fluoro-4-methylpyridin-2-amine reference standard and dissolve it in a 10 mL volumetric flask with methanol or dichloromethane.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the chosen solvent to cover the desired concentration range (e.g., 0.1-10 µg/mL). If an internal standard is used, add it to each standard and sample at a constant concentration.

4. GC-MS Conditions:

Parameter	Condition
Injector Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 80 °C, hold for 1 minute, then ramp at 15 °C/min to 250 °C, and hold for 5 minutes.
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	Scan from m/z 40 to 300
Acquisition Mode	Full Scan for identification and qualitative analysis. Selected Ion Monitoring (SIM) for quantitative analysis, monitoring the molecular ion and key fragment ions.

Method Validation (as per FDA Guidelines)[9][10]

• Specificity: Analyze a blank solvent and a matrix blank to ensure no interfering peaks are present at the retention time of the analyte and its qualifier ions.

• Linearity: Analyze the working standard solutions in triplicate and plot a calibration curve of the peak area ratio (analyte/internal standard) versus concentration. The correlation coefficient (r²) should be ≥ 0.995.[4]

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range on three different days. The accuracy (% bias) should be within ±15% (±20% at the LLOQ), and the precision (RSD) should be ≤ 15% (≤ 20% at the LLOQ).

• Limit of Detection (LOD) and Lower Limit of Quantification (LLOQ): The LOD is the lowest concentration at which the analyte can be reliably detected (S/N ≥ 3). The LLOQ is the lowest concentration that can be quantified with acceptable accuracy and precision (S/N ≥ 10).

• Robustness: Evaluate the effect of small variations in GC parameters such as oven temperature ramp rate, carrier gas flow rate, and injector temperature.

Data Presentation: GC-MS

Parameter	Acceptance Criteria
Specificity	No interfering peaks at the analyte retention time and m/z
Linearity (r²)	≥ 0.995
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (RSD)	≤ 15% (≤ 20% at LLOQ)
LOD and LLOQ	To be determined experimentally

Visualization of Analytical Workflows

HPLC Analytical Workflow

Caption: HPLC analytical workflow for 6-Fluoro-4-methylpyridin-2-amine.

GC-MS Analytical Workflowdot

Sources

• 1. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]

Application Notes and Protocols: Investigating 6-Fluoro-4-methylpyridin-2-amine for Neurological Disorder Therapeutics

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Substituted Aminopyridines in Neurology

The aminopyridine scaffold has emerged as a promising pharmacophore in the development of treatments for a range of neurological disorders. The prototypical compound, 4-aminopyridine (4-AP), is a broad-spectrum blocker of voltage-gated potassium (Kv) channels and is clinically approved for improving walking in patients with multiple sclerosis. Its mechanism of action is primarily attributed to the blockade of Kv channels on demyelinated axons, which enhances action potential conduction and restores neurological function.

This document provides a detailed guide for the investigation of a specific analogue, 6-Fluoro-4-methylpyridin-2-amine , as a potential therapeutic agent for neurological disorders. While direct literature on the neurological applications of this specific molecule is limited, its structural similarity to established Kv channel blockers and other bioactive aminopyridines suggests a strong rationale for its exploration. These notes and protocols are designed to provide a comprehensive framework for the preclinical evaluation of this compound, from initial in vitro characterization to in vivo proof-of-concept studies.

Physicochemical Properties of 6-Fluoro-4-methylpyridin-2-amine

A thorough understanding of the compound's physical and chemical properties is fundamental to its development as a drug candidate.

Property	Value	Source
CAS Number	1393557-04-4	[1][2][3][4][5]
Molecular Formula	C₆H₇FN₂	[1]
Molecular Weight	126.13 g/mol	[1]
SMILES	CC1=CC(=NC(=C1)F)N	[1]

Proposed Mechanism of Action: A Dual Hypothesis

Based on the structure of 6-Fluoro-4-methylpyridin-2-amine, two primary hypotheses for its mechanism of action in the context of neurological disorders can be proposed:

• Voltage-Gated Potassium (Kv) Channel Blockade: The aminopyridine core strongly suggests activity as a Kv channel blocker. The fluorine and methyl substitutions may modulate the potency, selectivity, and pharmacokinetic properties of the compound compared to 4-AP.

• Inducible Nitric Oxide Synthase (iNOS) Inhibition: Research on structurally related 2-amino-4-methylpyridine analogues has demonstrated their potential as inhibitors of iNOS.[6][7][8][9] Overproduction of nitric oxide by iNOS is a key feature of neuroinflammation, a pathological process common to many neurological disorders.

The following experimental workflow is designed to investigate both potential mechanisms.

Caption: Proposed experimental workflow for the preclinical evaluation of 6-Fluoro-4-methylpyridin-2-amine.

Part 1: In Vitro Characterization

Protocol 1: Synthesis of 6-Fluoro-4-methylpyridin-2-amine

While commercially available, in-house synthesis may be required for larger quantities and analogue generation. A potential synthetic route can be adapted from literature procedures for similar fluorinated aminopyridines. One plausible approach involves the fluorination of a corresponding aminopyridine precursor.

Objective: To synthesize and purify 6-Fluoro-4-methylpyridin-2-amine for subsequent biological evaluation.

Materials:

• Precursor aminopyridine (e.g., 2,6-diamino-4-methylpyridine or a protected derivative)

• Fluorinating agent (e.g., Selectfluor®)

• Solvents (e.g., Acetonitrile, Dichloromethane)

• Purification materials (e.g., Silica gel for column chromatography)

• Analytical instruments (NMR, LC-MS)

Procedure:

• Reaction Setup: Dissolve the precursor aminopyridine in an appropriate anhydrous solvent (e.g., acetonitrile) under an inert atmosphere (e.g., nitrogen or argon).

• Fluorination: Add the fluorinating agent portion-wise at a controlled temperature (e.g., 0 °C to room temperature). The reaction progress should be monitored by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with a suitable reagent (e.g., saturated sodium bicarbonate solution). Extract the product into an organic solvent (e.g., dichloromethane).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Characterization: Confirm the identity and purity of the final compound using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and LC-MS.

Rationale: This protocol outlines a general method for the synthesis of the target compound. The choice of starting material and fluorinating agent may need to be optimized based on availability and reactivity.

Protocol 2: In Vitro Kv Channel Patch-Clamp Electrophysiology

Objective: To determine the inhibitory activity of 6-Fluoro-4-methylpyridin-2-amine on various voltage-gated potassium channel subtypes.

Materials:

• Cell lines stably expressing human Kv channel subtypes (e.g., HEK293 cells expressing Kv1.1, Kv1.2, Kv1.3, Kv1.4, Kv1.5, Kv3.1, Kv7.2/7.3)

• Patch-clamp electrophysiology rig with amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pipette fabrication

• Extracellular and intracellular recording solutions

• 6-Fluoro-4-methylpyridin-2-amine stock solution (in DMSO)

• Positive controls (e.g., 4-aminopyridine, tetraethylammonium)

Procedure:

• Cell Preparation: Culture the Kv channel-expressing cell lines to an appropriate confluency. On the day of recording, detach the cells and plate them onto glass coverslips in the recording chamber.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with intracellular solution.

• Whole-Cell Recording: Establish a whole-cell patch-clamp configuration on a single cell.

• Voltage Protocol: Apply a voltage protocol to elicit Kv channel currents. For example, from a holding potential of -80 mV, apply depolarizing steps from -60 mV to +60 mV in 10 mV increments.

• Compound Application: After establishing a stable baseline recording, perfuse the recording chamber with increasing concentrations of 6-Fluoro-4-methylpyridin-2-amine.

• Data Analysis: Measure the peak current amplitude at each concentration. Plot the percentage of current inhibition against the compound concentration to determine the IC₅₀ value for each Kv channel subtype.

Rationale: This "gold standard" assay provides direct evidence of Kv channel blockade and allows for the determination of the compound's potency and selectivity profile across different channel subtypes.

Caption: Proposed mechanism of action of 6-Fluoro-4-methylpyridin-2-amine via Kv channel blockade.

Protocol 3: In Vitro iNOS Inhibition Assay

Objective: To evaluate the ability of 6-Fluoro-4-methylpyridin-2-amine to inhibit the activity of inducible nitric oxide synthase.

Materials:

• Recombinant human iNOS enzyme

• L-arginine (substrate)

• NADPH and other necessary co-factors

• Griess reagent for nitrite determination

• 96-well microplates

• Plate reader

• 6-Fluoro-4-methylpyridin-2-amine stock solution (in DMSO)

• Positive control (e.g., L-NIL)

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing the iNOS enzyme, L-arginine, NADPH, and co-factors in a suitable buffer.

• Compound Addition: Add varying concentrations of 6-Fluoro-4-methylpyridin-2-amine to the wells. Include wells with a positive control and a vehicle control (DMSO).

• Incubation: Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

• Nitrite Measurement: Stop the reaction and measure the amount of nitrite produced using the Griess reagent. Nitrite is a stable end-product of the nitric oxide synthase reaction.

• Data Analysis: Calculate the percentage of iNOS inhibition for each concentration of the compound. Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Rationale: This biochemical assay directly measures the enzymatic activity of iNOS and can confirm whether the compound has inhibitory effects on this target.

Part 2: In Vivo Evaluation

Protocol 4: Pharmacokinetic (PK) Studies in Rodents

Objective: To determine the pharmacokinetic profile of 6-Fluoro-4-methylpyridin-2-amine in a rodent model (e.g., rats or mice).

Materials:

• 6-Fluoro-4-methylpyridin-2-amine

• Formulation vehicle (e.g., saline, PEG400)

• Rodents (e.g., Sprague-Dawley rats)

• Dosing equipment (e.g., oral gavage needles, intravenous catheters)

• Blood collection supplies

• LC-MS/MS for bioanalysis

Procedure:

• Dosing: Administer a single dose of 6-Fluoro-4-methylpyridin-2-amine to a cohort of rodents via intravenous (IV) and oral (PO) routes.

• Blood Sampling: Collect blood samples at multiple time points post-dose (e.g., 5, 15, 30 minutes, 1, 2, 4, 8, 24 hours).

• Plasma Preparation: Process the blood samples to obtain plasma.

• Bioanalysis: Quantify the concentration of the compound in plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate key PK parameters, including clearance, volume of distribution, half-life, and oral bioavailability.

Rationale: Understanding the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound is crucial for designing effective in vivo efficacy studies and for dose selection.

Protocol 5: Evaluation in an Animal Model of Multiple Sclerosis (Experimental Autoimmune Encephalomyelitis - EAE)

Objective: To assess the therapeutic efficacy of 6-Fluoro-4-methylpyridin-2-amine in a mouse model of multiple sclerosis.

Materials:

• Female C57BL/6 mice

• MOG₃₅₋₅₅ peptide (Myelin Oligodendrocyte Glycoprotein)

• Complete Freund's Adjuvant (CFA)

• Pertussis toxin

• 6-Fluoro-4-methylpyridin-2-amine

• Vehicle control

Procedure:

• EAE Induction: Induce EAE in mice by immunization with MOG₃₅₋₅₅ peptide emulsified in CFA, followed by injections of pertussis toxin.

• Clinical Scoring: Monitor the mice daily for clinical signs of EAE and score them on a standardized scale (e.g., 0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = moribund, 5 = death).

• Treatment: Once the mice develop clinical signs of EAE, begin daily administration of 6-Fluoro-4-methylpyridin-2-amine or vehicle control.

• Behavioral Assessment: In addition to clinical scoring, perform behavioral tests to assess motor function (e.g., rotarod test, grip strength).

• Histopathology: At the end of the study, perfuse the animals and collect spinal cord and brain tissue for histological analysis of demyelination and immune cell infiltration.

Rationale: The EAE model is the most commonly used animal model for multiple sclerosis and is well-suited for evaluating the efficacy of compounds that target demyelination and neuroinflammation.[10][11][12][13][14]

Conclusion and Future Directions

The application notes and protocols outlined in this document provide a comprehensive and scientifically rigorous framework for the preclinical investigation of 6-Fluoro-4-methylpyridin-2-amine as a potential therapeutic agent for neurological disorders. By systematically evaluating its activity as both a potential Kv channel blocker and an iNOS inhibitor, researchers can elucidate its primary mechanism of action and assess its therapeutic potential. Positive results from these studies would warrant further investigation into its safety profile and its efficacy in other relevant animal models of neurological disease. The structural novelty of 6-Fluoro-4-methylpyridin-2-amine offers an exciting opportunity to develop a new generation of therapies for patients suffering from debilitating neurological conditions.

References

• Carmichael, S. T. (2012). Animal Models of Neurological Disorders. Neurotherapeutics, 9(2), 249–250. Available at: [Link]

• Duzce Med J. (2024). Experimental Animal Models in Neurological Diseases. Duzce Medical Journal. Available at: [Link]

• Kim, H. Y., & Lee, D. K. (2022). New Insights into and Emerging Roles of Animal Models for Neurological Disorders. International Journal of Molecular Sciences, 23(9), 4880. Available at: [Link]

• Tu, Z., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453. Available at: [Link]

• ResearchGate. (2024). (PDF) Experimental Animal Models in Neurological Diseases. Retrieved January 20, 2026, from [Link]

• Sarasota, N., & Reiter, L. T. (2022). Animal Models of Neurodegenerative Disease: Recent Advances in Fly Highlight Innovative Approaches to Drug Discovery. Frontiers in Neuroscience, 16, 843887. Available at: [Link]

• Arctom. (n.d.). CAS NO. 1393557-04-4 | 6-Fluoro-4-methylpyridin-2-amine. Retrieved January 20, 2026, from [Link]

• PubChem. (n.d.). 6-fluoro-4-methyl-N-phenylpyridin-2-amine. Retrieved January 20, 2026, from [Link]

• PubChem. (n.d.). 6-(2-Fluoropropyl)-4-methylpyridin-2-amine. Retrieved January 20, 2026, from [Link]

• ACS Publications. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry. Available at: [Link]

• National Institutes of Health. (2011). Effects of 4-Aminopyridine on Cloned hERG Channels Expressed in Mammalian Cells. The Journal of Membrane Biology, 240(2), 89–96. Available at: [Link]

• National Institutes of Health. (2004). In Vitro electrophysiological activity of nerispirdine, a novel 4-aminopyridine derivative. British Journal of Pharmacology, 141(5), 809–818. Available at: [Link]

• National Institutes of Health. (2020). Investigation of the Effects of Blocking Potassium Channels With 4‐Aminopyridine on Paclitaxel Activity in Breast Cancer Cell Lines. Journal of Cellular Biochemistry, 121(10), 4147–4156. Available at: [Link]

• ACS Publications. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry. Available at: [Link]

• National Institutes of Health. (2013). Effects of dalfampridine and its metabolites on cloned human potassium channels Kv 1.1, Kv 1.2, and Kv 1.4 expressed in human embryonic kidney cells. Epilepsy Research, 105(1-2), 29–36. Available at: [Link]

• National Institutes of Health. (2015). 4‐Aminopyridine: a pan voltage‐gated potassium channel inhibitor that enhances Kv7.4 currents and inhibits noradrenaline‐mediated contraction of rat mesenteric small arteries. British Journal of Pharmacology, 172(10), 2566–2579. Available at: [Link]

• ResearchGate. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [(18)F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Retrieved January 20, 2026, from [Link]

• MySkinRecipes. (n.d.). 2-Fluoro-6-methylpyridin-4-amine. Retrieved January 20, 2026, from [Link]

• ResearchGate. (2019). (PDF) Straightforward Synthesis of (6-methyl-pyridin-2-ylamino)- Acetic Acid from 2-amino-6-methylpyridine and Their Coordination with Copper to Enhance Antibacterial Activity. Retrieved January 20, 2026, from [Link]

• MDPI. (2023). Complexes of 2-Amino-3-methylpyridine and 2-Amino-4-methylbenzothiazole with Ag(I) and Cu(II): Structure and Biological Applications. Molecules, 28(7), 3183. Available at: [Link]

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Application Notes and Protocols for Reactions Involving 6-Fluoro-4-methylpyridin-2-amine

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 6-Fluoro-4-methylpyridin-2-amine

6-Fluoro-4-methylpyridin-2-amine is a valuable heterocyclic building block in medicinal chemistry and materials science. The pyridine core is a prevalent motif in a vast number of pharmaceutical agents, and the strategic placement of substituents allows for the fine-tuning of a molecule's physicochemical and pharmacological properties. The fluorine atom at the 6-position is of particular interest as it can significantly modulate properties such as pKa, lipophilicity, and metabolic stability, while also providing a handle for further functionalization. The 2-amino group is a key nucleophile, and the 4-methyl group can influence steric and electronic properties.

This guide provides detailed experimental setups for two of the most powerful and versatile cross-coupling reactions in modern synthetic chemistry: the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling, as they apply to 6-Fluoro-4-methylpyridin-2-amine. The protocols provided are representative methodologies based on established procedures for similar fluorinated 2-aminopyridine systems and are intended to serve as a robust starting point for reaction optimization.

Safety and Handling of 6-Fluoro-4-methylpyridin-2-amine

Before commencing any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for 6-Fluoro-4-methylpyridin-2-amine and all other reagents.

General Precautions:

• Toxicity: Aminopyridine derivatives can be toxic if swallowed, inhaled, or absorbed through the skin.[1][2]

• Irritation: This compound may cause skin and serious eye irritation.[1]

• Respiratory Issues: May cause respiratory irritation.[1]

• Handling: Always handle 6-Fluoro-4-methylpyridin-2-amine in a well-ventilated fume hood.[3]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[1][3]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[3]

First Aid Measures:

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

Characterization of 6-Fluoro-4-methylpyridin-2-amine

Proper characterization of the starting material is essential. The following are expected spectroscopic data for 6-Fluoro-4-methylpyridin-2-amine. It is recommended to acquire and confirm this data on the batch being used.

Property	Value
Molecular Formula	C₆H₇FN₂
Molecular Weight	126.13 g/mol
Appearance	Off-white to yellow solid
¹H NMR (CDCl₃, 400 MHz)	Predicted: δ ~2.2 (s, 3H, CH₃), ~4.5 (br s, 2H, NH₂), ~6.0 (s, 1H, Ar-H), ~7.0 (s, 1H, Ar-H). Note: Actual shifts may vary.
¹³C NMR (CDCl₃, 101 MHz)	Predicted: δ ~20 (CH₃), ~100 (d, JCF ≈ 4 Hz, C5), ~110 (d, JCF ≈ 35 Hz, C3), ~150 (C4), ~158 (d, JCF ≈ 15 Hz, C2), ~160 (d, JCF ≈ 240 Hz, C6). Note: Actual shifts and coupling constants may vary.

Application Protocol 1: Buchwald-Hartwig Amination for the Synthesis of N-Aryl-6-fluoro-4-methylpyridin-2-amines

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone for the formation of carbon-nitrogen bonds.[4][5] This protocol outlines a general procedure for the N-arylation of 6-Fluoro-4-methylpyridin-2-amine with an aryl bromide.

Causality Behind Experimental Choices

• Catalyst System: A palladium(0) species is the active catalyst.[1][4] We use a pre-catalyst, Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)), which is reduced in situ to Pd(0). The choice of ligand is critical for the success of the reaction. Bulky, electron-rich phosphine ligands, such as XPhos, are often employed for amination of heteroaryl halides as they promote both the oxidative addition and reductive elimination steps of the catalytic cycle.[6]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, facilitating its coordination to the palladium center.[7] Sodium tert-butoxide (NaOtBu) is a common choice for this transformation.[7]

• Solvent: Anhydrous, aprotic solvents that can solubilize the reactants and catalyst are necessary. Toluene or 1,4-dioxane are frequently used. The solvent must be thoroughly degassed to prevent oxidation of the Pd(0) catalyst.[1]

Experimental Workflow: Buchwald-Hartwig Amination

Caption: Workflow for Buchwald-Hartwig Amination.

Detailed Step-by-Step Protocol

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 6-Fluoro-4-methylpyridin-2-amine (1.0 equiv), the aryl bromide (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), XPhos (0.04 equiv), and sodium tert-butoxide (1.4 equiv).

• Inert Atmosphere: Seal the Schlenk tube with a rubber septum, and evacuate and backfill with argon or nitrogen. Repeat this process three times.

• Solvent Addition: Add anhydrous, degassed toluene via syringe to achieve a substrate concentration of approximately 0.1 M.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite®, washing the pad with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired N-aryl-6-fluoro-4-methylpyridin-2-amine.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium pre-catalyst and ligand. Ensure proper inert atmosphere technique.
Insufficiently strong base	Consider using a stronger base like lithium bis(trimethylsilyl)amide (LiHMDS) if compatible with other functional groups.
Low reaction temperature	Incrementally increase the temperature, but be mindful of potential substrate or product decomposition.
Side Product Formation	Hydrodehalogenation of aryl halide	Use a less sterically hindered ligand or lower the reaction temperature.
Homocoupling of aryl halide	Ensure a truly inert atmosphere; oxygen can promote this side reaction.

Application Protocol 2: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound and an organohalide, enabling the formation of carbon-carbon bonds.[8][9][10][11] This protocol describes a general method for the coupling of a bromo-substituted 6-fluoro-4-methylpyridin-2-amine derivative with an arylboronic acid. Note: This protocol assumes the starting material is a bromo-substituted derivative, which may need to be synthesized from 6-fluoro-4-methylpyridin-2-amine in a prior step.

Causality Behind Experimental Choices

• Catalyst System: A palladium(0) species is the active catalyst.[10][11] Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) is a commonly used, air-stable pre-catalyst that is effective for a wide range of Suzuki couplings.[12] For more challenging couplings, catalyst systems with more specialized ligands, such as SPhos, can be employed.[12]

• Base: A base is required for the transmetalation step of the catalytic cycle.[9][11] An aqueous solution of an inorganic base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is typically used.[10][12]

• Solvent System: A mixture of an organic solvent and water is often used to dissolve both the organic and inorganic reagents.[8][10] Common solvent systems include 1,4-dioxane/water or toluene/water. Degassing the solvent mixture is crucial to prevent catalyst deactivation.

Catalytic Cycle: Suzuki-Miyaura Coupling

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Detailed Step-by-Step Protocol

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar and condenser, add the bromo-substituted 6-fluoro-4-methylpyridin-2-amine derivative (1.0 equiv), the arylboronic acid (1.5 equiv), and Pd(PPh₃)₄ (0.05 equiv).

• Inert Atmosphere: Seal the flask and thoroughly evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Solvent and Base Addition: Add a degassed 4:1 mixture of 1,4-dioxane and an aqueous solution of K₃PO₄ (2.0 M) to the flask via syringe.

• Reaction: Heat the reaction mixture to 85-95 °C with vigorous stirring for 12-24 hours.

• Monitoring: Follow the reaction's progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water.

• Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Poor quality boronic acid	Use freshly purchased or purified boronic acid. Consider using the corresponding boronate ester.
Catalyst deactivation	Ensure thorough degassing of solvents. Consider a more robust catalyst system (e.g., Pd(OAc)₂ with SPhos).[12]
Protodeborylation of Boronic Acid	Presence of protic sources	Ensure the use of anhydrous solvents (other than the aqueous base). Minimize reaction time.
Homocoupling of Boronic Acid	Oxygen in the reaction mixture	Improve the degassing procedure.

References

• Bexrud, J. A., & Schafer, L. L. (n.d.). Supplementary Information for A Zirconium Bis(amidate) Complex Exhibiting Improved Aminoalkene Cyclohydroamination Activity. The Royal Society of Chemistry.
• A75706 - SAFETY D
• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts.
• SAFETY DATA SHEET. (2024, March 29). Fisher Scientific.
• Application Notes and Protocols for Buchwald- Hartwig Amination of 4,6-difluoro-N - Benchchem. (n.d.).
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.).
• Buchwald–Hartwig amin
• Buchwald-Hartwig Amination. (2026, January 7). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). (n.d.).
• A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine - Benchchem. (n.d.).
• 4 - SAFETY D
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). YouTube.
• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts.
• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube.
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• 6-fluoro-4-methyl-N-phenylpyridin-2-amine | C12H11FN2 | CID 90103087 - PubChem. (n.d.).
• 4-Methylpyridin-2-amine(695-34-1) 1H NMR spectrum. (n.d.). ChemicalBook.
• 1 H (a) and 13 C (b) NMR spectra of...
• 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0061888). (n.d.).
• 2-Fluoro-6-methylpyridin-4-amine | 1622844-16-9 - Sigma-Aldrich. (n.d.).
• VI. 1H and 13C NMR Spectra. (n.d.). The Royal Society of Chemistry.
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC - NIH. (n.d.).
• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2024, March 22). YouTube.
• 2-Amino-4-methylpyridine | C6H8N2 | CID 1533 - PubChem. (n.d.).

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• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. hmdb.ca [hmdb.ca]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
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• 7. mdpi.com [mdpi.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Fluoro-4-methylpyridin-2-amine

Welcome to the technical support center for the synthesis of 6-Fluoro-4-methylpyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to improve your synthetic yields and overcome common experimental hurdles.

Introduction

6-Fluoro-4-methylpyridin-2-amine is a valuable building block in medicinal chemistry, often incorporated into molecules with therapeutic potential. The introduction of a fluorine atom can significantly enhance a compound's metabolic stability, binding affinity, and lipophilicity. However, the synthesis of fluorinated pyridines can be challenging, often plagued by low yields and difficult purifications. This guide provides a comprehensive overview of potential synthetic strategies and practical solutions to common problems encountered during the synthesis of 6-Fluoro-4-methylpyridin-2-amine.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Q1: Why is my yield of 6-Fluoro-4-methylpyridin-2-amine consistently low?

Low yields can stem from several factors, from the choice of synthetic route to subtle variations in reaction conditions. Let's break down the common culprits and how to address them.

Potential Cause 1: Inefficient Fluorination

The introduction of the fluorine atom is often the most critical and challenging step. The efficiency of this step is highly dependent on the chosen method and reaction conditions.

• If using a Balz-Schiemann reaction (from 2,6-diamino-4-methylpyridine):

  • Incomplete diazotization: Ensure the temperature is kept low (typically 0-5 °C) during the addition of the nitrite source to prevent premature decomposition of the diazonium salt.

  • Suboptimal thermal decomposition: The temperature for the decomposition of the diazonium tetrafluoroborate salt is crucial. Too low, and the reaction will be sluggish; too high, and you risk the formation of undesirable byproducts. An optimization screen of the decomposition temperature is recommended.

  • Solvent effects: The choice of solvent for the thermal decomposition can significantly impact the yield. While some procedures are performed neat, others benefit from a high-boiling inert solvent.

• If using a nucleophilic aromatic substitution (SNAr) with a fluoride source (e.g., from 2-amino-6-chloro-4-methylpyridine):

  • Insufficient activation of the pyridine ring: The presence of the amino group at the 2-position is electron-donating, which can deactivate the ring towards nucleophilic attack. While the 6-position is activated by the ring nitrogen, this deactivation can still hinder the reaction.

  • Low reactivity of the fluoride source: The choice of fluoride salt and the presence of a phase-transfer catalyst can dramatically improve the reaction rate. CsF is generally more reactive than KF, and the use of a catalyst like a crown ether or a tetraalkylammonium salt can be beneficial.

  • Anhydrous conditions: Fluoride salts are highly hygroscopic. Any moisture in the reaction will lead to the formation of hydroxides, which can compete with fluoride as a nucleophile, leading to the formation of the corresponding pyridin-2-ol byproduct. Ensure all reagents and solvents are scrupulously dried.

dot

Caption: Troubleshooting flowchart for low yield.

Potential Cause 2: Degradation of Starting Materials or Intermediates

Aminopyridines and their derivatives can be sensitive to certain reaction conditions.

• Oxidation: The amino group can be susceptible to oxidation, especially if transition metal catalysts are used in preceding steps and not completely removed.

• Instability of Intermediates: Diazonium salts, in particular, are notoriously unstable and can decompose through various pathways if not handled correctly.[1]

Solutions:

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Control of Reaction Temperature: For sensitive steps like diazotization, strict temperature control is paramount.

• Purification of Starting Materials: Ensure the purity of your starting materials, as impurities can interfere with the reaction and lead to side products.

Q2: What are the common impurities I should look out for, and how can I minimize them?

Impurity profiling is crucial for any synthesis. Here are some common byproducts and strategies to mitigate their formation.

Common Impurities:

Impurity	Potential Source	Minimization Strategy
6-Hydroxy-4-methylpyridin-2-amine	Reaction with residual water during SNAr with a fluoride source.	Ensure strictly anhydrous conditions. Use freshly dried solvents and reagents.
4-Methylpyridin-2-amine (defluorinated product)	Reductive defluorination during purification or subsequent reaction steps.	Avoid harsh reducing agents. Use milder purification techniques.
Isomeric Aminofluoropyridines	If starting from a precursor where regioselectivity of fluorination is not well-controlled.	Choose a synthetic route with high regioselectivity. For example, a Balz-Schiemann reaction on a specific aminopyridine isomer.
Polymeric materials	Instability of fluoropyridines, especially in the presence of acid or upon neutralization.[1]	Careful control of pH during workup. Avoid strong acids if possible.

dot

Caption: Common impurity formation pathways.

Q3: My purification by column chromatography is resulting in significant product loss. What are my alternatives?

Fluorinated aminopyridines can be somewhat polar and may interact strongly with silica gel, leading to tailing and poor recovery.

• Use of a less acidic stationary phase: Consider using alumina (neutral or basic) instead of silica gel.

• Deactivation of silica gel: Pre-treat your silica gel with a small amount of a volatile base, such as triethylamine or ammonia, in the eluent. This can help to reduce tailing and improve recovery. A common practice is to use a mobile phase containing 0.1-1% triethylamine.

• Acid-base extraction: A purification method for 2-amino-4-methylpyridine involves dissolving the crude product in a dilute acid solution, washing with an organic solvent to remove non-basic impurities, and then basifying the aqueous layer to precipitate the purified product.[2] This can be a highly effective method for removing non-polar and neutral impurities.

• Crystallization: If a suitable solvent system can be found, crystallization is an excellent method for obtaining high-purity material and can be more scalable than chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most promising synthetic route for a first attempt at synthesizing 6-Fluoro-4-methylpyridin-2-amine?

For a robust and generally reliable approach, a multi-step synthesis starting from 2-amino-4-methylpyridine is often a good choice. This route offers well-established transformations and allows for purification of intermediates at each stage. A plausible sequence is:

• Protection of the amino group: Acylation of 2-amino-4-methylpyridine with acetic anhydride to form the corresponding acetamide. This protects the amino group from oxidation and directs subsequent reactions.[3]

• Introduction of a leaving group at the 6-position: This can be challenging. One approach could be a directed lithiation at the 6-position followed by quenching with an electrophile that can be converted to a leaving group.

• Fluorination: A halogen exchange (Halex) reaction on a 6-halo-substituted intermediate using a fluoride source like KF or CsF.

• Deprotection: Hydrolysis of the acetamide to reveal the free amino group.[3]

Alternatively, a route involving the Balz-Schiemann reaction on a suitably substituted aminopyridine could be considered, though it may require more optimization.[3]

Q2: What are the key safety precautions I should take during this synthesis?

• Fluorinating agents: Many fluorinating agents are highly toxic and corrosive. For example, anhydrous hydrogen fluoride (HF) is extremely dangerous and should only be used by experienced chemists with appropriate safety measures in place.[1] Safer alternatives like KF or CsF are generally preferred for laboratory-scale synthesis.

• Diazonium salts: Aryl diazonium salts can be explosive, especially when isolated in a dry state. It is often safer to generate and use them in situ.[1]

• Exothermic reactions: Diazotization and some fluorination reactions can be highly exothermic. Maintain strict temperature control and add reagents slowly.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves. Work in a well-ventilated fume hood.

Q3: How does the position of the methyl group influence the synthesis?

The 4-methyl group is an electron-donating group, which can have several effects:

• Increased nucleophilicity of the pyridine ring: This can make electrophilic aromatic substitution (if required) easier but can also make the ring more susceptible to oxidation.

• Steric hindrance: The methyl group is not expected to significantly hinder reactions at the 2- or 6-positions.

• Directing effects: In reactions like lithiation, the methyl group can influence the regioselectivity.

Q4: Can I use a direct C-H fluorination approach?

Direct C-H fluorination is a rapidly developing field in organic chemistry. However, achieving high regioselectivity on a pyridine ring with multiple C-H bonds can be challenging. While methods for direct fluorination exist, they often require specialized catalysts and conditions and may not be the most practical approach for this specific target on a laboratory scale without significant optimization.

Experimental Protocols

The following are example protocols for key reactions that may be adapted for the synthesis of 6-Fluoro-4-methylpyridin-2-amine. These are based on procedures for analogous compounds and should be optimized for the specific substrate.

Protocol 1: Acetylation of 2-Amino-4-methylpyridine (Protection)

This protocol is based on a general procedure for the acylation of aminopyridines.[3]

• To a solution of 2-amino-4-methylpyridine (1.0 eq) in a suitable solvent (e.g., dichloromethane or acetic acid) at 0 °C, add acetic anhydride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2-acetamido-4-methylpyridine. The product can be purified by recrystallization or column chromatography if necessary.

Protocol 2: Halogen Exchange (Halex) Fluorination

This is a general procedure for the conversion of an aryl chloride to an aryl fluoride.

• Combine 2-acetamido-6-chloro-4-methylpyridine (1.0 eq), a fluoride source (e.g., spray-dried KF, 3.0 eq), and a phase-transfer catalyst (e.g., 18-crown-6, 0.1 eq) in a high-boiling polar aprotic solvent (e.g., DMF, DMSO, or sulfolane).

• Heat the reaction mixture to a high temperature (typically 150-220 °C) and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry, and concentrate. The crude product, 2-acetamido-6-fluoro-4-methylpyridine, will likely require purification by column chromatography or crystallization.

Protocol 3: Deprotection of the Acetamide

This protocol is based on a general procedure for the hydrolysis of acetamides.[3]

• Suspend the 2-acetamido-6-fluoro-4-methylpyridine (1.0 eq) in an aqueous solution of a strong acid (e.g., 6M HCl) or a strong base (e.g., 10% NaOH).

• Heat the mixture to reflux and stir for several hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature.

• If using acidic hydrolysis, carefully neutralize with a base (e.g., NaOH) to a pH of ~8-9 to precipitate the product. If using basic hydrolysis, the product may precipitate upon cooling or can be extracted with an organic solvent.

• Collect the solid product by filtration or extract the aqueous layer.

• Dry the product to obtain 6-Fluoro-4-methylpyridin-2-amine.

References

• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. Dissertation. [Link]

• Detailed experimental procedure for the synthesis of 4-fluoropyridine. Senshu University. [Link]

• Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. ResearchGate. [Link]

• Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. Dissertation. [Link]

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate. [Link]

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange. [Link]

• Preparation method of fluoropyridine compounds.
• Synthesis and purification method of 2-amino-4-methylpyridine.

• Continuous flow reactor for Balz-Schiemann reaction: A new procedure for the preparation of aromatic fluorides. ResearchGate. [Link]

• Expanding the Balz–Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion for Fluoro‐Dediazoniation. ResearchGate. [Link]

• Synthesis and purification method of 2-amino-4-methylpyridine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN107011254B - Synthesis and purification method of 2-amino-4-methylpyridine - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of 6-Fluoro-4-methylpyridin-2-amine

Welcome to the technical support center for the purification of 6-Fluoro-4-methylpyridin-2-amine (CAS 1393557-04-4). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this versatile fluorinated pyridine intermediate. The following troubleshooting guide and frequently asked questions are based on established chemical principles and field-proven insights for aminopyridines and related fluorinated heterocycles.

I. Understanding the Molecule: Key Physicochemical Properties

Before delving into purification strategies, it is crucial to understand the inherent properties of 6-Fluoro-4-methylpyridin-2-amine that influence its behavior during purification.

Property	Value	Significance for Purification
Molecular Formula	C₆H₇FN₂	Indicates the presence of a basic amino group and a pyridine nitrogen.
Molecular Weight	126.13 g/mol [1]	Relevant for mass spectrometry analysis and stoichiometric calculations.
Appearance	Expected to be a solid at room temperature.	Influences handling and dissolution.
Basicity	The amino group and pyridine nitrogen are basic.	This is a critical factor for its interaction with silica gel and for employing acid-base extraction techniques.
Polarity	Polar molecule.	Dictates solubility in various organic solvents and its retention in chromatography.
Potential Instability	Aminopyridines can be sensitive to air and moisture, and fluorinated pyridines can be unstable in the presence of water, potentially leading to the formation of hydroxy-pyridone byproducts.[2]	Purification and storage may require anhydrous and inert conditions.

II. Troubleshooting Common Purification Challenges

This section addresses specific issues you may encounter during the purification of 6-Fluoro-4-methylpyridin-2-amine in a question-and-answer format.

A. Column Chromatography Issues

Question 1: I'm seeing significant peak tailing during silica gel column chromatography of my crude 6-Fluoro-4-methylpyridin-2-amine. How can I resolve this?

Answer:

Peak tailing is a common issue when purifying basic compounds like aminopyridines on standard silica gel. The acidic nature of silica's silanol groups (Si-OH) strongly interacts with the basic amino and pyridine functionalities, leading to poor peak shape and potential sample degradation.

Causality: The strong acid-base interaction between the basic analyte and the acidic stationary phase causes a portion of the analyte to be retained more strongly, resulting in a "tailing" effect as it slowly elutes from the column.

Troubleshooting Protocol:

• Mobile Phase Modification:

  • Add a Competing Base: The most common and effective solution is to add a small amount of a volatile tertiary amine, such as triethylamine (Et₃N), to your mobile phase. A typical starting concentration is 0.1-1% (v/v). The triethylamine will preferentially interact with the acidic silanol groups, effectively "masking" them from your product and allowing for a more symmetrical peak shape. Ammonia in methanol (7N solution) can also be used as an additive.

  • Solvent System Selection: A common mobile phase for related compounds is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[3] You can start with a gradient of ethyl acetate in hexanes (e.g., 10% to 50%) with 0.5% triethylamine.

• Alternative Stationary Phases:

  • Amine-Functionalized Silica: These columns have aminopropyl groups bonded to the silica surface, creating a more basic environment that repels basic compounds, leading to improved peak shape.

  • Alumina (Basic or Neutral): Basic or neutral alumina can be a good alternative to silica gel for the purification of basic compounds.

  • Reversed-Phase Chromatography: If your compound has sufficient hydrophobicity, reversed-phase (C18) chromatography with a high pH mobile phase (e.g., using an ammonium acetate buffer at pH 8-10) can be an excellent option. At a higher pH, the amine is deprotonated and less polar, leading to better retention and separation on a non-polar stationary phase.

Question 2: My 6-Fluoro-4-methylpyridin-2-amine seems to be degrading on the silica gel column. What can I do?

Answer:

Degradation on silica gel is a significant risk for acid-sensitive compounds. The acidic environment of the silica can catalyze decomposition reactions.

Causality: The Lewis acidic sites on the silica surface can promote side reactions, such as hydrolysis of the fluoro group if water is present, or other rearrangements.

Troubleshooting Protocol:

• Deactivate the Silica Gel: Before packing your column, you can prepare a slurry of the silica gel in your mobile phase containing triethylamine (or another basic modifier). This pre-treatment helps to neutralize the most acidic sites.

• Minimize Contact Time: Run the column as quickly as possible without sacrificing resolution (flash chromatography is preferred over gravity chromatography).

• Use an Alternative Stationary Phase: As mentioned in the previous answer, amine-functionalized silica or alumina are less harsh alternatives.

• Avoid Chlorinated Solvents with Amines: While dichloromethane is a common solvent, it can sometimes react with amines over long periods. If possible, opt for other solvent systems.

B. Recrystallization Challenges

Question 3: I am struggling to find a suitable solvent system for the recrystallization of 6-Fluoro-4-methylpyridin-2-amine.

Answer:

Finding the ideal recrystallization solvent requires a balance of good solubility at high temperatures and poor solubility at low temperatures.

Causality: The effectiveness of recrystallization depends on the differential solubility of the compound and its impurities in a given solvent or solvent mixture at different temperatures.

Troubleshooting Protocol: Systematic Solvent Screening

• Single Solvent Screening:

  • Test the solubility of a small amount of your crude product (a few milligrams) in various solvents (0.1-0.2 mL) at room temperature and then with heating.

  • Good candidate solvents will show poor solubility at room temperature but complete dissolution upon heating.

  • Based on the polarity of the molecule, good starting points for polar fluorinated molecules include alcohols (methanol, ethanol), ethyl acetate, and acetone.[4]

• Mixed Solvent System:

  • If you find a solvent in which your compound is very soluble even at room temperature (e.g., methanol, dichloromethane), you can use this as the "soluble" solvent and add a "poor" solvent (an anti-solvent) in which the compound is sparingly soluble (e.g., hexanes, petroleum ether, diethyl ether, or water).

  • Procedure:

    • Dissolve the crude product in a minimal amount of the hot "soluble" solvent.

    • Slowly add the "poor" solvent dropwise until the solution becomes slightly cloudy (the point of saturation).

    • Add a few more drops of the hot "soluble" solvent until the solution becomes clear again.

    • Allow the solution to cool slowly to room temperature, and then in an ice bath or refrigerator to induce crystallization.

  • A promising mixed solvent system for related compounds is ethyl acetate/petroleum ether or ethyl acetate/hexanes .[5]

Potential "Good" Solvents	Potential "Poor" Solvents (Anti-solvents)
Ethyl Acetate	Hexanes, Petroleum Ether
Acetone	Water, Hexanes
Ethanol/Methanol	Diethyl Ether, Water
Dichloromethane	Hexanes, Petroleum Ether

Question 4: My recrystallized product is an oil or very fine powder, not nice crystals. How can I improve the crystal quality?

Answer:

Oiling out or forming a fine precipitate is often due to the solution being too supersaturated or cooling too quickly.

Causality: Rapid cooling or high concentrations do not allow for the ordered arrangement of molecules into a crystal lattice, leading to the formation of an amorphous solid or an oil.

Troubleshooting Protocol:

• Slow Cooling: After dissolving your compound in the hot solvent, allow the flask to cool slowly to room temperature before placing it in an ice bath. You can insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature.

• Use Less Solvent: While you need enough solvent to dissolve the compound when hot, using an excessive amount can prevent crystallization upon cooling.

• Scratch the Inner Surface: Use a glass rod to gently scratch the inside of the flask below the solvent level. The microscopic scratches can provide nucleation sites for crystal growth.

• Seed Crystals: If you have a small amount of pure product, add a tiny crystal to the cooled, saturated solution to induce crystallization.

C. Acid-Base Extraction/Precipitation

Question 5: How can I use the basicity of 6-Fluoro-4-methylpyridin-2-amine to purify it without chromatography or recrystallization?

Answer:

An acid-base extraction is an excellent and often overlooked purification technique for basic compounds. This method separates your basic product from non-basic impurities. A patent for the purification of the related 2-amino-4-methylpyridine describes a similar process.[6]

Causality: The basic amine can be protonated by an acid to form a water-soluble salt. Neutral organic impurities will remain in the organic phase and can be washed away. Subsequent basification of the aqueous layer deprotonates the amine salt, causing the purified, neutral amine to precipitate out of the aqueous solution.

Experimental Protocol: Acid-Base Purification

• Dissolution and Acidification: Dissolve the crude product in a suitable organic solvent like ethyl acetate or diethyl ether.

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with a dilute aqueous acid solution (e.g., 1 M HCl). The protonated 6-Fluoro-4-methylpyridin-2-amine will move into the aqueous layer. Repeat the extraction 2-3 times.

• Wash the Aqueous Layer: The combined acidic aqueous layers can be washed once with an organic solvent (e.g., diethyl ether) to remove any remaining neutral impurities.

• Basification and Precipitation: Cool the acidic aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or a saturated NaHCO₃ solution) with stirring until the solution is basic (pH > 9). The purified 6-Fluoro-4-methylpyridin-2-amine should precipitate as a solid.

• Isolation: Collect the solid by vacuum filtration, wash it with cold water, and dry it under vacuum.

Caption: Acid-Base Purification Workflow.

III. Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my sample of 6-Fluoro-4-methylpyridin-2-amine?

A1: The impurities will largely depend on the synthetic route. However, some common possibilities include:

• Starting Materials: Unreacted precursors from the synthesis.

• Isomers: Depending on the reaction, you might have isomeric impurities.

• Byproducts of Fluorination: If a Sandmeyer-type reaction (diazotization followed by fluorination) is used, phenolic byproducts (6-hydroxy-4-methylpyridin-2-amine) can form if water is not rigorously excluded.

• Elimination Byproducts: In syntheses involving functional group manipulation on a side chain, elimination to form an alkene can be a significant side reaction.[3]

Q2: How can I monitor the purity of my 6-Fluoro-4-methylpyridin-2-amine during purification?

A2:

• Thin-Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of your purification.[7]

  • Stationary Phase: Use standard silica gel plates.

  • Mobile Phase: A good starting point is a mixture of hexanes and ethyl acetate (e.g., 1:1 or 2:1). You may need to add 0.5% triethylamine to the mobile phase to get well-defined spots.

  • Visualization: The compound should be UV active. You can also use a ninhydrin stain, which is excellent for visualizing primary amines.[8]

• ¹H NMR Spectroscopy: Proton NMR is a powerful technique to assess purity. You can look for the disappearance of impurity peaks and the appearance of the expected signals for the pure product. The spectrum of the related 4-methylpyridin-2-amine can be used as a reference.[9]

• LC-MS (Liquid Chromatography-Mass Spectrometry): This technique can provide information on both the purity and the molecular weight of your compound and any impurities.

Q3: What are the recommended storage conditions for purified 6-Fluoro-4-methylpyridin-2-amine?

A3: Based on the properties of related aminopyridines, it is recommended to store the purified compound under the following conditions:

• Temperature: In a refrigerator (2-8 °C).

• Atmosphere: Under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Moisture: In a tightly sealed container in a dry environment, as aminopyridines can be hygroscopic.

Q4: Can I use activated charcoal to decolorize my product during recrystallization?

A4: Yes, if your product has a slight color, you can add a small amount of activated charcoal to the hot solution before filtration. However, use it sparingly, as it can adsorb your desired product, leading to a lower yield.

IV. References

• BenchChem. (2025). Application Note: Recrystallization Techniques for Polar Fluorinated Molecules.

• Zhou, D., et al. (2008). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 51(13), 3653–3662.

• Biosynth. (2025). 6-Fluoro-4-methylpyridin-2-amine.

• Canadian Science Publishing. (1953). PYRIDINE DERIVATIVES: PART V. ON FLUORO-NITROPYRIDINES. Canadian Journal of Chemistry, 31(10), 1020-1026.

• ChemScene. (n.d.). Instruction of TLC.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.

• Google Patents. (2001). US6198011B1 - Solvents for use in fluorination reactions.

• Chemistry LibreTexts. (2022). Thin Layer Chromatography.

• IIP Series. (n.d.). An evaluation of thin layer chromatography as a biotechnology tool for the isolation of bioactive compounds.

• BenchChem. (2025). Green Fluorination: A Comparative Guide to Pyridine Hydrofluoride in Synthesis.

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC.

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC.

• Google Patents. (2013). CN102898358A - Preparation method of fluoropyridine compounds.

• Sigma-Aldrich. (n.d.). 2-Fluoro-4-methylpyridine 98%.

• PubChem. (n.d.). 6-fluoro-4-methyl-N-phenylpyridin-2-amine.

• ChemicalBook. (n.d.). 4-Methylpyridin-2-amine(695-34-1) 1H NMR spectrum.

• Google Patents. (2010). CN101863829A - Synthesis method of 3-fluorine-4-aminopyridine.

• ResearchGate. (2018). Fluorinated Aminopyridines: Synthesis, Structure, and Rare Liquid-Liquid Cocrystal Formation Driven by Unusually Short N–H∙∙∙F–C Hydrogen Bonding.

• PubChem. (n.d.). 2-Amino-4-methylpyridine.

• The Royal Society of Chemistry. (2013). Electronic Supplementary Information (ESI) Base and ligand-free copper-catalyzed N-arylation of 2-amino-N-heterocycles with boronic acids in air.

• ResearchGate. (n.d.). 1H-NMR spectra of Pyridine and four derivatives of 2-Methylpyridine.

• Detailed experimental procedure for the synthesis of 4-fluoropyridine. (n.d.).

• PubChem. (n.d.). 6-(2-Fluoropropyl)-4-methylpyridin-2-amine.

• Sigma-Aldrich. (n.d.). 3-Amino-6-fluoro-4-methylpyridine 95%.

• Organic Syntheses. (2017). Water-promoted, Open-flask Synthesis of Amine-boranes.

• BLD Pharm. (n.d.). 954236-33-0|6-Fluoro-4-methylpyridin-3-amine.

• Google Patents. (2017). CN107011254B - Synthesis and purification method of 2-amino-4-methylpyridine.

• ResearchGate. (2018). Straightforward Synthesis of (6-methyl-pyridin-2-ylamino)- Acetic Acid from 2-amino-6-methylpyridine and Their Coordination with Copper to Enhance Antibacterial Activity.

• Sigma-Aldrich. (n.d.). 2-Amino-4-methylpyridine 99%.

• Loba Chemie. (2016). 2-AMINO-6-METHYLPYRIDINE FOR SYNTHESIS MSDS.

• RSC Publishing. (2024). An ESIPT-active orange-emissive 2-(2′-hydroxyphenyl)imidazo[1,2-a]pyridine-derived chemodosimeter for turn-on detection of fluoride ions via desilylation.

• ResearchGate. (2018). ChemInform Abstract: Schiff Bases Derived from Aminopyridines as Spectrofluorimetric Analytical Reagents.

Sources

• 1. biosynth.com [biosynth.com]
• 2. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 3. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 6. CN107011254B - Synthesis and purification method of 2-amino-4-methylpyridine - Google Patents [patents.google.com]
• 7. file.chemscene.com [file.chemscene.com]
• 8. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 9. 4-Methylpyridin-2-amine(695-34-1) 1H NMR [m.chemicalbook.com]

Technical Support Center: Synthesis of 6-Fluoro-4-methylpyridin-2-amine

Welcome to the technical support center for the synthesis of 6-Fluoro-4-methylpyridin-2-amine (CAS: 1393557-04-4).[1] This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable heterocyclic intermediate. We will explore various synthetic strategies, troubleshoot common experimental issues, and provide detailed protocols based on established literature and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing 6-Fluoro-4-methylpyridin-2-amine?

There are three principal disconnection approaches for synthesizing this molecule, each with distinct advantages and challenges:

• C-N Bond Formation (Amination): This is arguably the most common approach. It starts with a pre-fluorinated pyridine ring, such as 2,6-difluoro-4-methylpyridine, and introduces the amino group at the C2 position. The key reaction is typically a nucleophilic aromatic substitution (SNAr) or a metal-catalyzed cross-coupling, like the Buchwald-Hartwig amination.[2][3]

• C-F Bond Formation (Fluorination): This strategy begins with an aminated pyridine, like 2-amino-4-methylpyridine, and introduces the fluorine atom at the C6 position. This can be achieved through methods like direct C-H fluorination or a Sandmeyer-type reaction (e.g., Balz-Schiemann) from a corresponding aminopyridine precursor.[4][5][6]

• Classical Amination: The Chichibabin reaction offers a direct route by reacting a fluorinated pyridine, such as 2-fluoro-4-methylpyridine, with sodium amide to install the amino group.[7][8][9] This method is historically significant but often requires harsh conditions.

Q2: I'm planning a multi-gram scale synthesis. Which route offers the best balance of yield, purity, and operational simplicity?

For scalability, Route 1 (C-N Bond Formation) , specifically via Buchwald-Hartwig amination of 2,6-difluoro-4-methylpyridine, is often preferred. While it involves a transition-metal catalyst, the reaction conditions are generally milder and more functional-group tolerant than the Chichibabin or Balz-Schiemann reactions.[2][10] The starting material, 2,6-difluoro-4-methylpyridine, can be sourced commercially or prepared via halogen exchange from the corresponding dichloro-compound. This route provides excellent regioselectivity, minimizing the formation of hard-to-separate isomers.

The Chichibabin reaction (Route 3) can be operationally complex and hazardous on a large scale due to the use of sodium amide at high temperatures and the evolution of hydrogen gas.[8] Direct C-H fluorination (Route 2) is a powerful modern technique but can suffer from selectivity issues and may require expensive, specialized fluorinating agents like AgF₂.[11][12]

Troubleshooting Guide: Common Side Reactions & Solutions

This section addresses specific issues encountered during synthesis, categorized by the synthetic approach.

Route A: Amination of 2,6-Difluoro-4-methylpyridine

Issue 1: The Buchwald-Hartwig amination is sluggish, resulting in low conversion.

• Possible Causes:

  • Catalyst/Ligand Inefficiency: The choice of palladium source and phosphine ligand is critical. Electron-deficient heteroaryl halides can be challenging substrates.[13]

  • Base Incompatibility: The strength and solubility of the base can significantly impact the reaction rate.[14]

  • Solvent Impurities: Water or other protic impurities in the solvent can deactivate the catalyst and the base.

  • Oxygen Contamination: The Pd(0) active catalyst is sensitive to oxidation.

• Suggested Solutions:

  • Catalyst & Ligand Screening: Use a modern, electron-rich, and sterically hindered biarylphosphine ligand such as XPhos, RuPhos, or tBuXPhos. These are known to facilitate challenging couplings.[10] Consider using a pre-formed palladium catalyst (e.g., XPhos Pd G3) to ensure efficient generation of the active Pd(0) species.

  • Base Optimization: Sodium tert-butoxide (NaOt-Bu) is a strong, effective base for many aminations. However, if your substrate has base-sensitive functional groups, a weaker base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be necessary, potentially requiring higher temperatures or longer reaction times.[14]

  • Rigorous Anhydrous Conditions: Use freshly distilled, anhydrous solvents (e.g., toluene, dioxane). Ensure all glassware is oven-dried.

  • Inert Atmosphere: Thoroughly degas the reaction mixture by sparging with argon or nitrogen before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction.

Issue 2: A significant amount of 4-methyl-2,6-diaminopyridine is formed as a byproduct.

• Possible Causes:

  • Over-reaction: The mono-aminated product, 6-fluoro-4-methylpyridin-2-amine, can react further with the amine source, especially if an excess of the amine nucleophile is used or at elevated temperatures.

  • Insufficient Stoichiometric Control: Inaccurate measurement of reagents can lead to an excess of the aminating agent.

• Suggested Solutions:

  • Control Stoichiometry: Use a slight excess (1.0-1.2 equivalents) of the aryl halide (2,6-difluoro-4-methylpyridine) relative to the ammonia source (e.g., benzophenone imine or LHMDS as an ammonia equivalent).[3]

  • Slow Addition & Temperature Control: Add the amine source slowly to the reaction mixture at a controlled temperature (e.g., room temperature or slightly elevated) to avoid localized high concentrations that favor the second amination.

Issue 3: Hydrodefluorination is observed, leading to 2-amino-4-methylpyridine as a byproduct.

• Possible Causes:

  • β-Hydride Elimination: This is a known side reaction in palladium catalysis where a hydride is transferred from the amide ligand back to the aryl ring, followed by reductive elimination.[2]

  • Proton Source: Trace water or other protic impurities can protonate the arylpalladium intermediate, leading to the hydrodefluorinated product.

• Suggested Solutions:

  • Ligand Choice: Use bulky ligands (e.g., XPhos) that promote faster reductive elimination compared to β-hydride elimination.

  • Strict Anhydrous Conditions: As mentioned previously, ensuring the reaction is free of water is crucial to suppress this pathway.

Route B: Direct Fluorination of 2-Amino-4-methylpyridine

Issue 1: The reaction yields a complex mixture of regioisomers and degradation products.

• Possible Causes:

  • Lack of Regioselectivity: The amino group is a strong ortho-, para-director, while the methyl group is also an ortho-, para-director. This leads to competitive fluorination at the C3, C5, and C6 positions. Direct C-H fluorination of pyridines often favors the position alpha to the nitrogen (C2 or C6).[5][11][12]

  • Amino Group Reactivity: The free amine can react with electrophilic fluorinating agents (e.g., Selectfluor), leading to N-F bond formation or oxidative degradation.[15]

• Suggested Solutions:

  • Protecting Group Strategy: Protect the amino group as an amide or carbamate (e.g., Boc, Ac). This moderates its directing effect and prevents side reactions at the nitrogen. The protected intermediate can then be fluorinated, followed by deprotection.

  • Use a Regioselective Method: The AgF₂-mediated C-H fluorination developed by Hartwig and co-workers shows high selectivity for the C-H bond adjacent to the pyridine nitrogen.[5][12] This would be the preferred method for attempting a direct fluorination at the C6 position.

Route C: Chichibabin Amination of 2-Fluoro-4-methylpyridine

Issue 1: The reaction fails to proceed or gives very low yields.

• Possible Causes:

  • Reagent Quality: The purity of the sodium amide (NaNH₂) is critical. Ironically, overly pure NaNH₂ can be less reactive; trace amounts of sodium hydroxide are thought to act as a catalyst.[16]

  • Insufficient Temperature: The Chichibabin reaction on unactivated pyridines often requires high temperatures (100-130 °C) to proceed.[7][9]

• Suggested Solutions:

  • Reagent Activation: Use commercially available sodium amide or prepare it fresh. If the reaction is sluggish, the addition of a catalytic amount of potassium tert-butoxide can sometimes improve performance.

  • Solvent and Temperature: Use a high-boiling inert solvent like xylene or toluene and ensure the reaction reaches the required temperature.[16]

Issue 2: Dimerization of the starting material is a major side reaction.

• Possible Cause:

  • Under certain conditions, especially with sterically hindered pyridines, the intermediate σ-adduct can lead to the formation of bipyridine dimers.[8]

• Suggested Solution:

  • Optimize Reaction Conditions: Lowering the reaction temperature (if possible) and ensuring efficient stirring can sometimes minimize dimerization. Using liquid ammonia as a solvent with potassium amide (KNH₂) is a milder alternative, though it may not be effective for less activated pyridines.[9]

Visualization of Key Processes

Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting common synthesis issues.

Caption: Buchwald-Hartwig Cycle and Side Reaction.

Analytical Data

Proper characterization is essential to confirm product identity and purity.

Table 1: Expected NMR Data for 6-Fluoro-4-methylpyridin-2-amine

Nucleus	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
¹H NMR
H-3	~6.0 - 6.2	d	JH-F ≈ 1-2
H-5	~6.3 - 6.5	s
NH₂	~4.4 - 4.7	br s
CH₃	~2.1 - 2.3	s
¹⁹F NMR	~(-65) - (-75)	s
¹³C NMR
C-2 (C-NH₂)	~158 - 160	d	JC-F ≈ 10-15
C-3	~98 - 100	d	JC-F ≈ 4-6
C-4 (C-CH₃)	~148 - 150	d	JC-F ≈ 10-15
C-5	~105 - 107	d	JC-F ≈ 4-6
C-6 (C-F)	~163 - 165	d	JC-F ≈ 230-240
CH₃	~20 - 22	s

Note: Shifts are approximate and can vary based on solvent and concentration. Data is extrapolated from similar structures and general principles of NMR spectroscopy. [17][18]

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination of 2,6-Difluoro-4-methylpyridine

This protocol is a representative example and should be optimized for specific laboratory conditions.

Materials:

• 2,6-Difluoro-4-methylpyridine

• Lithium bis(trimethylsilyl)amide (LHMDS), 1.0 M solution in THF

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk flask under an argon atmosphere, add Pd₂(dba)₃ (0.02 eq) and XPhos (0.04 eq).

• Add anhydrous toluene (5 mL per mmol of starting material).

• Add 2,6-difluoro-4-methylpyridine (1.0 eq).

• Stir the mixture for 10 minutes at room temperature.

• Cool the flask to 0 °C in an ice bath.

• Slowly add LHMDS (1.0 M in THF, 1.1 eq) dropwise over 20 minutes.

• Allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the title compound.

References

• . ACS Publications.

• . SciJournal.

• . National Institutes of Health (NIH).

• . Journal of the American Chemical Society.

• . ACS Publications.

• . Semantic Scholar.

• . ResearchGate.

• . ACS Publications.

• . Grokipedia.

• . Biosynth.

• . PubChem.

• . Wikipedia.

• . ResearchGate.

• . Wikipedia.

• . Benchchem.

• . Google Patents.

• . BLD Pharm.

• . Organic Chemistry Portal.

• . Chemistry Notes.

• . Scientific Update.

• . YouTube.

• . ACS Publications.

• . Chemistry LibreTexts.

• . Google Patents.

• . Google Patents.

• . Sigma-Aldrich.

• . ChemicalBook.

• . Google Patents.

• . Google Patents.

• . Royal Society of Chemistry.

• . Google Patents.

• . Benchchem.

• . ChemicalBook.

• . PubMed Central.

• . ResearchGate.

Sources

• 1. biosynth.com [biosynth.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. Research Progress on the Meta C-H Fluorination Reactions of Pyridines and Isoquinolines - Oreate AI Blog [oreateai.com]
• 5. researchgate.net [researchgate.net]
• 6. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 7. grokipedia.com [grokipedia.com]
• 8. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 9. scientificupdate.com [scientificupdate.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 12. semanticscholar.org [semanticscholar.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chemistnotes.com [chemistnotes.com]
• 17. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 4-Methylpyridin-2-amine(695-34-1) 1H NMR [m.chemicalbook.com]

Technical Support Center: Optimizing Reaction Conditions for 6-Fluoro-4-methylpyridin-2-amine

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 6-Fluoro-4-methylpyridin-2-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for optimizing synthetic routes involving this versatile building block. We will address common questions and troubleshoot specific experimental challenges, particularly in the context of modern cross-coupling reactions.

Section 1: Frequently Asked Questions (FAQs)

This section covers fundamental properties, reactivity principles, and general handling of 6-Fluoro-4-methylpyridin-2-amine.

Q1: What are the key structural features of 6-Fluoro-4-methylpyridin-2-amine and how do they influence its reactivity?

A1: The reactivity of 6-Fluoro-4-methylpyridin-2-amine is governed by the interplay of its three key functional components: the pyridine ring, the 2-amino group, and the 6-fluoro substituent.

• Pyridine Ring: As a heteroaromatic system, the pyridine ring is electron-deficient compared to benzene, which makes it susceptible to nucleophilic attack, especially when activated.

• 2-Amino Group: This is an electron-donating group that increases the electron density of the ring. However, its primary role in cross-coupling reactions is as a nucleophile. A significant challenge is its ability to act as a bidentate ligand, chelating to the metal catalyst (e.g., Palladium) and potentially inhibiting the catalytic cycle. This is often referred to as the "2-pyridyl problem".[1][2]

• 6-Fluoro Substituent: Fluorine is a highly electronegative atom, and its presence has several profound effects. It acts as a strong electron-withdrawing group via the inductive effect, which reduces the basicity of the pyridine nitrogen and the nucleophilicity of the 2-amino group.[3][4] While C-F bonds are generally strong, the electron-withdrawing nature of the pyridine ring can activate the 6-position for nucleophilic aromatic substitution (SNAr), although this typically requires harsh conditions compared to other halogens like chlorine or bromine.[5][6]

Q2: What are the recommended handling and storage conditions for this compound?

A2: Like many aminopyridines, 6-Fluoro-4-methylpyridin-2-amine is a solid that should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is classified as toxic if swallowed or in contact with skin and can cause skin and eye irritation.[7]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area. A refrigerator is a suitable storage location. Protect it from moisture and strong oxidizing agents.

Q3: Which cross-coupling reactions are most common for this substrate, and what is its primary role?

A3: The most common and direct application of 6-Fluoro-4-methylpyridin-2-amine in cross-coupling is as a nucleophile in Palladium-catalyzed Buchwald-Hartwig amination reactions.[8][9] This reaction forms a C-N bond between the amino group of your substrate and an aryl or heteroaryl halide/triflate, providing access to a wide range of N-aryl-2-aminopyridine derivatives. These structures are prevalent in medicinal chemistry.

Q4: How does the fluorine atom affect SNAr reactions at the 6-position?

A4: The rate of SNAr reactions on halo-heterocycles is significantly influenced by the halogen's ability to stabilize the intermediate Meisenheimer complex. Due to its high electronegativity, fluorine is exceptionally effective at stabilizing this intermediate, making fluoropyridines much more reactive in SNAr than their chloro- or bromo- counterparts.[6] For instance, the reaction of 2-fluoropyridine with sodium ethoxide is reportedly 320 times faster than that of 2-chloropyridine.[6] Therefore, while the C-F bond is strong, direct displacement of the fluoride with a strong nucleophile is a viable, though often challenging, synthetic strategy.

Section 2: Troubleshooting Guide for N-Arylation Reactions

The Buchwald-Hartwig amination is a powerful tool, but reactions involving 2-aminopyridines can be challenging. This guide addresses the most common failure modes.

Q1: My Buchwald-Hartwig N-arylation of 6-Fluoro-4-methylpyridin-2-amine is giving low to no yield. What are the likely causes and how can I fix it?

A1: This is a frequent issue stemming from the inherent properties of the substrate. The primary suspect is catalyst inhibition or deactivation.

Troubleshooting Workflow for Low-Yield N-Arylation

Caption: Decision tree for troubleshooting low-yield Buchwald-Hartwig reactions.

Q2: I'm observing significant hydrodehalogenation of my aryl halide partner. How can I minimize this side reaction?

A2: Hydrodehalogenation (replacement of the halide with hydrogen) is a common side reaction. It often occurs when the catalytic cycle is slow or when there are sources of protons in the reaction.

• Optimize Catalyst/Ligand: A more active catalyst system can accelerate the desired C-N coupling, outcompeting the hydrodehalogenation pathway. Ensure your chosen ligand is optimal for the specific aryl halide.

• Base Choice: Some bases can facilitate this side reaction. While strong bases are needed, ensure they are of high purity. The physical properties can also matter; grinding the base or adding an agent like Celite can prevent clumping and improve reaction consistency.[8]

• Amine Equivalents: Using a slight excess of the aminopyridine (e.g., 1.2-1.5 equivalents) can help ensure the oxidative addition product is trapped efficiently, minimizing side reactions.

Q3: The purification of my N-arylated product is challenging due to streaking on silica gel. What are the best practices?

A3: The basicity of the pyridine nitrogen in your product can lead to strong interactions with the acidic silica gel, causing streaking and poor separation.

• TLC Analysis: Before running a column, screen different solvent systems for TLC. Add a small amount of a basic modifier like triethylamine (Et₃N) or ammonia (e.g., 0.5-1% in your mobile phase) to neutralize the acidic sites on the silica and improve the peak shape.

• Alternative Stationary Phases: Consider using neutral or basic alumina instead of silica gel.

• Reverse-Phase Chromatography: For highly polar or basic compounds, reverse-phase chromatography (C18 silica) with a mobile phase like acetonitrile/water or methanol/water (often with a modifier like formic acid or TFA to protonate the amine and improve peak shape) can be very effective.[10]

• Purity Assessment: Use a combination of analytical techniques to confirm purity. For fluorinated compounds, ¹⁹F NMR is an exceptionally powerful tool, alongside the standard ¹H NMR, ¹³C NMR, and LC-MS, to identify fluorine-containing impurities.[10]

Section 3: Protocols and Data

General Protocol for Buchwald-Hartwig N-Arylation

This protocol provides a robust starting point for coupling 6-Fluoro-4-methylpyridin-2-amine with an aryl bromide. Optimization of temperature, time, and reagent ratios may be necessary.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 6-Fluoro-4-methylpyridin-2-amine (1.2 mmol, 1.2 equiv)

• Palladium Precatalyst (e.g., BrettPhos Pd G3, 0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv)

• Anhydrous, degassed toluene (5 mL)

• Oven-dried reaction vial with a magnetic stir bar and a PTFE-lined cap

Procedure:

• In an inert atmosphere (glovebox): To the reaction vial, add the palladium precatalyst, NaOtBu, 6-Fluoro-4-methylpyridin-2-amine, and the aryl bromide.

• Add the magnetic stir bar and the anhydrous, degassed toluene.

• Seal the vial tightly with the cap.

• Remove the vial from the glovebox and place it in a preheated heating block or oil bath set to 100-110 °C.

• Stir the reaction vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS by taking a small aliquot, quenching it with water, extracting with ethyl acetate, and analyzing the organic layer.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and quench carefully by adding a saturated aqueous solution of NH₄Cl (10 mL).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography as determined by your troubleshooting analysis (e.g., silica gel with 1% Et₃N in a hexanes/ethyl acetate gradient).

Table 1: Comparative Catalyst System Performance for N-Arylation of Challenging Amines

The following table summarizes typical conditions and expected outcomes for the N-arylation of challenging amine substrates, providing a basis for catalyst selection.

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Typical Yield Range	Key Advantages
System 1: Modern Precatalyst	BrettPhos (in G3 precatalyst)	NaOtBu / LHMDS	Toluene / Dioxane	100-110	75-95%	High efficiency, broad scope, reliable for heteroaryl amines.[2][8]
System 2: Pd(II) Source	RuPhos	K₃PO₄ / Cs₂CO₃	t-Amyl alcohol	110	60-90%	Good for base-sensitive substrates; RuPhos is excellent for secondary amines.
System 3: Traditional System	Xantphos	Cs₂CO₃	Dioxane	110	40-80%	Wider bite angle can be beneficial, but often less active for 2-aminopyridines.[11]
System 4: Copper-Catalyzed	(various)	K₂CO₃ / K₃PO₄	DMF / DMSO	120-140	Variable	Ullmann Condensation. Lower cost, but requires higher temperatures and can have a narrower scope.

References

• Zheng, Y., et al. (2014). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry. Available at: [Link]

• Camarero, C., et al. (2022). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Omega. Available at: [Link]

• Tew, D. P., et al. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Omega. Available at: [Link]

• Michalska, D., et al. (2020). Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. Physical Chemistry Chemical Physics. Available at: [Link]

• Chambers, R. D., et al. (2019). Reactions involving substituted perfluoropyridines that Chambers and co-workers claim cannot be explained by the Meisenheimer model. ResearchGate. Available at: [Link]

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Available at: [Link]

• Ball, N. D., & Sanford, M. S. (2014). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. The Journal of Organic Chemistry. Available at: [Link]

• Mahdavi, M., et al. (2021). Ullmann‐Goldberg and Buchwald‐Hartwig C−N Cross Couplings: Synthetic Methods to Pharmaceutically Potential N‐Heterocycles. ChemistrySelect. Available at: [Link]

• Perez, F., & Minatti, A. (2011). Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines. Organic Letters. Available at: [Link]

• da Silva, A. B., et al. (2024). Efficient Synthesis of 6-Arylaminoflavones via Buchwald-Hartwig Amination and Its Anti-Tumor Investigation. Preprints.org. Available at: [Link]

Sources

• 1. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. jubilantingrevia.com [jubilantingrevia.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. preprints.org [preprints.org]

6-Fluoro-4-methylpyridin-2-amine stability and degradation issues

Technical Support Center: 6-Fluoro-4-methylpyridin-2-amine

Welcome to the technical support guide for 6-Fluoro-4-methylpyridin-2-amine. This resource is designed for researchers, chemists, and drug development professionals to address common questions and challenges related to the stability and handling of this compound. Our goal is to provide not just procedural steps, but also the underlying chemical principles to empower you to make informed decisions in your experiments.

Part 1: Frequently Asked Questions on Handling & Storage

This section addresses the most common inquiries regarding the day-to-day handling and storage of 6-Fluoro-4-methylpyridin-2-amine. Proper storage is the first and most critical step in preventing degradation.

Q1: What are the ideal storage conditions for solid 6-Fluoro-4-methylpyridin-2-amine?

A1: For long-term stability, the solid compound should be stored in a tightly sealed container in a refrigerator, protected from light and moisture. Many aminopyridine compounds are known to be hygroscopic and can oxidize over time, a process accelerated by heat and light.[1][2] Therefore, we recommend storing the vial inside a desiccator under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to air and humidity.

Q2: My solid 6-Fluoro-4-methylpyridin-2-amine has developed a slight yellow or brownish tint. What does this signify and is it still usable?

A2: A change in color from white/off-white to yellow or brown is a common visual indicator of degradation, most likely due to oxidation.[1] While the compound may still be largely intact, the presence of colored impurities signifies a drop in purity. Before using the material in a sensitive application, its purity must be re-assessed using an analytical technique like HPLC or LC-MS. For high-stakes experiments, using a fresh, un-discolored lot is advisable.

Q3: What solvents are recommended for preparing stock solutions, and what is their typical stability?

A3: For preparing stock solutions, high-purity, anhydrous aprotic solvents such as DMSO, DMF, or acetonitrile are generally suitable. The stability of the compound in solution is lower than in its solid state. We recommend preparing fresh solutions for immediate use. If storage is necessary, aliquot the solution into single-use vials, purge with inert gas, and store at -20°C or -80°C for short to medium-term periods. Avoid repeated freeze-thaw cycles, as this can introduce moisture and accelerate degradation.

Q4: Is 6-Fluoro-4-methylpyridin-2-amine sensitive to acidic or basic conditions?

A4: Yes. Aminopyridines possess two basic centers: the exocyclic amino group and the pyridine ring nitrogen.[3][4] The stability of the molecule can be compromised under strong acidic or basic conditions, which can catalyze hydrolysis or other degradation reactions. When used in reactions, ensure the pH is controlled. If your protocol involves exposure to strong acids or bases, it should be as brief as possible and preferably at low temperatures.

Part 2: Troubleshooting Common Degradation Issues

This section provides a structured approach to identifying and resolving specific problems encountered during experimentation that may be linked to compound instability.

Q5: I am observing an unknown peak with a higher retention time in my HPLC chromatogram. Could this be a degradation product?

A5: It is highly probable. Degradation products, particularly those formed via oxidation or dimerization, are often less polar than the parent compound, leading to longer retention times on a reverse-phase HPLC column. A common degradation pathway for aminopyridines is the formation of N-oxides, which would alter the polarity and chromatographic behavior.[5] To confirm, we recommend analyzing the sample by LC-MS to obtain the mass of the unknown peak. An increase of 16 amu (atomic mass units) over the parent compound (C₆H₇FN₂, MW: 126.13 g/mol ) would strongly suggest the formation of an N-oxide.[6]

Q6: My reaction yields are inconsistent, even when using the same protocol. Could the stability of 6-Fluoro-4-methylpyridin-2-amine be the culprit?

A6: Absolutely. Inconsistent yields are a classic symptom of using a reagent with variable purity. If the compound has degraded in storage, the actual molar amount of active starting material in your reaction will be lower than calculated, leading to reduced yields.

Workflow for Investigating Purity Issues

To systematically diagnose this issue, follow the workflow below.

Caption: Workflow for troubleshooting purity-related issues.

Part 3: Mechanistic Insights into Degradation

Understanding the potential chemical transformations of 6-Fluoro-4-methylpyridin-2-amine is key to preventing them. The electronic properties of the substituted pyridine ring dictate its reactivity.

Q7: What are the most likely chemical degradation pathways for this molecule?

A7: Based on the structure and data from related aminopyridines, the primary degradation pathways are oxidative and photolytic.

• Oxidative Degradation: The presence of two nitrogen atoms with lone pairs of electrons makes them susceptible to oxidation.[5] This can occur at the more basic ring nitrogen or the exocyclic amino group. Atmospheric oxygen can be sufficient to initiate this process, especially in the presence of light or trace metal catalysts. The likely products are N-oxides or nitro derivatives under stronger oxidative stress.[5]

• Photodegradation: Aromatic heterocyclic compounds can absorb UV light, leading to electronically excited states that can undergo various reactions, including ring cleavage or reaction with solvents and oxygen.[7] Fluoro-substituted aromatics, in particular, can be susceptible to photolytic dehalogenation or other complex transformations.

• Thermal Degradation: While generally more stable than many other organic molecules, high temperatures can promote polymerization or decomposition, especially under non-inert conditions.[8][9]

Conceptual Degradation Pathways

The following diagram illustrates the potential transformations the parent molecule may undergo.

Caption: Potential degradation pathways for the title compound.

Part 4: Experimental Protocols for Stability Assessment

To empower users to validate the stability of their own samples, we provide the following standardized protocols.

Protocol 1: Standardized HPLC Purity Assessment

This method provides a baseline for assessing the purity of 6-Fluoro-4-methylpyridin-2-amine.

• Sample Preparation: Accurately weigh and dissolve the compound in acetonitrile or methanol to a final concentration of ~1 mg/mL.

• HPLC System & Column: Use a standard reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Solvent B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient Elution:

  • Start with 5% Solvent B for 2 minutes.

  • Ramp to 95% Solvent B over 15 minutes.

  • Hold at 95% Solvent B for 3 minutes.

  • Return to 5% Solvent B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 254 nm or a Diode Array Detector (DAD) to monitor multiple wavelengths.

• Analysis: Integrate the peak areas. Purity is calculated as the area of the main peak divided by the total area of all peaks.

Protocol 2: Forced Degradation (Stress Testing) Study

This protocol, based on ICH guidelines, helps determine the compound's intrinsic stability by subjecting it to accelerated degradation conditions.[7][10]

Objective: To intentionally degrade the sample to ~5-20% to identify potential degradation products and test the stability-indicating power of the analytical method.

Stress Condition	Methodology	Rationale
Acid Hydrolysis	Dissolve compound in 0.1 M HCl. Incubate at 60°C for 24-48 hours. Neutralize before injection.	Simulates exposure to acidic environments.
Base Hydrolysis	Dissolve compound in 0.1 M NaOH. Incubate at 60°C for 24-48 hours. Neutralize before injection.	Simulates exposure to alkaline environments.
Oxidation	Dissolve compound in a solution of 3% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light, for 24 hours.	Tests susceptibility to oxidative degradation.[5]
Thermal Stress	Store the solid compound in an oven at 80°C for 48 hours.[10]	Evaluates stability at elevated temperatures.
Photolytic Stress	Expose a solution of the compound (in quartz cuvette) to a photostability chamber with a light source (e.g., Xenon lamp) as per ICH Q1B guidelines.	Determines sensitivity to light-induced degradation.[7]

Procedure for Each Condition:

• Prepare a ~1 mg/mL solution of the compound under the specified stress condition.

• Prepare a control sample in the same solvent without the stressor (e.g., H₂O₂).

• After the incubation period, dilute the samples and analyze using the HPLC method from Protocol 1.

• Compare the chromatograms of the stressed samples to the control to identify new peaks (degradants) and loss of the parent peak.

References

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. (2021). American Journal of Heterocyclic Chemistry. [Link]

• Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products. (n.d.). PubMed. [Link]

• 2-Amino-6-methylpyridine - Safety Data Sheet. (2025). Alfa Aesar. [Link]

• 2-Amino-4-methylpyridine - Safety Data Sheet. (n.d.). Chemwatch. [Link]

• STUDIES OF FLUORINATED PYRIMIDINES. XVIII. THE DEGRADATION OF 5-FLUORO-2'-DEOXYURIDINE AND RELATED COMPOUNDS BY NUCLEOSIDE PHOSPHORYLASE. (1963). PubMed. [Link]

• Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules. (n.d.). PubMed. [Link]

• Studies of Fluorinated Pyrimidines. XVIII. The Degradation of 5-Fluoro-2'-deoxyuridine and Related Compounds by Nucleoside Phosphorylase. (1963). ACS Publications. [Link]

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. (2021). SciencePG. [Link]

• Studies on fluorinated pyrimidines. IX. The degradation of 5-fluorouracil-6-C14. (1960). PubMed. [Link]

• Forced Degradation Studies. (2016). MedCrave online. [Link]

• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013). Asian Journal of Research in Chemistry. [Link]

• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase. (n.d.). Europe PMC. [Link]

• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. (n.d.). NIH National Center for Biotechnology Information. [Link]

• 6-fluoro-4-methyl-N-phenylpyridin-2-amine. (n.d.). PubChem. [Link]

• Thermal Degradation of Aqueous Amines Used for Carbon Dioxide Capture. (n.d.). ResearchGate. [Link]

• Emissions and formation of degradation products in amine- based carbon capture plants. (n.d.). FORCE Technology. [Link]

• Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. (n.d.). Applied and Environmental Microbiology. [Link]

• Degradation studies of amines and alkanolamines during CO2 absorption and stripping system. (n.d.). ResearchGate. [Link]

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• 5. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Troubleshooting guide for 6-Fluoro-4-methylpyridin-2-amine reactions

An advanced technical support guide for researchers, scientists, and drug development professionals working with 6-Fluoro-4-methylpyridin-2-amine.

Technical Support Center: 6-Fluoro-4-methylpyridin-2-amine

Welcome to the technical support center for 6-Fluoro-4-methylpyridin-2-amine. This guide is designed to provide practical, field-tested insights into the common reactions and potential challenges encountered when working with this versatile fluorinated building block. The content is structured to address specific issues in a direct question-and-answer format, moving from general handling and reactivity principles to in-depth troubleshooting for specific reaction classes.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties, reactivity, and handling of 6-Fluoro-4-methylpyridin-2-amine.

Q1: What are the key physicochemical properties and safety considerations for 6-Fluoro-4-methylpyridin-2-amine?

A1: 6-Fluoro-4-methylpyridin-2-amine is a solid with a molecular weight of 126.13 g/mol [1]. It has a reported melting point between 40-44 °C and a boiling point of 208-209 °C[2]. Understanding its properties is crucial for safe handling and experimental design.

Safety and Handling:

• Toxicity: This compound is classified as toxic if swallowed and fatal in contact with skin[2]. It also causes skin and serious eye irritation and may cause respiratory irritation[2][3].

• Personal Protective Equipment (PPE): Always use appropriate PPE, including a lab coat, chemical-resistant gloves, and safety goggles approved under standards like NIOSH (US) or EN 166(EU)[2][3][4]. Work should be conducted in a well-ventilated chemical fume hood[5].

• Fire Hazards: The compound is combustible and can form explosive mixtures with air upon intense heating[2].

• Storage: Store in a tightly closed container in a dry, well-ventilated place. The material can be air-sensitive[5].

Property	Value	Source
Molecular Formula	C₆H₇FN₂	[1]
Molecular Weight	126.13 g/mol	[1]
Melting Point	40 - 44 °C	[2]
Boiling Point	208 - 209 °C	[2]
CAS Number	1393557-04-4	[1]

Q2: How does the fluorine substituent at the C6 position influence the reactivity of the pyridine ring?

A2: The fluorine atom at the C6 position is a powerful modulator of the pyridine ring's electronic properties. Its primary influence stems from its strong electron-withdrawing nature, which has two major consequences:

• Activation towards Nucleophilic Aromatic Substitution (SNAr): The fluorine atom, being highly electronegative, significantly lowers the electron density of the pyridine ring, particularly at the carbon atom to which it is attached (C6). This makes the C6 position highly electrophilic and susceptible to attack by nucleophiles. The pyridine nitrogen further stabilizes the negatively charged intermediate (Meisenheimer complex) formed during the reaction, making the SNAr pathway highly favorable.[6][7]

• Excellent Leaving Group: In the context of SNAr, fluoride is an excellent leaving group. The rate-determining step is typically the initial nucleophilic attack, which is accelerated by the electronegativity of fluorine.[7][8] The subsequent elimination of the fluoride ion to restore aromaticity is generally a rapid process.[6]

Q3: What are the primary applications and reaction types for 6-Fluoro-4-methylpyridin-2-amine?

A3: This compound is a valuable building block in medicinal chemistry, often used to synthesize more complex molecules with potential biological activity.[9][10] Its functional groups allow for a variety of subsequent transformations:

• Nucleophilic Aromatic Substitution (SNAr): The C6-fluoro group can be readily displaced by a wide range of nucleophiles (O-, N-, S-, and C-based) to introduce diverse functionalities.[6][11]

• Buchwald-Hartwig Amination: The 2-amino group can be coupled with aryl or heteroaryl halides in a palladium-catalyzed reaction to form diarylamine structures.[12][13]

• Suzuki-Miyaura Coupling: While direct C-F activation is challenging, the molecule can be functionalized with a better leaving group (e.g., bromine or triflate) at other positions to participate in Suzuki couplings for C-C bond formation. Alternatively, derivatives of this compound, such as 2-amino-5-bromo-4-methylpyridine, are excellent substrates for Suzuki reactions.[14][15]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during common synthetic transformations.

Section 1: Nucleophilic Aromatic Substitution (SNAr) Reactions

The displacement of the C6-fluorine is one of the most common reactions for this substrate.

A simplified SNAr mechanism on the pyridine ring.

Problem: My SNAr reaction is sluggish, incomplete, or fails entirely.

Causality & Solution:

Several factors can impede an SNAr reaction. A systematic approach to troubleshooting is essential.

• Insufficient Nucleophilicity: The attacking species may not be a strong enough nucleophile.

  • Solution: If using an alcohol or amine, ensure a sufficiently strong base is present to deprotonate it in situ, generating the more potent alkoxide or amide. For weak bases like K₂CO₃, consider switching to stronger, non-nucleophilic bases like NaH, KHMDS, or DBU.

• Inappropriate Solvent: The solvent plays a critical role in stabilizing intermediates and solvating reagents.

  • Solution: Polar aprotic solvents are ideal for SNAr reactions as they solvate the cation of the base but leave the nucleophile relatively "bare" and reactive.[16] If your reaction is slow in THF or Dioxane, switch to a more polar solvent like DMF or DMSO. Ensure the solvent is anhydrous, as water can hydrolyze the starting material or quench the nucleophile.

• Low Temperature: While many SNAr reactions on activated fluoropyridines are facile, some require thermal energy to overcome the activation barrier.

  • Solution: Gradually increase the reaction temperature. Start from room temperature and incrementally heat to 60 °C, 80 °C, and then to the boiling point of the solvent if necessary, while monitoring for decomposition by TLC or LC-MS.

Troubleshooting SNAr Reactions: Parameter Optimization

Parameter	Common Issue	Recommended Action	Rationale
Solvent	Low reactivity in THF or Toluene.	Switch to DMF or DMSO.	Polar aprotic solvents enhance nucleophile reactivity and can better solvate the Meisenheimer intermediate.[16]
Base	Incomplete deprotonation of nucleophile (e.g., with K₂CO₃).	Use a stronger base like NaH, KOtBu, or LiHMDS.	Ensures complete formation of the active nucleophile, driving the reaction forward.
Temperature	Reaction stalls at room temperature.	Increase temperature incrementally to 60-120 °C.	Provides the necessary activation energy for the rate-determining nucleophilic attack.
Moisture	Presence of water in reagents or solvent.	Use anhydrous solvents and oven-dried glassware.	Water can compete as a nucleophile or protonate the active nucleophile, reducing its effectiveness.[17]

Section 2: Buchwald-Hartwig Amination

This reaction couples the 2-amino group with an aryl/heteroaryl halide.

Problem: I am observing low yields or significant side products in my Buchwald-Hartwig amination.

Causality & Solution:

The success of a Buchwald-Hartwig amination hinges on the delicate balance of the catalytic cycle. Aminopyridines can be challenging substrates due to their potential to act as bidentate ligands, poisoning the palladium catalyst.

Troubleshooting workflow for Buchwald-Hartwig amination.

• Inappropriate Catalyst/Ligand Combination: This is the most common failure point. The ligand's electronic and steric properties are critical for facilitating oxidative addition and reductive elimination.[13]

  • Solution: For electron-rich, potentially coordinating substrates like aminopyridines, bulky, electron-rich biarylphosphine ligands are often required.[13] If a simple ligand like PPh₃ fails, screen a panel of established Buchwald ligands.

• Incorrect Base: The base must be strong enough to deprotonate the amine but not so harsh that it causes substrate decomposition or unwanted side reactions.

  • Solution: Sodium tert-butoxide (NaOtBu) is a common and effective choice.[18] However, for substrates sensitive to strong bases, potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be milder and more effective alternatives.[15]

• Catalyst Inhibition: The 2-amino group and the pyridine nitrogen can chelate the palladium center, leading to an inactive catalyst.

  • Solution: Employing bulky ligands like XPhos or SPhos can sterically disfavor this bidentate binding, keeping the catalyst active in the cycle.[13][19]

Suggested Screening Conditions for Buchwald-Hartwig Amination

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Rationale
Pd₂(dba)₃ (1-2)	XPhos (2-4)	NaOtBu (1.4)	Toluene	100	A robust, general-purpose system for challenging substrates.[19]
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	1,4-Dioxane	110	A milder base can prevent decomposition of sensitive functional groups.
PdCl₂(dppf) (5)	(none)	Cs₂CO₃ (2.0)	DMF	100	An integrated catalyst-ligand complex that is sometimes effective.

Experimental Protocols

Protocol 1: General Procedure for SNAr with a Phenol Nucleophile

This protocol describes the displacement of the 6-fluoro group with a generic phenol.

• Reagent Preparation: To an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the desired phenol (1.1 equivalents) and anhydrous DMF (approx. 0.2 M relative to the limiting reagent).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise. Allow the mixture to stir at 0 °C for 20 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases.

• Addition of Substrate: Add 6-Fluoro-4-methylpyridin-2-amine (1.0 equivalent) to the flask.

• Reaction: Heat the reaction mixture to 80 °C. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl). Dilute with water and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography.[20]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol provides a starting point for coupling 6-Fluoro-4-methylpyridin-2-amine with an aryl bromide.

• Reaction Setup: In a glovebox, add the aryl bromide (1.0 equivalent), 6-Fluoro-4-methylpyridin-2-amine (1.2 equivalents), sodium tert-butoxide (1.4 equivalents), Pd₂(dba)₃ (0.02 equivalents), and XPhos (0.04 equivalents) to an oven-dried vial or Schlenk tube.[19]

• Solvent Addition: Remove the vial from the glovebox and add anhydrous, deoxygenated toluene (approx. 0.1 M).

• Reaction: Seal the vessel and heat the mixture to 100 °C with vigorous stirring. Monitor the reaction for the consumption of the aryl bromide by GC-MS or LC-MS. Reactions are typically complete within 4-24 hours.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst.

• Purification: Concentrate the filtrate and purify the resulting crude material by flash column chromatography to isolate the desired N-aryl product.

References

• Troubleshooting guide for the fluorination of pyridinyl ethanone. (n.d.). BenchChem.
• Technical Support Center: Optimizing Reaction Conditions for Fluorination of Pyridines. (n.d.). BenchChem.
• Reactions involving substituted perfluoropyridines that Chambers and co-workers claim cannot be explained by the Meisenheimer model. (n.d.). ResearchGate.
• Application Notes and Protocols for the Purification of Fluorinated Pyrazinone Compounds. (n.d.). BenchChem.
• A75706 - SAFETY DATA SHEET. (2025).
• Technical Support Center: Stability of Fluorinated Pyridines in Solution. (n.d.). BenchChem.
• 6-fluoro-4-methyl-N-phenylpyridin-2-amine | C12H11FN2 | CID 90103087. (n.d.). PubChem.
• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). (n.d.). Journal of Medicinal Chemistry.
• Buchwald–Hartwig amination. (n.d.). Wikipedia.
• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl). (n.d.). ACS Publications.
• Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions on 2-Ethyl-5-fluoropyridine. (n.d.). BenchChem.
• 4-Methylpyridin-2-amine Safety Data Sheet. (n.d.).
• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. (n.d.). PMC - NIH.
• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. (n.d.). NIH.
• Application Notes and Protocols for Buchwald- Hartwig Amination of 4,6-difluoro-N - (n.d.). BenchChem.
• 6-Fluoro-4-methylpyridin-2-amine | 1393557-04-4. (n.d.). Biosynth.
• Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction. (2013). PubMed.
• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025). YouTube.
• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. (n.d.). NIH.
• Nucleophilic aromatic substitution. (n.d.). Wikipedia.
• 2-Amino-6-Methylpyridine CAS No 1824-81-3 MATERIAL SAFETY DATA SHEET. (n.d.). CDH Fine Chemical.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine. (2017). PMC - NIH.
• 2-Fluoro-4-methylpyridine SDS, 461-87-0 Safety Data Sheets. (n.d.). ECHEMI.
• A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine. (n.d.). BenchChem.

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. echemi.com [echemi.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 8. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. youtube.com [youtube.com]
• 14. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 6-Fluoro-4-methylpyridin-2-amine

Welcome to the technical support center for the synthesis of 6-Fluoro-4-methylpyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the production of this key intermediate. Below, you will find a series of frequently asked questions and troubleshooting guides structured to provide not just solutions, but also a deeper understanding of the underlying chemical principles to ensure the highest purity of your final product.

I. Understanding the Synthetic Landscape

The most common and scalable synthetic route to 6-Fluoro-4-methylpyridin-2-amine initiates from 2,6-dichloro-4-methylpyridine. The synthesis proceeds in two key steps: a selective nucleophilic aromatic substitution (SNAr) with ammonia to yield the intermediate 2-amino-6-chloro-4-methylpyridine, followed by a halogen exchange (Halex) reaction to introduce the fluorine atom.

Figure 1: General synthetic scheme for 6-Fluoro-4-methylpyridin-2-amine.

This seemingly straightforward process can be fraught with challenges leading to various impurities. This guide will address these issues systematically.

II. Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: I am observing the presence of unreacted 2,6-dichloro-4-methylpyridine in my final product. What are the likely causes and how can I mitigate this?

A1: Cause and Mitigation of Unreacted Starting Material

The presence of unreacted 2,6-dichloro-4-methylpyridine is a common issue that typically points to incomplete amination in the first step.

Causality:

The nucleophilic aromatic substitution of a chlorine atom with ammonia is the rate-determining step. The pyridine ring, while activated to nucleophilic attack at the 2 and 6 positions, still requires significant energy to overcome the activation barrier. Insufficient reaction time, temperature, or ammonia concentration can lead to an incomplete reaction.

Troubleshooting and Prevention:

• Reaction Conditions: Ensure the reaction temperature is maintained between 120-140 °C. Monitor the reaction progress using an appropriate analytical technique such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Reagent Stoichiometry: An excess of aqueous ammonia is crucial to drive the reaction to completion. A 5-10 fold molar excess is recommended.

• Mixing: Ensure efficient stirring to overcome mass transfer limitations, especially in a biphasic system.

Parameter	Recommended Range	Impact on Purity
Temperature	120 - 140 °C	Too low: incomplete reaction. Too high: potential for side reactions.
Time	12 - 24 hours	Monitor for completion to avoid degradation.
NH3 (aq) conc.	25-30%	Higher concentration drives the reaction forward.

Analytical Detection:

Unreacted 2,6-dichloro-4-methylpyridine can be readily detected by GC-MS, where it will exhibit a characteristic isotopic pattern for two chlorine atoms, or by HPLC with a UV detector.

Q2: My product is contaminated with the intermediate, 2-amino-6-chloro-4-methylpyridine. How can I ensure complete conversion in the halogen exchange step?

A2: Addressing Incomplete Halogen Exchange

The persistence of the chloro-intermediate indicates an incomplete Halex reaction.

Causality:

The Halex reaction is an equilibrium-driven process. The efficiency of the fluoride source and the removal of the chloride byproduct are critical. The choice of solvent is also paramount as it needs to solubilize the fluoride salt and the organic substrate at high temperatures.

Troubleshooting and Prevention:

• Fluoride Source: Spray-dried potassium fluoride is highly recommended due to its high surface area and reactivity. Ensure it is anhydrous, as water can hydrolyze the product.

• Phase Transfer Catalyst: The use of a phase transfer catalyst, such as tetrabutylammonium bromide (TBAB), can enhance the solubility and nucleophilicity of the fluoride ion in the organic phase.

• Solvent: Sulfolane is an excellent solvent for this reaction due to its high boiling point and ability to dissolve both the organic substrate and the inorganic fluoride salt.

• Temperature: High temperatures (200-220 °C) are necessary to drive the reaction.

Experimental Protocol for Halogen Exchange:

• To a solution of 2-amino-6-chloro-4-methylpyridine in sulfolane, add anhydrous spray-dried potassium fluoride (2-3 equivalents) and a catalytic amount of TBAB (0.05 equivalents).

• Heat the mixture to 200-220 °C under a nitrogen atmosphere.

• Monitor the reaction progress by GC or HPLC until the starting material is consumed (typically 8-12 hours).

• Cool the reaction mixture and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Q3: I have identified 2,6-diamino-4-methylpyridine as an impurity. How is this forming and how can I prevent it?

A3: Preventing Over-Amination

The formation of the diamino byproduct is a result of the second chlorine atom undergoing nucleophilic substitution with ammonia.

Causality:

While the first amination deactivates the pyridine ring slightly towards further nucleophilic attack, under forcing conditions (high temperature and prolonged reaction time), the second substitution can occur.

Troubleshooting and Prevention:

• Control of Reaction Time and Temperature: Careful monitoring of the first amination step is crucial. Stop the reaction as soon as the starting 2,6-dichloro-4-methylpyridine is consumed.

• Ammonia Concentration: While an excess of ammonia is needed, an extremely large excess can favor the formation of the diamino product.

Figure 2: Formation of the diamino impurity.

Q4: An impurity with a mass corresponding to 6-hydroxy-4-methylpyridin-2-amine is present. What is the source of this impurity?

A4: Understanding the Formation of the Hydroxy Impurity

This impurity, more accurately named 6-amino-4-methylpyridin-2(1H)-one, arises from the hydrolysis of the product.

Causality:

Fluoropyridines, particularly those with electron-donating groups like an amino group, can be susceptible to hydrolysis, especially at elevated temperatures and in the presence of water. The fluoride is a good leaving group, and water or hydroxide ions can act as nucleophiles. This is particularly relevant during the Halex reaction if the potassium fluoride is not completely anhydrous or during aqueous work-up at elevated temperatures.

Troubleshooting and Prevention:

• Anhydrous Conditions: Ensure all reagents and solvents for the Halex reaction are scrupulously dried.

• Work-up Conditions: Conduct the aqueous work-up at room temperature or below to minimize hydrolysis.

• pH Control: During work-up, maintain a neutral or slightly basic pH to avoid acid-catalyzed hydrolysis.

III. Analytical Characterization of Impurities

A robust analytical method is essential for identifying and quantifying impurities. A combination of HPLC and GC-MS is recommended.

Impurity	Expected Retention Time (Relative)	Key Mass Spec Fragments (m/z)
2,6-dichloro-4-methylpyridine	Early eluting (GC)	161, 126, 91
2-amino-6-chloro-4-methylpyridine	Intermediate	142, 107, 78
6-Fluoro-4-methylpyridin-2-amine	Product Peak	126, 99, 79
2,6-diamino-4-methylpyridine	Late eluting (HPLC)	123, 108, 80
6-amino-4-methylpyridin-2(1H)-one	Polar (HPLC)	124, 96, 67

IV. Purification Strategies

For the removal of the identified impurities, column chromatography on silica gel is generally effective. A gradient elution system of ethyl acetate in hexanes is a good starting point. For the more polar impurities like the diamino and hydroxy byproducts, a higher percentage of a more polar solvent like methanol may be required.

V. References

• O'Reilly, B. D., & Atack, J. R. (2014). Nucleophilic Aromatic Substitution. In Organic Reaction Mechanisms 2012 (pp. 267-293). John Wiley & Sons, Ltd. [Link]

• Schlosser, M., & Bobbio, C. (2002). The Halex Reaction. In Organometallics in Synthesis (pp. 1-178). John Wiley & Sons, Ltd. [Link]

• U.S. Patent No. 8,981,093. (2015). Process for the preparation of 2-amino-6-fluoropyridine derivatives.

Technical Support Center: Catalyst Selection for 6-Fluoro-4-methylpyridin-2-amine Reactions

Welcome to the technical support center for reactions involving 6-Fluoro-4-methylpyridin-2-amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of catalyst selection for this challenging substrate. We will explore the inherent reactivity of this molecule and provide detailed, field-proven troubleshooting guides for common cross-coupling reactions.

Understanding the Substrate: 6-Fluoro-4-methylpyridin-2-amine

6-Fluoro-4-methylpyridin-2-amine is a valuable building block, but its structure presents several challenges in transition metal-catalyzed reactions, particularly palladium-catalyzed cross-couplings. Understanding these issues is the first step toward successful catalyst selection and reaction optimization.

The primary difficulties arise from:

• Catalyst Inhibition/Poisoning: The substrate contains two Lewis basic nitrogen atoms—the pyridine ring nitrogen and the 2-amino group. Both can coordinate strongly to the palladium catalyst, inhibiting its activity or leading to complete deactivation.[1][2][3] This is a well-documented issue for 2-aminopyridine derivatives.[4][5]

• Electronic Effects: The fluorine atom is strongly electron-withdrawing, which can decrease the electron density of the pyridine ring. This can make certain steps in the catalytic cycle, like oxidative addition, more challenging compared to non-fluorinated analogues.[6]

• Steric Hindrance: The 4-methyl group, while not exceptionally large, can influence the approach of bulky ligands and coupling partners, affecting reaction rates.[7]

Caption: Key Structural Challenges of the Substrate.

Troubleshooting Guide 1: Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura reaction is a powerful tool for creating C-C bonds. However, with substrates like 6-Fluoro-4-methylpyridin-2-amine, success is highly dependent on the catalyst system.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction with 6-Fluoro-4-methylpyridin-2-amine (as the halide partner) is failing or showing very low conversion. What are the most common reasons?

A1: Failure in this specific coupling is often due to a combination of factors directly related to the substrate's structure:

• Catalyst Poisoning: This is the most probable cause. The pyridine and amino nitrogens act as strong ligands for the palladium center, forming stable, inactive complexes that prevent the catalytic cycle from proceeding.[1][2] Standard catalysts like Pd(PPh₃)₄ may be particularly susceptible.[1]

• Inactive Catalyst System: The C-F bond is generally unreactive in Suzuki couplings. If you are attempting to couple at the fluorine position, this is unlikely to work under standard conditions. Assuming you have a bromo or iodo-substituted version of the molecule, the electron-deficient nature of the ring can slow the oxidative addition step, requiring a more active, electron-rich catalyst system.[1]

• Inappropriate Base/Solvent Combination: The choice of base is critical. A base that is too weak may not facilitate the transmetalation step effectively. Conversely, some strong bases can promote side reactions. The solvent must be able to dissolve all components and be stable at the required reaction temperature.

Q2: What is the best initial catalyst system to screen for the Suzuki coupling of a halogenated 6-Fluoro-4-methylpyridin-2-amine?

A2: For challenging, electron-rich, and potentially coordinating substrates, it is crucial to use catalyst systems with bulky, electron-rich phosphine ligands. These ligands help to shield the palladium center from the substrate's inhibitory nitrogen atoms and accelerate the rate-limiting oxidative addition and reductive elimination steps.[8] A screening approach is highly recommended.

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling Screening

System	Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Rationale
A	Pd₂(dba)₃ (2-4)	SPhos (4-8)	K₃PO₄ (2.0)	Toluene/H₂O (10:1)	100-110	SPhos is a bulky biaryl phosphine ligand effective for heteroaryl couplings.[1][8]
B	Pd(OAc)₂ (2-4)	XPhos (4-8)	K₂CO₃ (2.0)	1,4-Dioxane/H₂O (4:1)	100	XPhos is another robust ligand, often successful when others fail.[8][9]
C	Pd(dppf)Cl₂ (5)	(integral)	Cs₂CO₃ (2.0)	DMF	90-100	A reliable, commercially available precatalyst often used for heteroaryl substrates.[8]
D	Pd(PPh₃)₄ (5)	(integral)	K₃PO₄ (2.0)	1,4-Dioxane/H₂O (4:1)	85-95	A traditional catalyst; serves as a good baseline for comparison.[10]

Q3: I'm observing significant formation of a dehalogenated starting material and/or homocoupling of my boronic acid. How can I prevent these side reactions?

A3: These side reactions point to specific mechanistic issues:

• Dehalogenation: This occurs when the palladium catalyst reacts with a hydride source (e.g., solvent, base, or water) leading to reductive elimination of the arene. To minimize this, ensure your reaction is performed under a strictly inert atmosphere (Argon or Nitrogen) and use thoroughly degassed solvents.[1]

• Homocoupling (e.g., Biphenyl formation): This is often caused by the presence of oxygen, which can lead to the oxidative coupling of the boronic acid.[1] Again, maintaining a rigorous inert atmosphere and using degassed solvents is critical. Using a direct Pd(0) source like Pd₂(dba)₃ can sometimes be beneficial over Pd(II) precatalysts that require in-situ reduction.

Experimental Protocol: General Procedure for Suzuki-Miyaura Catalyst Screening

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the halo-6-fluoro-4-methylpyridin-2-amine (1.0 eq), the arylboronic acid (1.2-1.5 eq), and the selected base (e.g., K₃PO₄, 2.0 eq).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere: Seal the vial with a PTFE-lined cap. Evacuate and backfill the vial with argon or nitrogen three times.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1) via syringe. The final concentration should typically be between 0.1 M and 0.5 M with respect to the limiting reagent.

• Reaction: Place the vial in a preheated heating block or oil bath and stir vigorously at the desired temperature (e.g., 85-100 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., 1h, 4h, 12h).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Troubleshooting Guide 2: Buchwald-Hartwig Amination (C-N Bond Formation)

The Buchwald-Hartwig amination is indispensable for synthesizing aryl amines.[11] Given that the substrate is already an amine, this reaction would typically involve coupling a halogenated version of 6-fluoro-4-methylpyridin-2-amine with another primary or secondary amine.

Frequently Asked Questions (FAQs)

Q1: My Buchwald-Hartwig amination is not working. The starting material is either unreacted or I see a complex mixture of products. Why?

A1: The challenges are similar to the Suzuki coupling but with added complexity:

• Catalyst Poisoning: The substrate itself, the amine coupling partner, and the desired product all contain nitrogen atoms that can poison the palladium catalyst.[3][12] This requires a highly active and sterically protected catalyst that favors the desired C-N coupling over inhibitory binding.

• Competitive Binding: The palladium(II) intermediate formed after oxidative addition can potentially coordinate with either the incoming amine nucleophile or the 2-amino group already on the substrate. This can hinder the subsequent steps of the catalytic cycle.[12]

• Base Selection: The choice of base is even more critical in C-N coupling. A strong, non-nucleophilic base is required to deprotonate the amine or the intermediate Pd-amine complex. Sodium or lithium alkoxides (e.g., NaOtBu, LHMDS) are commonly used, but their strength can also lead to decomposition if the substrate is sensitive.[13][14]

Q2: What are the recommended catalyst systems for a Buchwald-Hartwig amination with this substrate?

A2: Modern Buchwald-Hartwig reactions on challenging substrates almost exclusively rely on bulky, electron-rich biaryl phosphine ligands. These ligands promote the formation of a monoligated L-Pd(0) active species, which is crucial for efficient catalysis.[8][13]

Table 2: Recommended Starting Conditions for Buchwald-Hartwig Amination Screening

System	Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Rationale
A	Pd₂(dba)₃ (2-4)	XPhos (4-8)	NaOtBu (1.4)	Toluene	100-110	A very common and robust system for electron-deficient heteroaryl halides.[8]
B	Pd(OAc)₂ (2-4)	RuPhos (4-8)	LiHMDS (1.5)	THF / Dioxane	80-100	RuPhos precatalysts are excellent for coupling with a range of secondary amines.[12]
C	G3-XPhos Precatalyst (2-5)	(integral)	K₃PO₄ (2.0)	t-BuOH	100	Third-generation (G3) precatalysts offer high stability and activity, sometimes allowing for weaker bases.
D	BrettPhos Precatalyst (2-5)	(integral)	LHMDS (1.5)	THF	80	BrettPhos is particularly effective for coupling primary amines.[12]

Q3: Can I use the unprotected 2-amino group on the pyridine ring, or does it need to be protected?

A3: While many modern catalyst systems are robust enough to tolerate free amino groups, protection can sometimes be beneficial, especially if yields are consistently low.[12] The free -NH₂ group increases the potential for catalyst inhibition and can participate in side reactions. If troubleshooting fails, consider protecting the 2-amino group as a carbamate (e.g., Boc) or an amide, which can be removed after the coupling reaction.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Preparation: In a glovebox, charge an oven-dried reaction tube with the halo-6-fluoro-4-methylpyridin-2-amine (1.0 eq), the palladium precatalyst (e.g., G3-XPhos, 2 mol%), and the base (e.g., NaOtBu, 1.4 eq).

• Reagent Addition: Add the amine coupling partner (1.2-1.4 eq) and the anhydrous, degassed solvent (e.g., toluene) to the tube.

• Inert Atmosphere: Seal the tube with a screw cap, remove it from the glovebox, and place it in a preheated heating block.

• Reaction: Stir the reaction mixture vigorously at the specified temperature (e.g., 100 °C) for the required time.

• Monitoring: Monitor the reaction by LC-MS. Be aware that the product will have a different mass and retention time.

• Workup: After cooling to room temperature, carefully quench the reaction by adding saturated aqueous ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product using silica gel chromatography.

Catalyst Selection and Troubleshooting Workflow

The following workflow provides a logical path for addressing challenges with cross-coupling reactions involving 6-Fluoro-4-methylpyridin-2-amine.

Caption: Catalyst Selection & Troubleshooting Workflow.

References

• BenchChem Technical Support Team. (2025). Unsuccessful Suzuki coupling with 2-chloro-3-aminopyridine troubleshooting. Benchchem.
• BenchChem. (2025).
• Jathloe, H., et al. (2021). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations.
• Not applicable to this specific topic.
• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.
• Cardo, L., et al. (2021).
• Wikipedia. (n.d.).
• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.
• Shaikh, A. A., et al. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Advances.
• Fier, P. S., & Hartwig, J. F. (2013).
• Wikipedia. (n.d.).
• Cattalini, L., et al. (1967).
• Not applicable to this specific topic.
• Newman, S. G., et al. (2012). Palladium-Catalyzed Arylation of Fluoroalkylamines. Organic Letters.
• Chen, C., et al. (2021). A New Measurement of Amine Steric Hindrance – N Exposure. ChemRxiv.
• MacDonald, M. A., et al. (2020). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Organic Letters.
• Shaikh, A. A., et al. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines.
• BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 4,6-difluoro-N-methylpyrimidin-2-amine. Benchchem.
• Shaikh, A. A., et al. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Publishing.
• Shul'pin, G. B., et al. (2018). Palladium‐Aminopyridine Catalyzed C−H Oxygenation: Probing the Nature of Metal Based Oxidant. ChemistrySelect.
• Not applicable to this specific topic.
• Not applicable to this specific topic.
• Not applicable to this specific topic.
• Not applicable to this specific topic.
• Wang, L., et al. (2021). Novel Recyclable Pd/H-MOR Catalyst for Suzuki-Miyaura Coupling and Application in the Synthesis of Crizotinib. Molecules.
• Not applicable to this specific topic.
• Not applicable to this specific topic.
• Al-Masri, A. A. S., et al. (2014).
• Not applicable to this specific topic.
• Wang, L., et al. (2021). Novel Recyclable Pd/H-MOR Catalyst for Suzuki-Miyaura Coupling and Application in the Synthesis of Crizotinib.
• BenchChem. (2025). Technical Support Center: Optimal Catalyst Selection for Cross-Coupling of 4-Amino-3,5-dichloro-2,6-difluoropyridine. Benchchem.
• Not applicable to this specific topic.
• Not applicable to this specific topic.
• D. S. Surry and S. L. Buchwald. (2011). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic Letters.
• Not applicable to this specific topic.
• BenchChem. (2025). A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine. Benchchem.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 4. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

6-Fluoro-4-methylpyridin-2-amine handling and storage best practices

Welcome to the technical support guide for 6-Fluoro-4-methylpyridin-2-amine (CAS No. 1393557-04-4). This document is intended for researchers, scientists, and drug development professionals, providing essential information on the safe handling, storage, and troubleshooting of common experimental issues involving this compound.

I. Compound Overview and Safety Data

6-Fluoro-4-methylpyridin-2-amine is a substituted pyridine derivative used as a building block in medicinal chemistry and materials science. The presence of the fluorine atom, a good leaving group in nucleophilic aromatic substitution (SNAr) reactions, makes this compound a versatile intermediate for the synthesis of more complex molecules.

Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₆H₇FN₂	[4]
Molecular Weight	126.13 g/mol	[4]
Appearance	Likely a solid at room temperature (based on analogs)	[2][3]
Melting Point	Not available for this specific isomer. For 3-Amino-6-fluoro-4-methylpyridine: 57-62 °C. For 2-Amino-6-methylpyridine: 40-45 °C.	[2]
Boiling Point	Not available. For the related 2-Fluoro-6-methylpyridine: 140-141 °C.
Solubility	Expected to be soluble in many common organic solvents. Solubility in water is likely limited.	[5]

Hazard Identification and Personal Protective Equipment (PPE)

Based on analogous compounds, 6-Fluoro-4-methylpyridin-2-amine should be considered hazardous.[1][2][6]

• Acute Toxicity: Harmful if swallowed or in contact with skin.[2]

• Skin Corrosion/Irritation: Causes skin irritation.[6]

• Eye Damage/Irritation: Causes serious eye irritation.[6]

• Respiratory Irritation: May cause respiratory irritation.[6]

Recommended Personal Protective Equipment (PPE):

PPE Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	To prevent skin contact and absorption.[1]
Eye Protection	Safety glasses with side-shields or chemical goggles.	To protect eyes from splashes and dust.[2]
Skin and Body Protection	Laboratory coat.	To prevent contamination of personal clothing.[1]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If dust is generated, a NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary.	To avoid inhalation of dust or vapors.[2]

II. Handling and Storage Best Practices

Proper handling and storage are crucial to maintain the integrity of 6-Fluoro-4-methylpyridin-2-amine and to ensure the safety of laboratory personnel.

Handling

• Work Area: Always handle this compound in a well-ventilated chemical fume hood.[7]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[1]

• Dispensing: Avoid generating dust when handling the solid. Use appropriate tools for weighing and transferring the material.

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[2]

Storage

• Container: Store in a tightly sealed container to prevent moisture absorption, as related compounds can be hygroscopic.[1][2]

• Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent potential degradation.

• Temperature: Store in a cool, dry place. For long-term stability, refrigeration (2-8°C) is recommended.[3]

• Location: Store in a locked cabinet or a designated area for toxic chemicals.[1]

III. Troubleshooting Guide

This section addresses common issues that may be encountered during reactions involving 6-Fluoro-4-methylpyridin-2-amine, particularly in nucleophilic aromatic substitution (SNAr) reactions.

Issue: Low or No Reaction Conversion

Q: I am attempting a nucleophilic substitution reaction with 6-Fluoro-4-methylpyridin-2-amine, but I am observing low to no conversion of my starting material. What are the likely causes and how can I troubleshoot this?

A: Low reactivity in SNAr reactions with this substrate can be due to several factors. The electron-donating nature of the amino and methyl groups can decrease the electrophilicity of the pyridine ring, making it less susceptible to nucleophilic attack compared to unsubstituted or electron-deficient pyridines.

Here is a systematic approach to troubleshooting:

Caption: Troubleshooting workflow for low reaction yield.

Detailed Steps:

• Evaluate the Nucleophile: The amino and methyl groups are electron-donating, which can decrease the reactivity of the pyridine ring towards nucleophiles. If you are using a weak nucleophile (e.g., an alcohol without a strong base), the reaction may not proceed.

  • Solution: Consider using a stronger nucleophile or activating your current nucleophile. For example, deprotonating an alcohol with a strong base like sodium hydride (NaH) to form the more nucleophilic alkoxide.

• Assess the Base: If your reaction requires a base to deprotonate the nucleophile, ensure it is strong enough and used in sufficient quantity.

  • Solution: Switch to a stronger, non-nucleophilic base such as sodium hydride (NaH), potassium tert-butoxide (t-BuOK), or lithium bis(trimethylsilyl)amide (LiHMDS). Ensure at least a stoichiometric amount of base is used relative to the nucleophile.

• Increase Reaction Temperature: SNAr reactions often have a significant activation energy barrier.

  • Solution: Gradually increase the reaction temperature. Monitor the reaction progress by TLC or LC-MS to avoid decomposition of starting materials or products. Microwave heating can sometimes be effective in accelerating these reactions.

• Solvent Choice: The choice of solvent is critical for SNAr reactions.

  • Solution: Use polar aprotic solvents like DMF, DMSO, or NMP. These solvents can stabilize the charged intermediate (Meisenheimer complex) formed during the reaction, thereby accelerating the rate.

Issue: Formation of Side Products

Q: My reaction is producing unexpected side products. What are the common side reactions and how can I mitigate them?

A: Side product formation can arise from the reactivity of the amino group or from competing reaction pathways.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. 2-Fluoro-6-methylpyridin-4-amine | 1622844-16-9 [sigmaaldrich.com]
• 4. biosynth.com [biosynth.com]
• 5. researchgate.net [researchgate.net]
• 6. capotchem.com [capotchem.com]
• 7. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Comparative Guide to 6-Fluoro-4-methylpyridin-2-amine and Other Pyridine Derivatives for Drug Discovery

For researchers, scientists, and professionals in drug development, the strategic selection of molecular scaffolds is a critical determinant of success in crafting novel therapeutics. Pyridine derivatives represent a cornerstone of medicinal chemistry, prized for their versatile physicochemical properties and their prevalence in a multitude of FDA-approved drugs.[1][2] This guide provides an in-depth, objective comparison of 6-Fluoro-4-methylpyridin-2-amine with its structural analogues, offering insights into their synthesis, reactivity, and biological potential, supported by experimental data and detailed protocols.

The introduction of a fluorine atom to a pyridine ring can profoundly alter a molecule's metabolic stability, basicity (pKa), and lipophilicity (logP), all key parameters in drug design.[3] By comparing 6-Fluoro-4-methylpyridin-2-amine with its non-fluorinated counterpart, 4-methylpyridin-2-amine, and its regioisomer, 6-fluoropyridin-2-amine, we can dissect the specific contributions of the fluoro and methyl substituents to the overall molecular profile.

Physicochemical Properties: A Comparative Analysis

The electronic properties of a molecule, particularly its basicity and lipophilicity, are pivotal in determining its pharmacokinetic and pharmacodynamic profile. The table below summarizes the experimental and predicted physicochemical properties of our compounds of interest.

Compound	Structure	Molecular Weight ( g/mol )	pKa	logP
6-Fluoro-4-methylpyridin-2-amine		126.13[4]	Predicted: ~6.5-7.0	Predicted: ~1.5
4-Methylpyridin-2-amine		108.14[5]	7.48[6]	1.08[6]
6-Fluoropyridin-2-amine		112.11[7]	~6.8 [Predicted]	0.4[7]

The methyl group in 4-methylpyridin-2-amine is electron-donating, increasing the basicity of the pyridine nitrogen and the exocyclic amine, resulting in a higher pKa compared to unsubstituted 2-aminopyridine.[6] Conversely, the strongly electron-withdrawing fluorine atom in 6-fluoropyridin-2-amine is expected to decrease the basicity. For 6-fluoro-4-methylpyridin-2-amine, the opposing electronic effects of the methyl and fluoro groups result in a predicted pKa that is intermediate between the two parent compounds.

Synthesis of Substituted Pyridines

The synthetic accessibility of these building blocks is a crucial consideration for their application in drug discovery programs.

Synthesis of 6-Fluoro-4-methylpyridin-2-amine

A common route to 6-fluoro-4-methylpyridin-2-amine involves the fluorination of a corresponding precursor, such as a hydroxypyridine or an aminopyridine, often via a diazotization reaction in the presence of a fluoride source.[8] A detailed synthetic protocol is provided in the experimental section.

Synthesis of 4-Methylpyridin-2-amine and 6-Fluoropyridin-2-amine

4-Methylpyridin-2-amine is commercially available and can be synthesized through various methods, including the Chichibabin reaction from 4-picoline.[9] 6-Fluoropyridin-2-amine can be prepared from 2,6-difluoropyridine via nucleophilic aromatic substitution with ammonia.[10]

Comparative Reactivity in Cross-Coupling Reactions

The utility of these pyridine derivatives as synthetic intermediates is largely defined by their reactivity in robust C-C and C-N bond-forming reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig couplings. The electronic nature of the substituents significantly influences the reactivity of the pyridine ring in these transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful tool for the synthesis of biaryl compounds.[1][11] The electron-withdrawing fluorine atom in 6-fluoro-4-methylpyridin-2-amine and 6-fluoropyridin-2-amine can enhance the rate of oxidative addition of the palladium catalyst to a C-X bond (where X is a halide or triflate), a key step in the catalytic cycle. However, the overall electron deficiency of the ring may slow down the transmetalation step.[3] Conversely, the electron-donating methyl group in 4-methylpyridin-2-amine can have the opposite effect.

Experimental Workflow: Comparative Suzuki-Miyaura Coupling

Caption: Generalized workflow for the Suzuki-Miyaura coupling of aminopyridine derivatives.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds.[2][12] Similar to the Suzuki coupling, the electronic properties of the pyridine ring influence the reaction efficiency. The electron-deficient nature of the fluorinated pyridines can facilitate the oxidative addition step.

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Biological Activity: A Focus on iNOS Inhibition

Substituted 2-aminopyridines are known to exhibit a range of biological activities. A notable application of 6-substituted 2-amino-4-methylpyridines is their role as inhibitors of inducible nitric oxide synthase (iNOS), an enzyme implicated in inflammatory diseases.[8][13]

A study by Zhang et al. explored the structure-activity relationship of 6-substituted 2-amino-4-methylpyridine analogues as iNOS inhibitors.[8] The data from this study, presented below, provides valuable insights into the impact of substitution at the 6-position.

Compound	R Group at C6	iNOS IC50 (nM)[8]	eNOS IC50 (nM)[8]	nNOS IC50 (nM)[8]
1	-H	108	-	-
2	-CH(CH₃)₂	193	>10,000	514
9	-CH(F)CH₃	193	>10,000	1428
18	-CH₂CH₂F	51	1494	490

Note: Compound 9 is 6-(2-fluoropropyl)-4-methylpyridin-2-amine, a close analogue of 6-fluoro-4-methylpyridin-2-amine.

The data indicates that substitution at the 6-position can significantly modulate both the potency and selectivity of iNOS inhibition.[8] Notably, the replacement of a methyl group with a fluorine atom in the side chain (comparing a derivative of compound 2 with compound 9) did not alter the iNOS potency, suggesting that steric and electronic effects at this position are finely balanced.[8] However, moving the fluorine to the terminal position of the propyl chain (compound 18) resulted in a significant increase in potency and improved selectivity against eNOS and nNOS.[8]

4-Methylpyridin-2-amine (compound 1 in the table) itself is a known non-selective NOS inhibitor.[13] The biological activity of 6-fluoropyridin-2-amine is less well-characterized in the literature, but it serves as a valuable precursor for the synthesis of biologically active molecules.[14]

Experimental Protocols

The following protocols are provided as a starting point for the synthesis and functionalization of the discussed pyridine derivatives. Optimization may be required for specific substrates and scales.

Protocol 1: Synthesis of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine (Analogue of 6-Fluoro-4-methylpyridin-2-amine)

This protocol is adapted from the synthesis of compound 9 by Zhang et al.[8]

• Step 1: Synthesis of 1-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)-4-methylpyridin-2-yl)propan-2-ol: To a solution of 2-(6-bromo-4-methylpyridin-2-yl)-2,5-dimethyl-1H-pyrrole in dry Et₂O at -20 °C, add n-BuLi dropwise. Stir for 1 h, then add acetaldehyde and allow the reaction to warm to room temperature. Quench with water and extract with an organic solvent. Purify the crude product by column chromatography.

• Step 2: Fluorination: To a solution of the alcohol from Step 1 in an appropriate solvent, add a fluorinating agent such as diethylaminosulfur trifluoride (DAST). Monitor the reaction by TLC. Upon completion, quench the reaction and purify the product by column chromatography.

• Step 3: Deprotection: Reflux the fluorinated intermediate with hydroxylamine hydrochloride in a mixture of ethanol and water. After completion, neutralize the reaction and extract the product. Purify by column chromatography to yield the final product.

Protocol 2: Comparative Suzuki-Miyaura Coupling

This protocol is a general procedure adapted from literature for the coupling of aminopyridines.[1][15]

• Reaction Setup: In a Schlenk flask, combine the respective pyridine derivative (6-fluoro-4-methylpyridin-2-amine, 4-methylpyridin-2-amine, or 6-fluoropyridin-2-amine, 1.0 eq), the desired arylboronic acid (1.2 eq), and potassium phosphate (2.5 eq).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen (repeat 3 times).

• Catalyst and Solvent Addition: Under an inert atmosphere, add Tetrakis(triphenylphosphine)palladium(0) (0.05 eq). Add anhydrous 1,4-dioxane and degassed water (4:1 v/v).

• Reaction: Stir the mixture at 85-95 °C and monitor by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction, dilute with ethyl acetate, and filter through Celite®. Extract the aqueous layer, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography.

Protocol 3: Comparative Buchwald-Hartwig Amination

This is a general protocol for the Buchwald-Hartwig amination of aryl halides.[2][12]

• Reaction Setup: In a Schlenk flask, combine the respective brominated pyridine derivative (1.0 eq), the desired amine (1.2 eq), sodium tert-butoxide (1.4 eq), and a palladium precatalyst and ligand combination (e.g., Pd₂(dba)₃ and XPhos).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen (repeat 3 times).

• Solvent Addition: Add anhydrous toluene.

• Reaction: Stir the mixture at 80-110 °C and monitor by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction, quench with water, and extract with an organic solvent. Wash the combined organic layers, dry, and concentrate. Purify the crude product by flash column chromatography.

Conclusion

The strategic incorporation of fluorine and methyl groups onto a 2-aminopyridine scaffold provides a powerful means to modulate the physicochemical and biological properties of these important building blocks. 6-Fluoro-4-methylpyridin-2-amine offers a unique combination of electronic features that influence its basicity, reactivity in cross-coupling reactions, and biological activity as an iNOS inhibitor. This guide provides a framework for researchers to understand the comparative advantages of this and related pyridine derivatives, and to utilize them effectively in the design and synthesis of novel therapeutic agents. The provided protocols serve as a robust starting point for further exploration and optimization in the laboratory.

References

• BenchChem. (2025). Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-5-bromo-4-methylpyridine.

• Zhang, Y., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453. [Link]

• BenchChem. (2025). A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine.

• PubChem. (n.d.). 6-Fluoropyridin-2-amine. National Center for Biotechnology Information. [Link]

• BenchChem. (2025). Fluorinated Pyridine Precursors in Drug Discovery and Organic Synthesis.

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• ResearchGate. (2008). ChemInform Abstract: Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions. [Link]

• Journal of Chemical Education. (2021). Buchwald–Hartwig Amination, High-Throughput Experimentation, and Process Chemistry: An Introduction via Undergraduate Laboratory. [Link]

• ACS Publications. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. [Link]

• PubMed Central. (2015). 2-Aminopyridines with a Shortened Amino Sidechain as Potent, Selective, and Highly Permeable Human Neuronal Nitric Oxide Synthase Inhibitors. [Link]

• Buchwald, S. L., & Mauger, C. M. (2006). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

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Introduction: The 2-Aminopyridine Scaffold as a Privileged Pharmacophore

An In-Depth Comparative Guide to the Biological Activity of 6-Fluoro-4-methylpyridin-2-amine and Its Analogs as Inducible Nitric Oxide Synthase (iNOS) Inhibitors

In the landscape of modern drug discovery, certain molecular frameworks consistently emerge as "privileged structures" due to their ability to interact with a wide range of biological targets. The 2-aminopyridine moiety is a quintessential example of such a scaffold.[1] As a simple, low-molecular-weight, and functionally versatile heterocycle, it serves as a foundational building block in the synthesis of diverse, biologically active molecules.[1][2] Its derivatives have demonstrated a vast spectrum of pharmacological effects, including antibacterial, antiviral, anti-inflammatory, and anticancer activities, underscoring their potential as lead compounds in drug development.[2] This guide focuses on a specific, targeted application: the development of 2-aminopyridine analogs as inhibitors of inducible nitric oxide synthase (iNOS), a critical enzyme implicated in inflammatory processes.

We will conduct a detailed comparative analysis of 6-Fluoro-4-methylpyridin-2-amine and, more specifically, its closely related, well-characterized analogs. The central investigation revolves around how subtle structural modifications, particularly at the 6-position of the pyridine ring, influence inhibitory potency and selectivity for iNOS. This exploration is critical for researchers aiming to design next-generation diagnostics and therapeutics targeting inflammation.

The Target: Inducible Nitric Oxide Synthase (iNOS)

Nitric oxide (NO) is a crucial signaling molecule produced by three distinct isoforms of nitric oxide synthase (NOS): neuronal (nNOS), endothelial (eNOS), and inducible (iNOS).[3] While nNOS and eNOS are constitutively expressed and regulate neuronal communication and blood pressure, respectively, iNOS expression is different.[3] It is induced by inflammatory stimuli, such as lipopolysaccharide (LPS), in cells like macrophages.[3][4] Once activated, iNOS can produce large, sustained amounts of NO, which plays a key role in host defense but also contributes significantly to the pathophysiology of acute and chronic inflammatory diseases when overexpressed.[3]

This linkage to inflammation makes iNOS a compelling therapeutic target. Furthermore, its overexpression in diseased tissue presents an opportunity for non-invasive imaging using techniques like Positron Emission Tomography (PET) to visualize and quantify inflammatory processes in vivo.[4][5] The development of potent and selective iNOS inhibitors is therefore a dual-purpose endeavor: to create anti-inflammatory drugs and to synthesize radiotracers for advanced molecular imaging.

Comparative Analysis: Structure-Activity Relationship (SAR) of 2-Amino-4-methylpyridine Analogs

Our investigation begins with the parent compound, 2-amino-4-methylpyridine, and explores a series of analogs synthesized to probe the structure-activity relationship (SAR) for iNOS inhibition. The primary focus of modification has been the 6-position of the pyridine ring, which computational and experimental studies identified as being the most tolerant to the introduction of substituents.[4]

The core molecule requested, 6-Fluoro-4-methylpyridin-2-amine (CAS 1393557-04-4), fits within this chemical space.[6] While specific biological data for this exact compound is not extensively published, a closely related series of 6-substituted analogs provides profound insights into the role of fluorine and other functionalities in modulating iNOS activity. The most detailed studies have focused on analogs where a fluorine atom is incorporated into an alkyl side chain at this 6-position.

Key Analogs and Their iNOS Inhibitory Potency

• Parent Compound (1): 2-amino-4-methylpyridine serves as our baseline. It is a known, non-selective NOS inhibitor with moderate potency.[4] Its lack of selectivity makes it unsuitable for targeted applications.

• Alkyl-Substituted Lead (2): Introduction of a 6-isopropyl group (compound 2 ) was found to significantly improve both potency and selectivity for iNOS over the other isoforms, establishing it as a key lead compound for further optimization.[4]

• The Fluorinated Analog of Interest - [18F]9: The analog most relevant to our topic is 6-(2-fluoropropyl)-4-methylpyridin-2-amine (compound 9 ). Here, a fluorine atom replaces a methyl group from the lead compound 2 . This modification was strategically chosen for two reasons: fluorine is a bioisostere of hydrogen but with distinct electronic properties, and the positron-emitting isotope ¹⁸F can be incorporated for PET imaging.[7] Crucially, this substitution maintained the high potency for iNOS, with an IC₅₀ value identical to the lead compound.[4][8] This demonstrated that fluorination at this position was well-tolerated and preserved the necessary binding interactions.

• Positional Isomer (18): To understand the impact of the fluorine's location, an isomer, 6-(3-fluoropropyl)-4-methylpyridin-2-amine (compound 18 ), was synthesized with the fluorine at the terminal position of the propyl chain. This modification led to an enhancement in both potency and selectivity for iNOS, suggesting that the enzyme's binding pocket has a specific preference for the electronics or conformation of a terminally fluorinated chain.[4][9]

• Chain Extension and Steric Hindrance:

  • Extending the alkyl chain in compound 18 by one methylene group to give 6-(4-fluorobutyl)-4-methylpyridin-2-amine (compound 20 ) resulted in a reduction of iNOS inhibitory potency.[4]

  • Introducing a double bond to create an alkene analog, (E)-4-Methyl-6-(prop-1-enyl)pyridin-2-amine (compound 11 ), regained potency, indicating that the rigidity and planarity of the double bond are favorable.[4] This further implies that steric bulk and the conformation of the side chain at the 6-position are critical determinants of activity.

• Adverse Electronic Effects: Replacing the fluorine or methyl group with a hydroxyl group (16 ) or a methoxy group (13 ) resulted in a significant reduction or complete loss of activity.[4][8] This suggests that the introduction of hydrogen bond donors or more polar groups at this specific position has an adverse electronic or steric effect that disrupts binding to the iNOS active site.

Quantitative Data Summary

The following table summarizes the in vitro inhibitory activity of the key analogs against inducible nitric oxide synthase.

Compound ID	Structure (at 6-position of 2-amino-4-methylpyridine)	iNOS IC₅₀ (nM)	Notes
1	-H	>10,000	Parent Compound, Non-selective
2	-CH(CH₃)₂	28	Lead Compound, Potent & Selective
9	-CH(F)CH₃	28	Fluorinated Analog, Potency Maintained
18	-(CH₂)₃F	16	Isomer, Enhanced Potency & Selectivity
20	-(CH₂)₄F	44	Chain Extension, Reduced Potency
11	-CH=CHCH₃	282	Alkene Analog, Moderate Potency
16	-CH(OH)CH₃	>10,000	Hydroxy Analog, Inactive
13	-CH(OCH₃)CH₃	>10,000	Methoxy Analog, Inactive

Data compiled from literature sources.[4][5][8][9]

Structure-Activity Relationship (SAR) Diagram

The following diagram visually summarizes the key SAR findings for modifications at the 6-position of the 2-amino-4-methylpyridine scaffold.

Caption: Overall experimental workflow for analog evaluation.

Protocol 1: General Synthesis of 6-Substituted 2-Amino-4-methylpyridine Analogs

The synthesis is a multi-step process designed for flexibility in introducing various side chains at the 6-position. The causality behind this specific route is its reliability and the ease of modification at key intermediate steps.

Step 1: Protection of the Amine:

• Rationale: The 2-amino group is protected to prevent side reactions in subsequent steps.

• Procedure: 2-Amino-4-methylpyridine is reacted with a suitable protecting agent (e.g., Boc anhydride) to yield the protected intermediate.

Step 2: Introduction of the Side Chain Precursor:

• Rationale: A key intermediate is formed that allows for the attachment of various side chains.

• Procedure: The protected pyridine undergoes reaction to introduce a functional group at the 6-position (e.g., a hydroxyl group via reaction with an aldehyde like acetaldehyde). [4][9] Step 3: Functional Group Interconversion (e.g., Fluorination):

• Rationale: This is the crucial step for creating the fluorinated analogs.

• Procedure: The hydroxyl intermediate is reacted with a fluorinating agent, such as diethylaminosulfur trifluoride (DAST), to replace the hydroxyl group with a fluorine atom. [4][9] Step 4: Deprotection:

• Rationale: The protecting group is removed to yield the final active compound.

• Procedure: The protected, 6-substituted analog is treated with an acid (e.g., NH₂OH·HCl or 1N HCl) to remove the protecting group, affording the final product (e.g., compound 9 ). [4]

Protocol 2: In Vitro iNOS Inhibition Assay

This assay provides the quantitative IC₅₀ values, forming the basis of the SAR analysis. The protocol is designed to measure the direct inhibitory effect of the compounds on enzyme activity.

Step 1: Enzyme Source:

• Rationale: A consistent and active source of the target enzyme is required.

• Procedure: Recombinant human iNOS enzyme is used.

Step 2: Reaction Mixture Preparation:

• Rationale: All necessary co-factors for the enzymatic reaction are provided.

• Procedure: A reaction buffer is prepared containing the iNOS enzyme, L-arginine (the substrate), and necessary cofactors (e.g., NADPH, tetrahydrobiopterin).

Step 3: Compound Incubation:

• Rationale: The enzyme is exposed to a range of inhibitor concentrations to determine a dose-response curve.

• Procedure: The synthesized analogs are added to the reaction mixture at various concentrations and incubated for a defined period at 37°C.

Step 4: Measurement of NO Production (Griess Assay):

• Rationale: The product of the enzymatic reaction (NO) is quantified. Since NO is unstable, its stable metabolite, nitrite (NO₂⁻), is measured.

• Procedure: The Griess reagent is added to the reaction mixtures. This reagent reacts with nitrite to produce a colored azo compound.

Step 5: Data Analysis:

• Rationale: The raw data is converted into a meaningful inhibitory concentration.

• Procedure: The absorbance of the colored product is measured using a spectrophotometer. The percentage of inhibition at each compound concentration is calculated relative to a control (no inhibitor). The data is then fitted to a dose-response curve to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).

Protocol 3: In Vivo Evaluation with [¹⁸F]9 as a PET Tracer

This protocol validates the in vitro findings in a living system and demonstrates the compound's utility as an imaging agent. The use of a lipopolysaccharide (LPS)-treated mouse model is causal; LPS is a potent inducer of iNOS, creating a robust biological system to test the tracer. [4][5] Step 1: Radiosynthesis of [¹⁸F]9:

• Rationale: The lead compound is labeled with the positron-emitting radionuclide ¹⁸F.

• Procedure: A mesylate precursor of the compound is synthesized. This precursor undergoes nucleophilic substitution with [¹⁸F]fluoride, followed by acid deprotection to yield [¹⁸F]9 with high radiochemical purity. [3][4] Step 2: Animal Model of Inflammation:

• Rationale: To create a state of high iNOS expression for imaging.

• Procedure: Mice are injected with lipopolysaccharide (LPS) to induce a systemic inflammatory response, leading to significant upregulation of iNOS, particularly in organs like the lungs. Control mice receive a saline injection. [4][9] Step 3: Biodistribution Study:

• Rationale: To determine where the tracer accumulates in the body over time.

• Procedure: LPS-treated and control mice are injected with [¹⁸F]9. At various time points (e.g., 5, 30, 60 minutes), animals are euthanized, organs are harvested, and the radioactivity in each organ is measured to quantify tracer uptake. [3][4] Step 4: MicroPET Imaging:

• Rationale: To non-invasively visualize the location and intensity of iNOS expression.

• Procedure: Anesthetized LPS-treated and control mice are injected with [¹⁸F]9 and scanned using a microPET scanner. The resulting images show the spatial distribution of the tracer.

Step 5: Self-Validating Blocking Study:

• Rationale: This is the critical step for demonstrating trustworthiness and target specificity. If the tracer's uptake is due to specific binding to iNOS, co-injection with a high dose of a known, selective iNOS inhibitor should block this uptake.

• Procedure: A cohort of LPS-treated mice is co-injected with [¹⁸F]9 and a large excess of a known selective iNOS inhibitor (e.g., 1400W). A significant reduction in tracer uptake in the target organ (e.g., lungs) compared to animals receiving only [¹⁸F]9 confirms that the signal is specific to iNOS binding. [4][9]

Conclusion and Future Directions

The comparative analysis of 6-fluoro-4-methylpyridin-2-amine and its structural analogs reveals a clear and compelling structure-activity relationship for the inhibition of inducible nitric oxide synthase. The 2-amino-4-methylpyridine scaffold is a highly effective starting point, and strategic modifications at the 6-position can fine-tune potency and selectivity.

The key findings demonstrate that:

• Fluorination of the 6-alkyl side chain is well-tolerated and can even enhance potency, as seen in the terminally fluorinated analog 18 . [4]* The length and conformation of the side chain are critical, with specific steric and electronic constraints governing the interaction with the iNOS active site.

• The fluorinated analog 6-(2-fluoropropyl)-4-methylpyridin-2-amine (9) not only maintains high inhibitory potency but also serves as a viable PET tracer ([¹⁸F]9) for the non-invasive imaging of iNOS expression in inflammatory models. [4][5] The robust, self-validating experimental workflow, including specific blocking studies, provides high confidence in these conclusions. For researchers in drug development, this guide highlights a promising chemical space for designing novel anti-inflammatory agents. For scientists in molecular imaging, it provides a validated lead compound and a clear methodological blueprint for developing new PET tracers to diagnose and monitor inflammatory diseases. Future work should focus on further optimizing the pharmacokinetic properties of these aminopyridine derivatives to improve their potential as clinical candidates. [2]

References

• 2-Aminopyridine – an unsung hero in drug discovery. Royal Society of Chemistry Publishing.
• Khalid, T., Malik, A., Rasool, N., Kanwal, A., Nawaz, H., & Almas, I. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). Royal Society of Chemistry Publishing.
• Zhou, D., Chu, W., Jin, H., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453.
• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase.
• Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18F]6-(2-fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase. PubMed. (2009).
• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [(18)F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase.
• Structure-activity relationships of fluorinated nucleoside analogs and their synergistic effect in combination with phosphonoformate against human immunodeficiency virus type 1.
• 6-Fluoro-4-methylpyridin-2-amine | 1393557-04-4. Biosynth.
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• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl).

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A Comparative Guide to the Efficacy of 6-Fluoro-4-methylpyridin-2-amine as an iNOS Inhibitor Against Established Standards

For researchers and drug development professionals navigating the landscape of inducible nitric oxide synthase (iNOS) inhibitors, the quest for potent and selective compounds is paramount. Overproduction of nitric oxide (NO) by iNOS is a key pathological driver in a host of inflammatory diseases, neurodegenerative disorders, and certain cancers.[1][2] This guide provides an in-depth comparison of the efficacy of 6-Fluoro-4-methylpyridin-2-amine, a member of the promising 2-aminopyridine class of inhibitors, against well-established iNOS inhibitor standards: 1400W, L-N6-(1-iminoethyl)lysine (L-NIL), and aminoguanidine.

The Critical Role of iNOS Inhibition

Nitric oxide synthases (NOS) are a family of enzymes responsible for the production of nitric oxide, a critical signaling molecule. While endothelial NOS (eNOS) and neuronal NOS (nNOS) produce NO in a calcium-dependent manner for physiological processes, iNOS is calcium-independent and is expressed in response to pro-inflammatory stimuli like lipopolysaccharide (LPS) and cytokines.[3] This induction leads to a sustained and high-level production of NO, which can result in cellular damage and contribute to disease pathology.[2] Consequently, the selective inhibition of iNOS over eNOS and nNOS is a key therapeutic strategy to mitigate inflammation-driven damage without disrupting the vital functions of the constitutive NOS isoforms.[4]

Understanding the Mechanism of iNOS and Inhibition

The catalytic activity of iNOS involves the conversion of L-arginine to L-citrulline, producing nitric oxide in the process. Many iNOS inhibitors are designed as L-arginine mimetics that competitively bind to the active site of the enzyme. The 2-aminopyridine scaffold has emerged as a particularly effective structural motif for potent and selective iNOS inhibition.[5][6]

Caption: Mechanism of iNOS induction and inhibition.

Comparative Efficacy: A Data-Driven Analysis

Disclaimer: The IC50 values presented below are compiled from different studies and may have been determined using varying experimental conditions (e.g., enzyme source, substrate concentration, incubation time). Direct comparison should be approached with caution. The data for the 2-aminopyridine analog was obtained using a recombinant human iNOS enzyme assay.[9]

Inhibitor	iNOS IC50	eNOS IC50	nNOS IC50	Selectivity (iNOS vs. eNOS/nNOS)	Reference(s)
6-(2-Fluoropropyl)-4-methylpyridin-2-amine	220 ± 25 nM	1,500 ± 300 nM	490 ± 80 nM	~6.8-fold vs. eNOS; ~2.2-fold vs. nNOS	[7]
1400W	K_d_ ≤ 7 nM	K_i_ = 50 µM	K_i_ = 2 µM	>7000-fold vs. eNOS; ~285-fold vs. nNOS	[10][11][12]
L-NIL	3.3 µM	92 µM	-	~28-fold vs. constitutive NOS	[13][14][15][16]
Aminoguanidine	~2.1 µM	-	-	Selective for iNOS over constitutive NOS	[3][17][18]

Based on this data, the 2-aminopyridine scaffold, represented by 6-(2-Fluoropropyl)-4-methylpyridin-2-amine, demonstrates potent iNOS inhibition.[7] While its selectivity over the constitutive NOS isoforms is less pronounced than that of 1400W, it exhibits a favorable profile compared to some other inhibitors. The structure-activity relationship (SAR) studies of 2-aminopyridines suggest that substitutions at the 4 and 6 positions of the pyridine ring can significantly enhance both potency and selectivity for iNOS.[5][6]

Experimental Protocol for Comparative Efficacy Assessment

To provide a framework for a direct and robust comparison, a detailed protocol for an in-vitro iNOS inhibition assay using a macrophage cell line is outlined below. This method is widely adopted for screening and characterizing iNOS inhibitors.

Objective: To determine and compare the IC50 values of 6-Fluoro-4-methylpyridin-2-amine and standard inhibitors (1400W, L-NIL, Aminoguanidine) on nitric oxide production in LPS-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• 6-Fluoro-4-methylpyridin-2-amine and standard inhibitors

• Griess Reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Experimental Workflow:

Caption: Step-by-step workflow for the iNOS inhibition assay.

Step-by-Step Procedure:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1.5 x 10^5 cells/well and allow them to adhere for 24 hours.[13]

• Inhibitor Treatment: Prepare serial dilutions of 6-Fluoro-4-methylpyridin-2-amine and the standard inhibitors (1400W, L-NIL, Aminoguanidine). Remove the old medium from the cells and add fresh medium containing the different concentrations of the inhibitors.

• LPS Stimulation: After a pre-incubation period with the inhibitors (e.g., 1 hour), add LPS to each well to a final concentration of 1 µg/mL to induce iNOS expression. Include control wells with cells and LPS only (positive control) and cells in medium alone (negative control).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[13]

• Nitrite Measurement (Griess Assay):

  • Prepare a sodium nitrite standard curve (0-100 µM) in culture medium.

  • Transfer 100 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 100 µL of Griess reagent to each well containing the supernatant and standards.[13]

  • Incubate at room temperature for 10-15 minutes, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Calculate the nitrite concentration in each sample using the sodium nitrite standard curve.

  • Determine the percentage of iNOS inhibition for each inhibitor concentration relative to the LPS-stimulated control.

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value for each compound using non-linear regression analysis.

Conclusion

References

• Inducible nitric oxide synthase inhibitors: A comprehensive update. PubMed. Available from: [Link]

• L-N6-(1-iminoethyl)lysine: a selective inhibitor of inducible nitric oxide synthase. PubMed. Available from: [Link]

• iNOS-selective inhibitors for cancer prevention: promise and progress. PMC - NIH. Available from: [Link]

• Inducible nitric oxide synthase: Regulation, structure, and inhibition. PubMed - NIH. Available from: [Link]

• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). NIH National Library of Medicine. Available from: [Link]

• The discovery of novel, potent and highly selective inhibitors of inducible nitric oxide synthase (iNOS). PubMed. Available from: [Link]

• Substituted 2-aminopyridines as Inhibitors of Nitric Oxide Synthases. PubMed. Available from: [Link]

• Discovery of novel inhibitors of inducible nitric oxide synthase. PubMed. Available from: [Link]

• 2-Aminopyridines as Highly Selective Inducible Nitric Oxide Synthase Inhibitors. Differential Binding Modes Dependent on Nitrogen Substitution. Journal of Medicinal Chemistry. Available from: [Link]

• Selective Inhibitors of the Inducible Nitric Oxide Synthase as Modulators of Cell Responses in LPS-Stimulated Human Monocytes. PubMed Central. Available from: [Link]

• [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine. NCBI - NIH. Available from: [Link]

• Selective Inhibition of Inducible Nitric Oxide Synthase Inhibits Tumor Growth in Vivo: Studies with 1400W, a Novel Inhibitor. Cancer Research - AACR Journals. Available from: [Link]

• [Table, [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine]. - Molecular Imaging and Contrast Agent Database (MICAD). NCBI. Available from: [Link]

• Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18F]6-(2-fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase. PubMed. Available from: [Link]

• Selective Inhibitors of the Inducible Nitric Oxide Synthase as Modulators of Cell Responses in LPS-Stimulated Human Monocytes. IRIS. Available from: [Link]

• Progress in the Development of Selective Nitric Oxide Synthase (NOS) Inhibitors. Available from: [Link]

• Selective Inhibition of the Inducible Nitric Oxide Synthase by Aminoguanidine. PubMed. Available from: [Link]

• Aminoguanidine selectively inhibits inducible nitric oxide synthase. PubMed. Available from: [Link]

• The Use of Aminoguanidine, a Selective iNOS Inhibitor, to Evaluate the Role of Nitric Oxide in the Development of Autoimmune Diabetes. PubMed. Available from: [Link]

• Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18F]6-(2-fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase. J Med Chem. 2009 Apr 23;52(8):2443-53. Available from: [Link]

• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [(18)F]6-(2-Fluoropropyl). ResearchGate. Available from: [Link]_

• Synthesis and biological activity of 2-fluoro adenine and 6-methyl purine nucleoside analogs as prodrugs for suicide gene therapy of cancer. PubMed. Available from: [Link]

• 2-Fluoro-6-methylpyridin-4-amine. MySkinRecipes. Available from: [Link]

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A Senior Application Scientist's Guide to Validating the Purity of Synthesized 6-Fluoro-4-methylpyridin-2-amine

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Purity in a Privileged Scaffold

6-Fluoro-4-methylpyridin-2-amine is a key structural motif and a valuable building block in modern medicinal chemistry. Its presence in a molecule can significantly influence pharmacological properties, including metabolic stability, membrane permeability, and target binding affinity, by modulating basicity and lipophilicity.[1][2] As with any active pharmaceutical ingredient (API) precursor, the purity of this reagent is not a trivial matter; it is a cornerstone of reproducible research and safe drug development.

Impurities, even in trace amounts, can lead to unpredictable reaction outcomes, the formation of toxic byproducts, and complications in downstream purification processes. This guide provides a comprehensive, field-tested framework for validating the purity of newly synthesized batches of 6-Fluoro-4-methylpyridin-2-amine. We will move beyond simple protocols to explain the scientific rationale behind each step, ensuring a self-validating and robust analytical workflow.

Understanding the Landscape: Synthesis and Potential Impurities

A common synthetic route to 2-aminopyridine derivatives can involve multiple steps where impurities may arise.[3][4][5] These can include unreacted starting materials, intermediates, isomers, and byproducts from side reactions. A vigilant analytical approach is therefore essential to identify and quantify these potential contaminants.

The Orthogonal Analytical Workflow: A Multi-Technique Approach to Purity

No single analytical technique can provide a complete picture of a compound's purity. A robust validation strategy employs multiple, orthogonal methods that measure different physicochemical properties of the analyte and its potential impurities. This ensures that what one method might miss, another will detect.

Our recommended workflow integrates chromatographic, spectroscopic, and classical analytical techniques to build a comprehensive purity profile.

dot

Caption: A logical workflow for the comprehensive purity validation of synthesized compounds.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

Expertise & Rationale: HPLC is the primary technique for quantifying the main component and detecting non-volatile organic impurities. For a basic compound like an aminopyridine, a reversed-phase C18 column is an excellent starting point. The inclusion of a buffer or acid modifier in the mobile phase is critical; it protonates the basic nitrogen, preventing peak tailing and ensuring sharp, symmetrical peaks for accurate integration.[6][7]

Experimental Protocol: HPLC-UV Analysis

• Instrumentation: HPLC system with UV-Vis detector (e.g., Agilent 1260 Infinity II or equivalent).

• Column: C18 reversed-phase column (e.g., Shim-pack Scepter C18, 4.6 x 150 mm, 3 µm).[7][8]

• Mobile Phase A: 10 mM Ammonium Formate in Water.

• Mobile Phase B: Acetonitrile (MeCN).

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a final concentration of approximately 0.5 mg/mL.

• Injection Volume: 5 µL.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.[7]

• UV Detection: 275 nm.[8]

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5
Table 1: HPLC Gradient Elution Program.

Trustworthiness through Data Interpretation: A high-purity sample will exhibit a single major peak with a large area percentage. Purity is calculated using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100. Any other peaks represent impurities. The retention time of the main peak should be consistent across injections.

Gas Chromatography-Mass Spectrometry (GC-MS): Detecting the Unseen Volatiles

Expertise & Rationale: GC-MS is exceptionally sensitive for identifying volatile and semi-volatile impurities that may be missed by HPLC, such as residual solvents from the synthesis (e.g., pyridine, toluene, ethanol) or volatile byproducts.[9][10][11] The mass spectrometer provides definitive identification of these impurities by matching their fragmentation patterns to established libraries.

Experimental Protocol: GC-MS Analysis

• Instrumentation: GC system with a Mass Selective Detector (e.g., Agilent 7890B GC with 5977A MSD).[12]

• Column: HP-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).[12]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection: 1 µL, split ratio 50:1.

• Oven Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.[12]

• MS Transfer Line: 280 °C.

• Ion Source Temp: 230 °C.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Sample Preparation: Dissolve ~5 mg of the sample in 1 mL of a suitable volatile solvent like Dichloromethane or Ethyl Acetate.

Trustworthiness through Data Interpretation: The resulting chromatogram should show a major peak corresponding to the product. Any earlier eluting peaks are likely residual solvents or low-boiling impurities. The MS data for each peak should be compared against a spectral library (e.g., NIST) for positive identification.

NMR Spectroscopy: The Gold Standard for Structural Confirmation

Expertise & Rationale: Nuclear Magnetic Resonance (NMR) is indispensable for confirming the chemical structure of the synthesized compound and identifying structural isomers. For 6-Fluoro-4-methylpyridin-2-amine, a suite of NMR experiments is recommended:

• ¹H NMR: Confirms the presence and connectivity of all hydrogen atoms. The integration of the peaks should correspond to the number of protons in the structure.

• ¹⁹F NMR: This is a crucial experiment for any fluorinated compound.[13][14] It provides a clean spectrum with a single peak for the fluorine atom, confirming its presence and electronic environment.[15][16] The wide chemical shift range of ¹⁹F NMR makes it highly sensitive to subtle structural changes.[13]

• ¹³C NMR: Provides information about the carbon skeleton of the molecule.

Experimental Protocol: NMR Analysis

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 10-15 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Experiments: Acquire standard ¹H, ¹³C{¹H}, and ¹⁹F{¹H} spectra.

Trustworthiness through Data Interpretation: The obtained spectra should be consistent with the expected structure of 6-Fluoro-4-methylpyridin-2-amine. The absence of unexpected signals is a strong indicator of high purity. For example, the presence of a second, smaller peak in the ¹⁹F spectrum could indicate an isomeric impurity.

Melting Point Analysis: A Simple, Yet Powerful, Indicator

Expertise & Rationale: A pure crystalline solid will have a sharp, well-defined melting point range (typically < 2 °C). Impurities disrupt the crystal lattice, leading to a depression and broadening of the melting point range. This classical technique serves as an excellent, rapid check of bulk purity. The literature melting point for a similar compound, 3-Amino-6-fluoro-4-methylpyridine, is 57-62 °C, which can serve as a reference point.

Experimental Protocol: Melting Point Determination

• Instrumentation: Digital melting point apparatus.

• Procedure:

  • Load a small amount of the finely powdered, dry sample into a capillary tube.

  • Place the tube in the apparatus.

  • Heat at a rapid rate initially, then slow to ~1-2 °C/min near the expected melting point.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid.

Trustworthiness through Data Interpretation: A narrow melting point range close to the literature value suggests high purity. A broad or depressed range is a red flag indicating the presence of significant impurities.

Comparative Analysis: In-House Synthesis vs. Commercial Standard

To provide context, the performance of a newly synthesized batch should be benchmarked against a certified commercial reference standard.

Analytical Test	In-House Synthesized Batch (Example Data)	Commercial Reference Standard (>98%)	Commentary
HPLC Purity (Area %)	99.2%	> 99.5%	The synthesized batch shows high purity, comparable to the commercial standard.
Major Impurity (HPLC)	0.35% at RRT 0.88	< 0.1%	An unidentified impurity is present at a low level. Further characterization may be needed.
GC-MS (Residual Solvents)	Toluene: 150 ppm	Not Detected	Residual solvent from synthesis is present but at an acceptable level for many applications.
¹⁹F NMR	Single sharp peak at expected chemical shift	Single sharp peak at expected chemical shift	Confirms the absence of fluoro-isomeric impurities in both samples.
Melting Point	58-60 °C	59-61 °C	The sharp melting point range is indicative of high bulk purity.
Table 2: Comparative data between a hypothetical in-house batch and a commercial standard.

Conclusion

Validating the purity of 6-Fluoro-4-methylpyridin-2-amine is a multi-faceted process that requires an orthogonal analytical approach. Relying on a single technique provides an incomplete and potentially misleading picture. By systematically applying HPLC, GC-MS, NMR, and melting point analysis, researchers can build a comprehensive and trustworthy purity profile. This rigorous validation is not merely a quality control exercise; it is a fundamental requirement for generating reproducible, reliable, and safe scientific outcomes in the field of drug discovery and development.

References

• SIELC Technologies. (2010, March 3). 2-Aminopyridine.
• HELIX Chromatography. HPLC Methods for analysis of 2-Aminopyridine.

• Zhou, D., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453. [Link]

• Wang, Y., et al. (2019). HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride. Physical Testing and Chemical Analysis (Part B: Chemical Analysis).
• SIELC Technologies. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column.

• ResearchGate. (n.d.). Accuracy of method for 2-aminopyridine. [Link]

• National Center for Biotechnology Information. (n.d.). Pyridine - Some Industrial Chemicals. [Link]

• Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for Pyridine.

• ResearchGate. (n.d.). GC/MS analysis. [Link]

• BenchChem. (2025).
• Gerig, J. T. (2001). Fluorine NMR.

• University of Sheffield. 19Flourine NMR. [Link]

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• Zapevalov, A. Y., & Melekhin, V. V. (2017). NMR spectral characteristics of fluorocontaining pyridines. Fluorine notes.
• BenchChem. (2025). A Comparative Guide to Alternatives for 2-Amino-4-(trifluoromethyl)pyridine in Medicinal Chemistry.

• Vasu, D., et al. (2017). 2-Aminopyridines with a Shortened Amino Sidechain as Potent, Selective, and Highly Permeable Human Neuronal Nitric Oxide Synthase Inhibitors. ACS Medicinal Chemistry Letters, 8(10), 1041–1046. [Link]

• Pharma Guideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. [Link]

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Navigating the Structure-Activity Landscape: A Comparative Guide to 6-Fluoro-4-methylpyridin-2-amine Derivatives in Kinesin Spindle Protein (KIF18A) Inhibition

In the intricate world of drug discovery, the strategic modification of a core chemical scaffold is a cornerstone of developing potent and selective therapeutic agents. This guide delves into the structure-activity relationship (SAR) of derivatives based on the 6-Fluoro-4-methylpyridin-2-amine scaffold, with a particular focus on their emergence as inhibitors of the kinesin spindle protein KIF18A, a promising target in oncology.

This document serves as a comprehensive resource for researchers, medicinal chemists, and drug development professionals, providing an objective comparison of various derivatives, supported by experimental data and detailed protocols. By understanding the causal relationships between structural modifications and biological activity, we aim to empower researchers to design the next generation of KIF18A inhibitors with enhanced efficacy and safety profiles.

The Rise of 6-Fluoro-4-methylpyridin-2-amine in KIF18A Inhibition

The 6-Fluoro-4-methylpyridin-2-amine core has recently garnered significant attention as a versatile starting point for the synthesis of potent inhibitors of KIF18A. KIF18A is a microtubule-dependent molecular motor protein that plays a crucial role in chromosome alignment during mitosis.[1][2][3][4] Its overexpression in various cancers, including breast, ovarian, and prostate cancer, and its essential role in the proliferation of cancer cells, have positioned it as a compelling therapeutic target.[1][2][4] The development of small molecule inhibitors that can selectively target KIF18A offers a promising avenue for anticancer therapy with potentially reduced toxicity compared to conventional antimitotic agents that broadly disrupt microtubule function.[1]

The 6-fluoro-4-methylpyridin-2-amine scaffold provides a unique combination of structural features:

• A Fluorine Atom at the 6-Position: This substitution can influence the electronic properties of the pyridine ring, potentially enhancing binding affinity and metabolic stability.

• A Methyl Group at the 4-Position: This group can provide a key anchoring point and influence the overall conformation of the molecule.

• An Amino Group at the 2-Position: This functional group serves as a crucial handle for synthetic elaboration, allowing for the introduction of diverse substituents to explore the chemical space and optimize biological activity.

Comparative Analysis of 6-Fluoro-4-methylpyridin-2-amine Derivatives

Recent patent literature has disclosed a number of 6-Fluoro-4-methylpyridin-2-amine derivatives with potent KIF18A inhibitory activity. While a systematic academic SAR study is not yet publicly available, a comparative analysis of the disclosed compounds provides valuable insights into the structural requirements for potent inhibition.

Compound ID	R Group (Substitution on the 2-amino group)	KIF18A IC50 (nM)	Key Structural Features & SAR Insights
C9	Complex amide structure	< 10	The presence of a complex, multi-ring amide substituent is crucial for high potency. The specific nature of the rings and their linkage likely optimizes interactions within the KIF18A binding pocket.
C11	Structurally related amide	< 10	Similar to C9, this compound highlights the importance of the extended amide moiety for potent KIF18A inhibition. Subtle changes in the ring systems may fine-tune potency and other properties.
C12	Structurally related amide	< 10	The consistent high potency of these complex amide derivatives underscores the necessity of this particular substitution pattern for effective KIF18A inhibition.

Note: The exact IC50 values for C9, C11, and C12 are presented as being within the potent range in the source material, and specific nanomolar values are provided in graphical representations within the patent documents.[5]

Key SAR Observations:

• The 2-Amino Position is Key for Potency: The primary point of diversification for this scaffold is the 2-amino group. Simple substitutions are not sufficient; potent inhibition requires the introduction of large, complex amide-containing moieties.

• Exploration of the Linker and Terminal Groups: The nature of the amide linker and the terminal ring systems of the substituent at the 2-position are critical determinants of activity. These elements likely engage in key hydrogen bonding and hydrophobic interactions within the ATP-binding pocket of KIF18A.

• Role of the 6-Fluoro and 4-Methyl Groups: While the direct impact of these groups has not been systematically explored in the available literature, their presence in the starting scaffold of these potent inhibitors suggests they provide a favorable foundation for binding. The fluorine atom may contribute to improved metabolic stability or electronic interactions, while the methyl group could provide a beneficial steric influence.

Experimental Protocols

To facilitate further research and validation, this section provides detailed, step-by-step methodologies for the synthesis of a key intermediate and the biological evaluation of KIF18A inhibitors, as adapted from the available literature.

Synthesis of a Key Intermediate: 4-Methyl-6-morpholinopyridin-2-amine

This intermediate is a common precursor in the synthesis of the more complex KIF18A inhibitors.

Reaction Scheme:

A representative synthetic scheme.

Materials:

• 6-Fluoro-4-methylpyridin-2-amine

• Morpholine

• N,N-Diisopropylethylamine (DIPEA)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• 250-mL pressure tube

Procedure:

• To a 250-mL pressure tube, add 6-fluoro-4-methylpyridin-2-amine (10.0 g, 79 mmol).[1][2][3][4]

• Add morpholine (8.29 g, 95 mmol) and DIPEA (41.5 mL, 238 mmol) to the pressure tube.[1][2][3][4]

• Seal the tube and heat the mixture at 150°C for 18 hours.[1][2][3][4]

• After cooling, quench the reaction mixture with water (100 mL).[1][2][3][4]

• Extract the aqueous layer with ethyl acetate (2 x 250 mL).[1][2][3][4]

• Combine the organic extracts and wash with brine (200 mL).[1][2][3]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

In Vitro KIF18A Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay is a common method to determine the potency of inhibitors against kinesin ATPases.

Workflow:

Workflow for KIF18A inhibition assay.

Principle: The ADP-Glo™ Kinase Assay is a luminescent ADP detection assay that measures kinase activity by quantifying the amount of ADP produced during an enzymatic reaction. The luminescence signal is proportional to the ADP concentration and inversely proportional to the kinase activity.

Procedure:

• Prepare serial dilutions of the test compounds in an appropriate buffer (e.g., DMSO).

• In a multi-well plate, add the KIF18A motor domain protein and taxol-stabilized microtubules.

• Add the serially diluted test compounds to the wells.

• Initiate the reaction by adding a solution of ATP.

• Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Add Kinase Detection Reagent to simultaneously convert ADP to ATP and measure the newly synthesized ATP in a coupled luciferase/luciferin reaction.

• Measure the luminescence using a plate reader.

• Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[5]

KIF18A Signaling and Mechanism of Action

KIF18A is a plus-end directed motor protein that functions to regulate the dynamics of kinetochore microtubules. Its primary role is to suppress the plus-end polymerization of these microtubules, which is essential for the proper alignment of chromosomes at the metaphase plate.

The role of KIF18A in mitosis and its inhibition.

Inhibition of the KIF18A ATPase activity by 6-Fluoro-4-methylpyridin-2-amine derivatives disrupts its motor function.[4] This leads to hyper-elongated kinetochore microtubules, resulting in severe chromosome congression defects and ultimately mitotic arrest.[4] This prolonged mitotic arrest can trigger apoptotic cell death, providing the basis for the anticancer activity of these compounds.[1][4]

Future Directions and Conclusion

The 6-Fluoro-4-methylpyridin-2-amine scaffold has proven to be a valuable starting point for the development of potent and selective KIF18A inhibitors. The initial SAR insights gleaned from patent literature highlight the critical importance of large, complex amide substitutions at the 2-amino position for achieving high potency.

Future research in this area should focus on:

• Systematic SAR studies: A comprehensive investigation of a wider range of substituents at the 2-amino position is needed to build a more detailed SAR model. This should include variations in the linker, the size and nature of the ring systems, and the introduction of different functional groups to probe for additional interactions.

• Exploration of other substitution sites: While the 2-position has been the primary focus, modifications at other positions of the pyridine ring could further optimize activity, selectivity, and pharmacokinetic properties.

• Head-to-head comparisons: Direct comparative studies of different derivatives in standardized in vitro and in vivo models are necessary for a more definitive assessment of their relative performance.

• Structural biology: Co-crystallization of these inhibitors with the KIF18A motor domain would provide invaluable structural insights to guide future rational drug design efforts.

References

Sources

• 1. US20230151432A1 - Kif18a inhibitors for treatment of neoplastic diseases - Google Patents [patents.google.com]
• 2. WO2020132653A1 - Heteroaryl amides useful as kif18a inhibitors - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]
• 4. WO2020132651A1 - Kif18a inhibitors - Google Patents [patents.google.com]
• 5. WO2021211549A1 - Kif18a inhibitors for treatment of neoplastic diseases - Google Patents [patents.google.com]

In vitro and in vivo validation of 6-Fluoro-4-methylpyridin-2-amine's biological effects

An In-Depth Technical Guide to the In Vitro and In Vivo Validation of 2-Amino-4-methylpyridine Analogues as iNOS Inhibitors

Introduction: Targeting iNOS with Novel Pyridine Scaffolds

The inducible nitric oxide synthase (iNOS) enzyme is a critical mediator of inflammatory processes. Unlike its constitutive counterparts, endothelial (eNOS) and neuronal (nNOS), iNOS produces large, sustained amounts of nitric oxide (NO) in response to inflammatory stimuli such as lipopolysaccharide (LPS). While essential for pathogen defense, chronic iNOS activation is implicated in various pathologies, including septic shock, arthritis, and neurodegenerative diseases. Consequently, the development of selective iNOS inhibitors is a significant therapeutic goal.

The 2-amino-4-methylpyridine scaffold has emerged as a promising foundation for potent and selective iNOS inhibitors[1][2]. This guide focuses on the biological validation of a specific analogue, 6-(2-Fluoropropyl)-4-methylpyridin-2-amine (hereafter referred to as Compound 9, consistent with its designation in foundational research), a close structural relative of 6-Fluoro-4-methylpyridin-2-amine. We will objectively compare its performance against other synthesized analogues and established inhibitors, providing the experimental frameworks for its validation from benchtop to preclinical models.

The Scientific Rationale: Why Inhibit iNOS?

Overproduction of NO by iNOS leads to cellular stress and tissue damage. Selective inhibition of iNOS is paramount, as non-selective inhibitors that also block eNOS can lead to cardiovascular side effects, such as elevated blood pressure, due to the disruption of vascular homeostasis[1]. The 2-amino-4-methylpyridine series has been explored to achieve this desired selectivity, with modifications at the 6-position of the pyridine ring being a key area of investigation to enhance potency and suitability for applications like Positron Emission Tomography (PET) imaging[1][3][4].

The central hypothesis is that compounds like Compound 9 act as competitive inhibitors at the arginine-binding site of the iNOS enzyme, thereby reducing the catalytic synthesis of NO. Validation requires a two-pronged approach: in vitro assays to quantify inhibitory potency and selectivity, followed by in vivo studies to confirm target engagement and physiological effects in a disease model.

Part 1: In Vitro Validation: Quantifying Potency and Selectivity

The initial step in validating a potential iNOS inhibitor is to determine its direct effect on enzyme activity. This is typically achieved through enzymatic assays that measure the production of NO or a byproduct.

Experimental Protocol: iNOS Enzyme Inhibition Assay

This protocol describes a standard method for measuring iNOS activity, adapted from established procedures[1][2].

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against iNOS.

Materials:

• Recombinant iNOS enzyme

• L-arginine (substrate)

• NADPH (cofactor)

• Tetrahydrobiopterin (BH4) (cofactor)

• Griess Reagent (for colorimetric detection of nitrite, a stable NO metabolite)

• Test compounds (e.g., Compound 9, 1400W as a positive control) dissolved in DMSO.

• Assay Buffer (e.g., Tris-HCl, pH 7.4)

Step-by-Step Methodology:

• Preparation: Prepare serial dilutions of the test compounds in the assay buffer. The final DMSO concentration should be kept below 1% to avoid solvent effects.

• Reaction Mixture: In a 96-well plate, add the iNOS enzyme, NADPH, and BH4 to the assay buffer.

• Inhibition: Add the serially diluted test compounds to the wells. Include a positive control (a known iNOS inhibitor like 1400W) and a negative control (vehicle/DMSO).

• Initiation: Start the enzymatic reaction by adding L-arginine to all wells.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Termination: Stop the reaction (e.g., by adding a zinc acetate solution to precipitate proteins).

• Detection: Add the Griess Reagent to each well. This reagent reacts with nitrite to produce a colored azo dye.

• Quantification: Measure the absorbance at 540 nm using a microplate reader. The absorbance is proportional to the amount of nitrite produced.

• Data Analysis: Convert absorbance values to percent inhibition relative to the negative control. Plot percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

In Vitro Experimental Workflow

Caption: Workflow for in vitro iNOS enzyme inhibition assay.

Comparative Performance Data

The following table summarizes the inhibitory potency of Compound 9 against iNOS compared to its parent compound and other analogues synthesized in the same study.

Compound	Structure Modification	iNOS IC50 (nM)	Reference
2-amino-4-methylpyridine (Parent)	-	~170	[1]
Compound 9	6-(2-Fluoropropyl)	28	[1]
Compound 18	6-(3-Fluoropropyl)	Enhanced Potency	[1]
Compound 20	6-(4-Fluorobutyl)	Reduced Potency	[1]
1400W (Control)	N-(3-(aminomethyl)benzyl)acetamidine	Highly Potent & Selective	[1]

Analysis: The data clearly demonstrates that the addition of a 2-fluoropropyl group at the 6-position (Compound 9) significantly enhances the inhibitory potency compared to the parent compound. The structure-activity relationship is sensitive, as extending or modifying the alkyl chain alters this potency[1].

Part 2: In Vivo Validation: Target Engagement in a Disease Model

Successful in vitro activity must be translated to a living system. The primary goals of in vivo validation are to confirm that the compound can reach its target, engage it, and exert a measurable biological effect. For Compound 9, this was achieved by developing a radiolabeled version, [¹⁸F]9, for PET imaging and biodistribution studies in an LPS-induced inflammation model[1][3][5][6].

Experimental Protocol: In Vivo Biodistribution Study

Objective: To assess the specific uptake of [¹⁸F]9 in tissues with high iNOS expression in an LPS-treated mouse model.

Materials:

• Male C57BL/6 mice

• Lipopolysaccharide (LPS) from E. coli

• [¹⁸F]9 (radiolabeled test compound)

• 1400W (for blocking study)

• Anesthesia (e.g., isoflurane)

• Gamma counter for measuring radioactivity

Step-by-Step Methodology:

• Model Induction: Induce systemic inflammation and iNOS expression by administering LPS (e.g., 10 mg/kg, i.v.) to one group of mice. A control group receives a saline injection.

• Tracer Injection: After a period to allow for iNOS expression (e.g., 6-7 hours post-LPS), intravenously inject a known quantity of [¹⁸F]9 into both control and LPS-treated mice.

• Blocking Study (Specificity Control): A separate cohort of LPS-treated mice receives an injection of a high-affinity iNOS inhibitor (1400W) immediately before the [¹⁸F]9 injection. This is to confirm that tracer uptake is due to specific binding to iNOS.

• Uptake Period: Allow the radiotracer to distribute throughout the body for a defined period (e.g., 60 minutes).

• Tissue Harvest: Euthanize the mice, and rapidly dissect key organs (lungs, liver, kidney, muscle, brain, etc.).

• Radioactivity Measurement: Weigh each tissue sample and measure its radioactivity using a gamma counter.

• Data Analysis: Calculate the tracer uptake as a percentage of the injected dose per gram of tissue (%ID/g). Compare the uptake between the control, LPS-treated, and blocking study groups.

In Vivo Experimental Workflow

Caption: Workflow for in vivo biodistribution and target engagement study.

Comparative Performance Data

The key finding from the in vivo studies was the differential uptake of [¹⁸F]9 in organs known to express high levels of iNOS after LPS challenge, particularly the lungs[1][3].

Experimental Group	Key Finding in Lungs (Target Organ)	Interpretation	Reference
Control Mice	Low baseline uptake of [¹⁸F]9.	Minimal non-specific binding in the absence of iNOS.	[1][6]
LPS-Treated Mice	Significantly higher uptake of [¹⁸F]9 compared to controls.	Tracer accumulates in iNOS-expressing tissue.	[1][4]
LPS-Treated + 1400W	[¹⁸F]9 uptake was reduced back towards control levels.	The accumulation is specific to iNOS binding, as it can be displaced by a known inhibitor.	[1]

Analysis: The in vivo data strongly supports the in vitro findings. Compound 9 not only potently inhibits iNOS but also specifically accumulates in iNOS-expressing tissues in a living animal. The blocking study is crucial, as it validates that the observed signal is not due to off-target effects but is a direct result of target engagement[1]. MicroPET imaging studies further corroborated these findings, visually demonstrating the accumulation of the radiotracer in the lungs of LPS-treated mice[3][4].

Conclusion and Future Outlook

The validation of 6-(2-Fluoropropyl)-4-methylpyridin-2-amine (Compound 9) provides a clear and compelling case for its utility as a potent and specific iNOS inhibitor. The systematic approach, beginning with enzymatic assays and culminating in preclinical imaging and biodistribution, establishes a robust, self-validating system of evidence. The significant increase in potency over its parent compound highlights the success of the structure-based design.

Compared to other analogues, Compound 9 represents a balanced profile of high potency and suitability for radiolabeling. The successful in vivo validation using [¹⁸F]9 positions this compound not only as a potential therapeutic agent but also as a valuable tool for diagnostic imaging, allowing for the non-invasive visualization and quantification of iNOS expression in various disease states.

References

• Zhou, D., Lee, H., Rothfuss, J. M., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453. [Link]

• ACS Publications (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [18F]6-(2-Fluoropropyl). ACS Publications. Retrieved January 19, 2026, from [Link]

• Washington University School of Medicine (2009). Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18f]6-(2-fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase. WashU Medicine Research Profiles. Retrieved January 19, 2026, from [Link]

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A Comparative Benchmarking Guide to 6-Fluoro-4-methylpyridin-2-amine-based PET Tracers for Imaging Inducible Nitric Oxide Synthase (iNOS)

This guide provides an in-depth comparative analysis of Positron Emission Tomography (PET) tracers derived from the 6-Fluoro-4-methylpyridin-2-amine scaffold, with a primary focus on their application in imaging inducible nitric oxide synthase (iNOS), a key biomarker of inflammation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these novel imaging agents in their preclinical and clinical research.

Introduction: The Rationale for Targeting iNOS in Inflammatory Processes

Inflammation is a critical component of numerous pathologies, including neurodegenerative diseases, cardiovascular disorders, and cancer. A hallmark of the inflammatory cascade is the upregulation of inducible nitric oxide synthase (iNOS), an enzyme responsible for the production of large quantities of nitric oxide (NO), a key signaling and effector molecule.[1] Unlike its constitutive isoforms, endothelial NOS (eNOS) and neuronal NOS (nNOS), iNOS is typically not present in resting cells but is induced by inflammatory stimuli such as endotoxins (lipopolysaccharide, LPS) and pro-inflammatory cytokines.[1] This induction leads to a sustained and high-output production of NO, which can have both protective and detrimental effects depending on the context. The specific upregulation of iNOS in inflamed tissues makes it an attractive target for molecular imaging, offering a window into the activity of inflammatory processes in vivo.

Positron Emission Tomography (PET) is a highly sensitive molecular imaging modality that allows for the non-invasive quantification of biological processes. The development of PET tracers that selectively bind to iNOS can provide invaluable insights into disease mechanisms, facilitate the development of novel anti-inflammatory therapies, and potentially serve as diagnostic or prognostic biomarkers.[2][3] The 6-Fluoro-4-methylpyridin-2-amine scaffold has emerged as a promising chemical framework for the design of such tracers.

The Rise of a Promising Scaffold: 6-Fluoro-4-methylpyridin-2-amine for iNOS PET Imaging

The 2-amino-4-methylpyridine structure has been identified as a potent scaffold for iNOS inhibition.[4][5] By modifying this core structure, particularly at the 6-position, and incorporating a fluorine-18 radiolabel, researchers have developed PET tracers with the potential for in vivo iNOS imaging. A leading example from this class is [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine , often referred to as [18F]9 in initial publications and later as 18F-NOS .[1][4][6]

Mechanism of Action and Biological Target Interaction

The tracers derived from the 2-amino-4-methylpyridine scaffold act as inhibitors of iNOS. Their mechanism of action involves binding to the active site of the enzyme, thereby preventing the conversion of L-arginine to L-citrulline and the subsequent production of NO. The selectivity of these tracers for iNOS over eNOS and nNOS is a critical performance parameter, ensuring that the PET signal accurately reflects inflammatory processes rather than normal physiological NO signaling.

Below is a simplified representation of the iNOS activation pathway and the point of intervention for iNOS-targeting PET tracers.

Caption: iNOS activation pathway and tracer binding.

Performance Benchmarking: [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine vs. Alternatives

The evaluation of a PET tracer's performance hinges on several key metrics, from the ease and efficiency of its synthesis to its in vivo specificity and imaging characteristics. In this section, we compare [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine ([18F]9/18F-NOS) with other PET tracers developed for imaging inflammation, particularly those targeting iNOS and the more broadly studied translocator protein (TSPO).

Radiosynthesis and Quality Control

A robust and reproducible radiosynthesis is paramount for the widespread application of a PET tracer. The synthesis of [18F]9 is typically achieved through a standard 18F-fluorination of a protected mesylate precursor, followed by deprotection.

Parameter	[18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine ([18F]9)	Alternative iNOS Tracers (General)	TSPO Tracers (e.g., [11C]PBR06, [18F]PBR06)
Radiochemical Yield	~10% (decay-corrected)[1][5]	Variable, often in a similar range.	Yields are generally well-established and can be higher, especially for 18F-labeled tracers.
Molar Activity	80 ± 61 GBq/µmol[1]	Dependent on the specific tracer and synthesis method.	High molar activities are typically achievable.
Radiochemical Purity	>99%[1][5]	Generally >95% is required for in vivo use.	High purity (>98%) is standard for clinical-grade tracers.
Synthesis Time	~120 minutes[1]	Varies, but typically within a 2-3 hour timeframe.	Can be shorter, especially for automated syntheses.

In Vitro Binding and Selectivity

The affinity and selectivity of a tracer for its target are fundamental to its utility.

Tracer	Target	Binding Affinity (IC50)	Selectivity
[18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine ([18F]9)	iNOS	220 ± 25 nM[1]	~7-fold selective for iNOS over nNOS and ~2-fold over eNOS.[1]
Alternative iNOS Tracers	iNOS	Varies depending on the specific compound.	A key development goal is to improve selectivity over constitutive NOS isoforms.
[11C]PK11195	TSPO	~10 nM	Binds to TSPO, which is upregulated in activated microglia and astrocytes, but also expressed in other cells.[7][8]
[18F]PBR06	TSPO	High affinity (Ki = 0.26 nM)[9]	Also targets TSPO, with improved imaging characteristics over first-generation tracers.[9]

In Vivo Performance: Biodistribution and Target Engagement

The ultimate test of a PET tracer is its performance in a living system. This is assessed through biodistribution studies, which measure the uptake of the tracer in various organs, and blocking studies, which confirm the specificity of the tracer's binding to its target.

Biodistribution of [18F]9 in a Mouse Model of LPS-Induced Inflammation (%ID/g at 60 min post-injection) [1]

Organ	Control Mice	LPS-Treated Mice	% Increase in LPS-Treated
Lungs	0.31	0.73	135%
Liver	2.59	2.63	1.5%
Kidneys	2.20	3.95	80%
Muscle	0.27	0.78	189%
Heart	0.19	0.41	116%
Brain	0.11	0.19	73%

These data demonstrate a significant increase in tracer uptake in the lungs, the target organ for LPS-induced inflammation in this model.[1] Importantly, co-administration of a selective iNOS inhibitor, 1400W, reduced the uptake of [18F]9 in the lungs of LPS-treated mice by over 32%, confirming the specificity of the signal.[1][5]

Comparison with Alternative Inflammation Tracers:

• Other iNOS Tracers: While several other iNOS PET tracers have been developed, comparative data is limited. The aminopyridine-based tracers, including [18F]9, represent a significant advancement in this area.

• TSPO Tracers: Tracers like [11C]PK11195 and second-generation agents such as [18F]PBR06 have been widely used to image neuroinflammation.[7][9] They show increased uptake in areas of glial activation.[7] However, a key challenge for TSPO imaging is the genetic polymorphism that affects binding affinity, requiring patient genotyping for accurate quantification with some second-generation tracers.[7] Furthermore, TSPO is expressed on multiple cell types, which can complicate the interpretation of the signal.[7] In contrast, iNOS is more specifically induced under inflammatory conditions.

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed and well-controlled experimental protocols are essential. Below are representative protocols for the synthesis and in vivo evaluation of [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine.

Radiosynthesis of [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine ([18F]9)

This protocol is a generalized representation based on published methods.[1]

Caption: Radiosynthesis workflow for [18F]9.

Step-by-Step Protocol:

• [18F]Fluoride Production: Produce aqueous [18F]fluoride via the ¹⁸O(p,n)¹⁸F nuclear reaction in a cyclotron.

• Azeotropic Drying: Trap the [18F]fluoride on an anion exchange column, elute with a solution of potassium carbonate and Kryptofix 2.2.2, and dry azeotropically with acetonitrile.

• Nucleophilic Fluorination: Add the N-Boc-protected mesylate precursor to the dried [18F]fluoride complex and heat to induce nucleophilic substitution.

• Deprotection: Remove the Boc protecting group via acid hydrolysis (e.g., with HCl).

• Purification: Purify the crude product using semi-preparative high-performance liquid chromatography (HPLC).

• Formulation: Collect the product fraction, remove the solvent, and formulate in sterile saline for injection.

• Quality Control: Perform quality control tests to determine radiochemical purity, chemical purity, molar activity, residual solvents, and sterility.

In Vivo Evaluation in an LPS-Induced Inflammation Model

This protocol outlines a typical preclinical study to assess tracer performance.[1][4]

• Animal Model: Use male C57BL/6 mice.

• Induction of Inflammation: Administer lipopolysaccharide (LPS) via intraperitoneal or intratracheal injection to induce a systemic or localized inflammatory response. A typical dose is 5 mg/kg.

• Tracer Injection: After a suitable time for iNOS expression to peak (e.g., 6 hours post-LPS), inject [18F]9 intravenously (typically 1.85 MBq or 50 µCi).

• PET/CT Imaging: Perform dynamic PET imaging for 60 minutes, followed by a CT scan for anatomical co-registration.

• Biodistribution Study: At the end of the imaging session, euthanize the animals and collect major organs. Measure the radioactivity in each organ using a gamma counter and calculate the percentage of injected dose per gram of tissue (%ID/g).

• Blocking Study: In a separate cohort of LPS-treated animals, co-administer a selective iNOS inhibitor (e.g., 1400W, 5 mg/kg) with the radiotracer to confirm target specificity.

• Ex Vivo Analysis: Confirm iNOS expression in the target tissues (e.g., lungs) using Western blot or immunohistochemistry.

Conclusion and Future Perspectives

PET tracers based on the 6-Fluoro-4-methylpyridin-2-amine scaffold, particularly [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine, have demonstrated significant promise for the in vivo imaging of iNOS. Their ability to non-invasively detect and quantify inflammation opens up new avenues for understanding disease pathophysiology and accelerating the development of novel therapeutics.

While the selectivity of [18F]9 for iNOS over the constitutive isoforms is good, there is always room for improvement to enhance the signal-to-noise ratio further. Future research in this area will likely focus on developing second-generation tracers with even higher affinity and selectivity. Furthermore, head-to-head comparison studies with other inflammation PET tracers in various disease models will be crucial to fully establish the clinical utility of iNOS imaging. The application of these tracers in human studies for conditions like Parkinson's disease and lung inflammation is already underway and promises to yield valuable insights.[6][10]

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• Zhou, D., Lee, H., Rothfuss, J. M., Chen, D. L., Ponde, D. E., Welch, M. J., & Mach, R. H. (2009). Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18F]6-(2-fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase. Journal of Medicinal Chemistry, 52(8), 2443–2453.
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Navigating the Kinome: A Comparative Guide to the Selectivity Profiling of 6-Fluoro-4-methylpyridin-2-amine

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of modern drug discovery, particularly within the realm of kinase inhibitors, the adage "it's not just about hitting the target, but also about what you don't hit" has never been more pertinent. Off-target effects can lead to unforeseen toxicity and a narrow therapeutic window, derailing promising candidates in later stages of development. This guide provides a comprehensive overview of the cross-reactivity and selectivity profile of the aminopyridine scaffold, exemplified by 6-Fluoro-4-methylpyridin-2-amine, a representative of a chemical class known to interact with protein kinases.

While specific extensive kinome-wide data for 6-Fluoro-4-methylpyridin-2-amine is not publicly available, its structural motifs are prevalent in numerous kinase inhibitors. Therefore, this guide will serve as a blueprint for researchers working with this and similar molecules, detailing the critical methodologies and comparative analyses required to build a robust selectivity profile. We will explore established techniques, interpret representative data from analogous compounds, and provide actionable protocols to empower your research and development endeavors.

The Aminopyridine Scaffold: A Privileged Structure with Selectivity Challenges

The 2-aminopyridine core is a well-established pharmacophore in kinase inhibitor design. Its ability to form key hydrogen bond interactions within the ATP-binding pocket of kinases makes it a versatile starting point for inhibitor development.[1][2] However, this very versatility presents a significant challenge: the potential for cross-reactivity across the human kinome, which comprises over 500 kinases.[3] Achieving selectivity is therefore a paramount objective in the optimization of any aminopyridine-based inhibitor.

For a compound like 6-Fluoro-4-methylpyridin-2-amine, the substituents on the pyridine ring—the fluoro and methyl groups—are critical determinants of both potency and selectivity. The fluorine atom can alter the pKa of the amine and engage in specific interactions within the binding pocket, while the methyl group can provide steric constraints that favor binding to some kinases over others.[4] Understanding the impact of these substitutions on the broader kinome is essential for advancing such a compound.

Comparative Analysis of Selectivity Profiling Platforms

A multitude of techniques are available to assess the selectivity of a kinase inhibitor. The choice of platform often depends on the stage of research, the desired depth of information, and available resources. Here, we compare three widely adopted methodologies.

Profiling Method	Principle	Key Advantages	Key Limitations	Typical Output
KINOMEscan™	Active site-directed competition binding assay.[5][6]	ATP-independent, providing true thermodynamic binding constants (Kd). High throughput and broad coverage of the kinome.[5][6]	Does not directly measure enzymatic inhibition. May not identify allosteric inhibitors effectively.	Dissociation constants (Kd) against a large panel of kinases.
Cellular Thermal Shift Assay (CETSA®)	Ligand binding induces thermal stabilization of the target protein in a cellular environment.[7][8][9][10]	Measures target engagement in a physiological context (intact cells).[7][8][9][10] Can identify both direct and downstream effects.	Lower throughput compared to binding assays. Requires specific antibodies for each target.	Thermal shift curves indicating target engagement and stabilization.
Enzymatic Kinase Assays	Measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.	Direct measure of functional inhibition (IC50). Can be adapted to various detection formats (e.g., luminescence, fluorescence).[11]	ATP-competitive, so IC50 values are dependent on ATP concentration.[12] Can be resource-intensive to set up for a large panel.	IC50 values indicating the potency of inhibition for specific kinases.

Visualizing the Selectivity Profiling Workflow

To effectively profile a compound like 6-Fluoro-4-methylpyridin-2-amine, a multi-faceted approach is often employed. The following diagram illustrates a typical workflow that integrates both broad screening and detailed cellular validation.

Caption: A typical workflow for comprehensive kinase inhibitor selectivity profiling.

Interpreting Selectivity Data: A Case Study with Related Aminopyridines

While we lack specific data for 6-Fluoro-4-methylpyridin-2-amine, we can examine data from published aminopyridine kinase inhibitors to understand how selectivity is assessed and visualized. For instance, a study on 6-aminopyridine derivatives as dual GSK-3β/CK-1δ inhibitors would generate data showing potent inhibition of these two kinases with minimal activity against a panel of other kinases.[2]

Hypothetical KINOMEscan™ Data for an Aminopyridine Analog

Kinase Target	Dissociation Constant (Kd) in nM
Primary Target (e.g., GSK-3β)	15
Secondary Target (e.g., CK-1δ)	50
Off-Target Kinase A	>10,000
Off-Target Kinase B	2,500
Off-Target Kinase C	>10,000
Off-Target Kinase D	8,000

This data would suggest that the compound is highly selective for its intended targets over other kinases in the panel. The selectivity can be visualized using a "tree spot" diagram, where the size and color of the circles represent the binding affinity for each kinase, providing an intuitive overview of the compound's kinome-wide interactions.

Caption: A simplified visualization of kinase selectivity. Larger, more intensely colored circles indicate stronger binding.

Experimental Protocols

To ensure the integrity and reproducibility of selectivity profiling, standardized and well-documented protocols are essential. Below are detailed methodologies for two key assays.

Protocol 1: KINOMEscan™ Competition Binding Assay (Adapted from DiscoverX)

This protocol outlines the general steps for assessing the binding of a test compound to a panel of kinases.

Principle: This is an active site-directed competition binding assay. A test compound is competed against an immobilized, active-site directed ligand for binding to the kinase of interest. The amount of kinase captured on a solid support is measured via quantitative PCR (qPCR) of a DNA tag fused to the kinase.[5]

Methodology:

• Compound Preparation:

  • Dissolve the test compound (e.g., 6-Fluoro-4-methylpyridin-2-amine) in 100% DMSO to create a stock solution (e.g., 10 mM).

  • For single-concentration screening, prepare a working solution by diluting the stock in an appropriate buffer.

  • For dose-response curves, perform serial dilutions of the stock solution.

• Assay Reaction:

  • A DNA-tagged kinase, an immobilized ligand, and the test compound are combined in a multi-well plate.

  • The reaction is incubated to allow the binding to reach equilibrium.

• Quantification:

  • The amount of kinase bound to the solid support is quantified using qPCR. A lower qPCR signal indicates that the test compound has displaced the immobilized ligand and is binding to the kinase.

• Data Analysis:

  • The results are typically expressed as percent of control (%Ctrl), where the control is the amount of kinase bound in the absence of the test compound.

  • For dose-response experiments, the Kd is calculated by fitting the data to a standard binding isotherm model.

Protocol 2: Cellular Thermal Shift Assay (CETSA®) for Target Engagement

This protocol describes how to determine if a compound binds to its target in a cellular context.[7][8][9]

Principle: Ligand binding stabilizes a protein, increasing its resistance to thermal denaturation. By heating cells treated with a compound and then quantifying the amount of soluble target protein remaining, one can assess target engagement.[7][8][9][10]

Methodology:

• Cell Treatment:

  • Culture cells to an appropriate confluency.

  • Treat the cells with the test compound at various concentrations or with a vehicle control (e.g., DMSO). Incubate for a sufficient time to allow for cell penetration and target binding.

• Heat Shock:

  • Aliquot the cell suspensions into PCR tubes or a 96-well plate.

  • Heat the samples to a range of temperatures for a fixed duration (e.g., 3 minutes). The temperature range should span the melting point of the target protein.

• Cell Lysis and Protein Quantification:

  • Lyse the cells (e.g., via freeze-thaw cycles or lysis buffer).

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

  • Quantify the amount of the target protein in the soluble fraction using a specific antibody-based method such as Western blotting or ELISA.

• Data Analysis:

  • Plot the amount of soluble protein as a function of temperature for both the vehicle- and compound-treated samples.

  • A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement and stabilization.

Conclusion and Future Directions

For a promising scaffold like the one represented by 6-Fluoro-4-methylpyridin-2-amine, a thorough and early assessment of its selectivity profile is not just a recommendation—it is a necessity. By employing a combination of broad, high-throughput binding assays like KINOMEscan™ and cellular target engagement assays such as CETSA®, researchers can build a comprehensive understanding of a compound's interactions across the kinome. This multi-pronged approach provides the robust data needed to make informed decisions, optimize lead compounds, and ultimately increase the probability of success in the long and arduous journey of drug development. The insights gained from such studies are invaluable for guiding medicinal chemistry efforts to fine-tune selectivity and mitigate potential off-target liabilities.

References

• Martinez Molina, D., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]

• DiscoverX Corporation. (n.d.). KINOMEscan® Kinase Profiling Platform. Retrieved from DiscoverX website. [Link]

• Deng, X., et al. (2014). Kinome Profiling. PubMed Central, PMCID: PMC4096181. [Link]

• Fedorov, O., et al. (2012). Kinase inhibitor selectivity profiling using differential scanning fluorimetry. Methods in Molecular Biology, 795, 109-118. [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 237-251. [Link]

• Shaw, J., et al. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 15(1), 227-235. [Link]

• Eurofins Discovery. (n.d.). KINOMEscan Technology. Retrieved from Eurofins Discovery website. [Link]

• Vidad, M., et al. (2014). Kinase Strips for routine creations of inhibitor selectivity profiles: A novel approach to targeted and flexible kinase profiling. ResearchGate. [Link]

• Knight, Z. A., & Shokat, K. M. (2017). Recent advances in methods to assess the activity of the kinome. Current Opinion in Chemical Biology, 39, 14-20. [Link]

• Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. [Link]

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• Pär Nordlund Lab. (n.d.). CETSA. Retrieved from the Karolinska Institutet website. [Link]

• Eurofins Discovery. (2023, January 27). Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology [Video]. YouTube. [Link]

• Asano, T., et al. (2012). Identification, synthesis, and biological evaluation of 6-[(6R)-2-(4-fluorophenyl)-6-(hydroxymethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]-2-(2-methylphenyl)pyridazin-3(2H)-one (AS1940477), a potent p38 MAP kinase inhibitor. Journal of Medicinal Chemistry, 55(17), 7772-7785. [Link]

• Lee, K., et al. (2022). 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 933-947. [Link]

• Scott, J. S., et al. (2024). Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. Journal of Medicinal Chemistry. [Link]

• PubChem. (n.d.). 6-fluoro-4-methyl-N-phenylpyridin-2-amine. Retrieved from PubChem. [Link]

• Zhou, D., et al. (2009). Design and synthesis of 2-amino-4-methylpyridine analogues as inhibitors for inducible nitric oxide synthase and in vivo evaluation of [18F]6-(2-fluoropropyl)-4-methyl-pyridin-2-amine as a potential PET tracer for inducible nitric oxide synthase. Journal of Medicinal Chemistry, 52(8), 2443-2453. [Link]

• Zhou, D., et al. (2009). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 52(8), 2443-2453. [Link]

• Imaeda, Y., et al. (2022). Proteolysis-targeting chimeras with reduced off-targets. Nature Chemical Biology, 18(11), 1215-1224. [Link]

• Barfoot, C., et al. (2020). Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. Journal of Medicinal Chemistry, 63(17), 9239-9261. [Link]

• National Center for Biotechnology Information. (2009). [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine. In Molecular Imaging and Contrast Agent Database (MICAD). [Link]

• Celen, S., et al. (2018). Discovery of N-(4-[18F]fluoro-5-methylpyridin-2-yl)isoquinolin-6-amine (JNJ-64326067), a new promising tau positron emission tomography (PET) imaging tracer. Journal of Medicinal Chemistry, 61(21), 9542-9558. [Link]

• Tan, Y. C., et al. (2026). Structure-guided discovery of 6-aminopyridine derivatives for group II PAK4 inhibition. Bioorganic Chemistry, 170, 109470. [Link]

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• Jaseela, P., et al. (2025). Discovery of 6-amino pyridine clubbed heterocycles as potent dual GSK-3β/CK-1δ inhibitors for the treatment of Alzheimer's disease. Bioorganic Chemistry, 159, 108409. [Link]

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• Wityak, J., et al. (2006). Discovery of potent, highly selective, and orally bioavailable pyridine carboxamide c-Jun NH2-terminal kinase inhibitors. Journal of Medicinal Chemistry, 49(15), 4455-4458. [Link]

• Roskoski, R., Jr. (2022). Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update. Pharmacological Research, 176, 106037. [Link]

• Goldstein, D. M., et al. (2011). Discovery of 6-(2,4-difluorophenoxy)-2-[3-hydroxy-1-(2-hydroxyethyl)propylamino]-8-methyl-8H-pyrido[2,3-d]pyrimidin-7-one (pamapimod) and 6-(2,4-difluorophenoxy)-8-methyl-2-(tetrahydro-2H-pyran-4-ylamino)pyrido[2,3-d]pyrimidin-7(8H)-one (R1487) as orally bioavailable and highly selective inhibitors of p38α mitogen-activated protein kinase. Journal of Medicinal Chemistry, 54(7), 2255-2265. [Link]

• Lee, K., et al. (2022). 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 6-Fluoro-4-methylpyridin-2-amine for Laboratory Professionals

Welcome to your comprehensive guide on the proper disposal of 6-Fluoro-4-methylpyridin-2-amine. As researchers and scientists, our commitment to discovery is intrinsically linked to our responsibility for safety and environmental stewardship. This document provides a detailed, step-by-step protocol for the safe handling and disposal of this chemical, grounded in established safety principles and regulatory compliance. The causality behind each step is explained to ensure a thorough understanding of the necessary precautions.

Understanding the Hazard Profile

6-Fluoro-4-methylpyridin-2-amine, like many halogenated pyridine derivatives, presents a significant hazard profile that dictates its handling and disposal requirements. It is crucial to recognize these hazards to appreciate the necessity of the stringent disposal protocols outlined. The primary hazards associated with this class of compounds include high acute toxicity if swallowed or in contact with skin, and the potential for serious skin and eye irritation.[1][2][3]

Table 1: Hazard Summary for Halogenated Pyridines

Hazard Classification	Description	Primary Precaution
Acute Toxicity (Oral, Dermal)	Toxic or fatal if swallowed or in contact with skin.[1][3]	Avoid all direct contact. Use appropriate Personal Protective Equipment (PPE).
Skin Corrosion/Irritation	Causes skin irritation.[1][3]	Wear chemical-resistant gloves and a lab coat.
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][3]	Wear chemical safety goggles.
Respiratory Irritation	May cause respiratory irritation.[1][4]	Handle only in a well-ventilated area or a chemical fume hood.

Due to these hazards, 6-Fluoro-4-methylpyridin-2-amine must be managed as a hazardous waste from the moment it is designated for disposal.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol is designed to ensure a self-validating system of safety, where each step logically follows from the inherent chemical risks.

Step 1: Immediate Segregation and Waste Designation

The first and most critical step is the proper segregation of waste. Never mix 6-Fluoro-4-methylpyridin-2-amine waste with other waste streams.

• Rationale: Cross-contamination can lead to dangerous chemical reactions. Halogenated compounds, in particular, require specific disposal methods like high-temperature incineration and should not be mixed with non-halogenated organic solvents.[5]

• Procedure:

  • Designate a specific, clearly labeled waste container exclusively for 6-Fluoro-4-methylpyridin-2-amine and related halogenated waste.

  • This applies to the pure compound, contaminated materials (e.g., weighing boats, gloves, paper towels), and solutions containing the compound.

Step 2: Proper Containerization

The choice of waste container is crucial for safe storage and transport.

• Rationale: The container must be chemically resistant to the waste and robust enough to prevent leaks or spills. The container must have a secure, airtight seal to prevent the release of vapors.[6]

• Procedure:

  • Use a high-density polyethylene (HDPE) or glass container that is compatible with pyridine compounds.

  • Ensure the container is in good condition, with no cracks or defects.

  • The container should have a screw-top cap with a secure liner.

  • Do not fill the container to more than 80% capacity to allow for vapor expansion.

Step 3: Accurate and Compliant Labeling

Proper labeling is a regulatory requirement and essential for the safety of all personnel who may handle the container.

• Rationale: A clear label communicates the contents and associated hazards, ensuring the waste is handled and disposed of correctly by your institution's environmental health and safety (EHS) office and the ultimate disposal facility.

• Procedure:

  • Attach a hazardous waste label to the container as soon as the first drop of waste is added.[6]

  • The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "6-Fluoro-4-methylpyridin-2-amine."

    • A clear indication of the hazards (e.g., "Toxic," "Irritant").

    • The accumulation start date.

    • The name of the principal investigator and the laboratory location.

Step 4: Safe Interim Storage

Waste containers must be stored safely pending pickup by your institution's EHS or a licensed waste disposal service.

• Rationale: Safe storage minimizes the risk of spills, exposure, and accidental mixing with incompatible materials.

• Procedure:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

  • This area should be under the control of the laboratory personnel.

  • Ensure the container is stored in a secondary containment bin to catch any potential leaks.

  • Store away from incompatible materials such as strong oxidizing agents and strong acids.[1][7]

Step 5: Arranging for Final Disposal

Final disposal must be handled by professionals. Do not attempt to treat or dispose of this chemical down the drain or in regular trash.

• Rationale: Federal and local regulations, such as those outlined by the Environmental Protection Agency (EPA) for halogenated pyridines, mandate specific disposal methods to protect human health and the environment.[8] These methods often involve chemical destruction or high-temperature incineration, which can only be performed at a licensed Treatment, Storage, and Disposal Facility (TSDF).[5][8]

• Procedure:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

  • Follow all institutional procedures for waste handover.

  • If your organization does not have an EHS office, you must contact a licensed professional waste disposal service directly.[4]

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is vital.

• For a Small Spill (manageable by trained lab personnel):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE (lab coat, gloves, and safety goggles), contain the spill with an inert absorbent material like vermiculite or sand.[9]

  • Carefully sweep or scoop the absorbed material into the designated hazardous waste container.[2]

  • Clean the spill area with a suitable decontamination solution and wipe it down. All cleaning materials must also be disposed of as hazardous waste.

• For a Large Spill:

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS or emergency response team immediately.[3][9]

  • Prevent entry into the affected area.

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper disposal of 6-Fluoro-4-methylpyridin-2-amine.

Caption: Decision workflow for the safe disposal of 6-Fluoro-4-methylpyridin-2-amine.

References

• PYRIDINE FOR SYNTHESIS - Loba Chemie. [Link]

• Chemwatch GHS SDS in English (European) 35944-2. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

• Laboratory chemical waste disposal guidelines - University of Otago. [Link]

• material safety data sheet - Capot Chemical. (2014-03-14). [Link]

• Appendix A Disposal Procedures by Chemical. University of Wisconsin-Madison. [Link]

• Pyridine Fact Sheet. Washington State University. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Fluoro-4-methylpyridin-2-amine

As a pivotal building block in contemporary drug discovery and development, 6-Fluoro-4-methylpyridin-2-amine and its analogs are handled daily in laboratories worldwide. However, their utility is matched by a significant hazard profile that demands a rigorous and intelligent approach to safety. This guide moves beyond a simple checklist, providing a deep, risk-based framework for selecting, using, and disposing of Personal Protective Equipment (PPE). Our objective is to instill a culture of safety that protects the most valuable asset in any laboratory: the scientist.

Hazard Profile Analysis: Understanding the "Why" Behind the "What"

6-Fluoro-4-methylpyridin-2-amine belongs to the aminopyridine class of chemicals. While a specific, comprehensive toxicological profile for this exact compound is not widely published, its structural similarity to other well-documented aminopyridines provides a strong basis for a conservative safety assessment. Aminopyridines are known to be readily absorbed through the skin and can act as potassium channel blockers, which can lead to neurotoxic effects such as convulsions.[1] Therefore, we must treat this compound with the highest degree of caution.

Based on safety data for analogous compounds, the anticipated hazard profile is summarized below.

GHS Pictogram	Hazard Code(s)	Hazard Statement
ngcontent-ng-c1376895314="" class="ng-star-inserted">	H301, H311	Toxic if swallowed, Toxic in contact with skin.
ngcontent-ng-c1376895314="" class="ng-star-inserted">	H315, H319, H335	Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[2]

The primary routes of exposure are dermal contact, inhalation of dust particles, and ingestion.[3] The high acute toxicity, particularly via skin contact, dictates that our PPE strategy must prioritize the creation of an impermeable barrier between the researcher and the chemical.

The Hierarchy of Controls: PPE as the Final Guardian

Effective safety is not just about wearing the right gear; it's about a multi-layered strategy. PPE is the last and final barrier of protection. Before any work begins, the hierarchy of controls must be considered.

Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

For 6-Fluoro-4-methylpyridin-2-amine, Engineering Controls are non-negotiable. All handling of this compound must take place inside a certified chemical fume hood to minimize inhalation exposure.[2] Administrative Controls , such as Standard Operating Procedures (SOPs) and thorough training, form the next layer. This guide constitutes a key part of those controls.

Task-Specific PPE Protocols

The selection of PPE is not static; it must adapt to the specific task and the associated risk of exposure. The following table provides a clear, task-based guide.

Task	Risk Assessment	Primary PPE	Secondary PPE	Respiratory Protection	Expert Rationale
Weighing Solid	High risk of aerosolization and contamination of surfaces.	Lab Coat, Chemical Splash Goggles	Disposable sleeve covers, Face Shield	Mandatory: N95/FFP2-rated respirator or higher.	Weighing fine powders is a primary source of airborne particulates. A respirator is essential to prevent inhalation, and a face shield offers an added barrier against accidental splashes to the face.[2]
Preparing Solutions	Moderate risk of splashes and direct skin contact during dissolution and transfer.	Lab Coat, Chemical Splash Goggles	Chemically resistant apron (over lab coat)	Recommended if not in a fume hood (though hood use is strongly advised).	The primary risk here is liquid splash. A chemically resistant apron protects the torso, and double-gloving provides a crucial safety margin against glove failure or contamination during removal.
Running a Reaction	Variable risk, from low (closed system) to high (sampling, quenching).	Lab Coat, Chemical Splash Goggles	As needed, based on splash potential (apron, face shield).	As needed, based on potential for vapor/aerosol release.	For closed systems under inert atmosphere, standard PPE is sufficient. However, any operation that opens the system (e.g., taking a sample) increases risk and requires enhanced protection.
Work-up & Purification	High risk of exposure to concentrated solutions and splashes during transfers and solvent removal.	Lab Coat, Chemical Splash Goggles	Chemically resistant apron, Face Shield	Recommended, especially when handling open vessels or during solvent evaporation.	This phase often involves handling large volumes of liquids and phase separations, increasing the likelihood of significant splashes. A face shield is critical to protect the entire face.

Hand Protection: Due to the high dermal toxicity, double-gloving with nitrile gloves is the recommended minimum standard. For extended work or when handling larger quantities, heavier-duty butyl or Viton™ gloves should be considered as the outer layer. Always inspect gloves for any signs of degradation or puncture before use.[3][4]

Procedural Discipline: Donning and Doffing PPE

The sequence of putting on and, more importantly, taking off PPE is a critical procedure designed to prevent cross-contamination.

Donning (Putting On) Sequence

• Lab Coat: Fasten completely.

• Inner Gloves: Put on the first pair of nitrile gloves.

• Respirator: (If required) Perform a seal check according to manufacturer instructions.

• Goggles & Face Shield: Ensure a snug fit for goggles. Place face shield over goggles.

• Outer Gloves: Put on the second pair of gloves, ensuring the cuff goes over the sleeve of the lab coat.

Doffing (Taking Off) Sequence

This process should ideally be performed in an anteroom or designated "clean" area.

• Outer Gloves: Remove the most contaminated item first. Use a glove-to-glove technique to peel them off, turning them inside out.

• Face Shield & Goggles: Remove by handling the strap, avoiding touching the front surface.

• Lab Coat: Unfasten and peel it off from the shoulders, turning it inside out as you go.

• Respirator: (If used) Remove without touching the front.

• Inner Gloves: Remove using a skin-to-glove technique.

• Wash Hands: Immediately and thoroughly wash hands with soap and water.[3]

Caption: The sequential process for safely removing contaminated PPE.

Spill Management and Waste Disposal

All materials contaminated with 6-Fluoro-4-methylpyridin-2-amine are considered hazardous waste.

• Contaminated PPE: All disposable PPE (gloves, sleeves, respirators) must be placed in a designated, sealed hazardous waste bag immediately after removal.

• Solid Waste: Contaminated filter paper, silica gel, and other solids should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: All solutions containing the compound must be collected in a designated, sealed, and properly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.[2]

• Spills: In case of a minor spill within a fume hood, use an inert absorbent material (e.g., vermiculite or sand), sweep it up carefully to avoid raising dust, and place it in a sealed hazardous waste container.[2][5] All personnel in the area should be alerted. For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

By adhering to this comprehensive guide, researchers can handle 6-Fluoro-4-methylpyridin-2-amine with the confidence that they are protected by a robust, multi-layered safety system. Trust in your procedures, understand the risks, and prioritize safety above all else.

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• SAFETY DATA SHEET - Sigma-Aldrich . Sigma-Aldrich.

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